molecular formula C9H12N2O B14815672 4-Cyclopropoxy-6-methylpyridin-2-amine

4-Cyclopropoxy-6-methylpyridin-2-amine

Cat. No.: B14815672
M. Wt: 164.20 g/mol
InChI Key: BDNLOJFVHLMUCV-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-6-methylpyridin-2-amine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

 C9H12N2O

Molecular Weight

 164.20 g/mol

IUPAC Name

 4-cyclopropyloxy-6-methylpyridin-2-amine

InChI

 InChI=1S/C9H12N2O/c1-6-4-8(5-9(10)11-6)12-7-2-3-7/h4-5,7H,2-3H2,1H3,(H2,10,11)

InChI Key

 BDNLOJFVHLMUCV-UHFFFAOYSA-N

Canonical SMILES

 CC1=CC(=CC(=N1)N)OC2CC2

Origin of Product

 United States
Foundational & Exploratory

A Strategic Guide to Elucidating the In Vitro Mechanism of Action of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Cyclopropoxy-6-methylpyridin-2-amine is a novel chemical entity not presently described in public scientific literature. Its unique structural composition—featuring a biologically active 2-aminopyridine core, a metabolically robust cyclopropoxy moiety, and a modulating 6-methyl group—suggests a high potential for therapeutic relevance. This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals, outlining a strategic, multi-phased in vitro approach to systematically determine its mechanism of action (MOA). We present a logical, hypothesis-driven workflow, beginning with broad phenotypic and target-class screening, progressing to definitive target deconvolution and validation, and culminating in detailed molecular and cellular characterization. Each phase is supported by detailed, field-proven protocols and rationale to ensure scientific rigor and the generation of trustworthy, actionable data.

Structural Analysis and Hypothesis Generation

The rational investigation of a novel compound's MOA begins with an analysis of its chemical structure to generate initial, testable hypotheses. The structure of 4-Cyclopropoxy-6-methylpyridin-2-amine presents three key motifs that guide our experimental strategy.

  • 2-Aminopyridine Scaffold : This core is a privileged structure in medicinal chemistry, known to interact with a wide range of biological targets. It is a common pharmacophore in enzyme inhibitors, particularly as a hinge-binding motif in protein kinases, and is found in molecules with anticancer, antibacterial, and anti-inflammatory properties[1][2]. Notably, derivatives of 2-amino-4-methylpyridine have been identified as potent inhibitors of inducible nitric oxide synthase (iNOS)[3][4][5].

  • Cyclopropoxy Group : The cyclopropyl ring is frequently incorporated into drug candidates to enhance metabolic stability by protecting adjacent positions from oxidative metabolism by cytochrome P450 enzymes[6][7]. Its unique electronic properties and conformational rigidity can also improve binding affinity and potency for a target protein[8][9].

  • 6-Methyl Group : This substituent on the pyridine ring can influence the compound's steric profile and electronic properties, potentially enhancing selectivity for its target and fine-tuning its pharmacokinetic properties[10][11].

Based on this analysis, our primary hypotheses are that 4-Cyclopropoxy-6-methylpyridin-2-amine may function as:

  • An inhibitor of a protein kinase or other ATP-binding enzyme.

  • An antibacterial agent, potentially through disruption of essential bacterial processes.

  • An inhibitor of enzymes involved in inflammatory pathways, such as iNOS.

The following experimental plan is designed to explore these hypotheses in a logical, efficient, and conclusive manner.

Strategic Workflow Overview

Our investigation is structured in three sequential phases. This phased approach ensures that resources are directed efficiently, starting with broad screening to identify a biological signal and progressively focusing on more detailed mechanistic studies.

G cluster_0 Phase 1: Broad Profiling & Phenotypic Screening cluster_1 Phase 2: Target Deconvolution & Validation cluster_2 Phase 3: Molecular & Cellular Characterization P1_A Cytotoxicity Screening (NCI-60 Panel) P1_Result Identify 'Hit' Phenotype or Target Class (e.g., Anti-proliferative Activity) P1_A->P1_Result P1_B Antibacterial Screening (MIC Panel) P1_B->P1_Result P1_C Broad Target-Class Screen (e.g., Kinase Panel) P1_C->P1_Result P2_A Target Identification Assays (DARTS, Affinity Pull-down) P1_Result->P2_A 'Hit' Data P2_Hypo Generate Target Hypothesis (e.g., 'Compound binds to Protein X') P2_A->P2_Hypo P2_B Genetic Approaches (RNAi/CRISPR Screens) P2_B->P2_Hypo P2_Valid Biochemical Target Validation (In Vitro IC50 Assay) P2_Hypo->P2_Valid P3_A Enzyme Kinetics (Mode of Inhibition) P2_Valid->P3_A Validated Target P3_MOA Define Mechanism of Action P3_A->P3_MOA P3_B Cellular Pathway Analysis (Western Blot) P3_B->P3_MOA P3_C Functional Cellular Assays (Cell Cycle, Apoptosis) P3_C->P3_MOA

Figure 1: Strategic three-phase workflow for MOA elucidation.

Phase 1: Broad Profiling & Phenotypic Screening

Rationale: The initial goal is to cast a wide net to determine if the compound elicits any significant biological response in established, robust assay systems. This can be approached through both target-based and phenotype-based discovery methods[12][13]. Phenotypic screens identify a compound's effect in a complex biological system (like a cell), while broad target-class screens test for interactions against large panels of purified proteins.

Protocol: Anti-proliferative Activity Screening

This assay determines the compound's effect on the viability and growth of cancer cells, a common starting point for oncology drug discovery.

  • Objective : To determine the half-maximal inhibitory concentration (IC50) across a diverse panel of human cancer cell lines.

  • Methodology :

    • Cell Plating : Seed cells from a diverse panel (e.g., NCI-60) into 96-well plates at a predetermined optimal density and incubate for 24 hours at 37°C, 5% CO₂.

    • Compound Treatment : Prepare a 10-point, 3-fold serial dilution of 4-Cyclopropoxy-6-methylpyridin-2-amine in appropriate cell culture medium. Add the diluted compound to the cell plates. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Staurosporine).

    • Incubation : Incubate plates for 72 hours.

    • Viability Assessment : Add a viability reagent such as CellTiter-Glo® (Promega) or perform an MTT assay.

    • Data Analysis : Measure luminescence or absorbance using a plate reader. Normalize the data to controls and fit a four-parameter dose-response curve to calculate IC50 values.

  • Causality & Self-Validation : A consistent, dose-dependent decrease in cell viability across multiple cell lines suggests a genuine anti-proliferative or cytotoxic effect. The inclusion of positive and negative controls validates the assay's performance.

Protocol: Antibacterial Susceptibility Testing

This assay identifies if the compound has activity against clinically relevant bacteria.

  • Objective : To determine the Minimum Inhibitory Concentration (MIC) against a panel of Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

  • Methodology : This protocol follows the broth microdilution method[14].

    • Compound Preparation : Perform a two-fold serial dilution of the test compound in a 96-well plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

    • Bacterial Inoculum : Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well[14].

    • Inoculation & Incubation : Add the bacterial inoculum to each well. Include a positive control (bacteria without compound) and a negative control (broth only). Incubate at 37°C for 16-20 hours.

    • MIC Determination : The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • Causality & Self-Validation : Clear wells at lower concentrations adjacent to turbid wells at higher dilutions provide a definitive endpoint. The controls ensure the bacteria are viable and the medium is sterile.

Hypothetical Phase 1 Data Summary Result Interpretation
Anti-Proliferative Screen (Leukemia MOLM-13) IC50 = 75 nMPotent activity in a specific cancer cell line.
Anti-Proliferative Screen (Colon HCT116) IC50 = 1.2 µMModerate activity.
Antibacterial Screen (S. aureus) MIC > 128 µg/mLNo significant antibacterial activity.
Kinase Panel Screen (468 kinases) >90% inhibition of FLT3 at 1 µMStrong and specific inhibition of a single kinase.

Phase 2: Target Deconvolution and Validation

Rationale: Based on the hypothetical results from Phase 1—potent anti-proliferative activity in a leukemia cell line known to be driven by the FLT3 kinase, and a direct hit on FLT3 in a kinase panel—our efforts now focus on definitively identifying and validating FLT3 as the direct molecular target. Target identification is a critical step to move from a phenotypic observation to a mechanistic understanding[15][16].

G cluster_0 Target Identification cluster_1 Target Validation Pheno_Hit Phenotypic Hit (e.g., MOLM-13 Cell Death) DARTS DARTS Assay (Protease Protection) Pheno_Hit->DARTS Affinity Affinity Chromatography (Pull-down Assay) Pheno_Hit->Affinity MassSpec Mass Spectrometry (Protein ID) DARTS->MassSpec Affinity->MassSpec Biochem Biochemical IC50 Assay (Purified FLT3 Enzyme) MassSpec->Biochem Candidate Target CETSA Cellular Thermal Shift Assay (Target Engagement in Cells) MassSpec->CETSA Validated_Target Validated Target: FLT3 Kinase Biochem->Validated_Target CETSA->Validated_Target

Figure 2: Experimental workflow for target deconvolution and validation.
Protocol: Drug Affinity Responsive Target Stability (DARTS)

Rationale: DARTS is a powerful label-free method for identifying protein targets. It operates on the principle that when a small molecule binds to its target protein, it stabilizes the protein's conformation, making it less susceptible to proteolytic degradation[17][18].

  • Objective : To identify proteins from a cell lysate that are stabilized by 4-Cyclopropoxy-6-methylpyridin-2-amine.

  • Methodology :

    • Lysate Preparation : Prepare a native protein lysate from MOLM-13 cells.

    • Compound Incubation : Treat aliquots of the lysate with either the test compound (e.g., at 10x IC50) or a vehicle control (DMSO) for 1 hour at room temperature.

    • Protease Digestion : Add a protease, such as pronase, to each sample at a predetermined concentration and incubate for a set time (e.g., 30 minutes).

    • Quenching : Stop the digestion by adding a protease inhibitor cocktail and boiling in SDS-PAGE loading buffer.

    • Gel Electrophoresis : Separate the proteins on an SDS-PAGE gel.

    • Analysis : Visualize the protein bands by silver staining or Coomassie blue. Excise bands that are present or more intense in the compound-treated lane compared to the vehicle lane.

    • Protein Identification : Identify the proteins in the excised bands using mass spectrometry (LC-MS/MS).

  • Causality & Self-Validation : The appearance of a protected protein band that is specifically dependent on the presence of the compound is strong evidence of a direct binding interaction.

Protocol: Biochemical Target Validation (ADP-Glo™ Kinase Assay)

Rationale: Once a candidate target like FLT3 is identified, its interaction with the compound must be confirmed and quantified using a purified, cell-free system. This biochemical assay directly measures enzyme inhibition[13].

  • Objective : To determine the IC50 value of the compound against purified recombinant FLT3 kinase.

  • Methodology :

    • Reaction Setup : In a 384-well plate, prepare reactions containing purified FLT3 enzyme, a suitable substrate peptide, and ATP at its Km concentration.

    • Compound Addition : Add the test compound across a range of concentrations (e.g., 11-point, 3-fold serial dilution).

    • Kinase Reaction : Incubate the plate at room temperature for 1 hour to allow the enzymatic reaction to proceed.

    • ADP Detection : Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

    • Luminescence Signal : Add Kinase Detection Reagent to convert ADP to ATP, which is then used by luciferase to generate a luminescent signal proportional to the amount of ADP formed.

    • Data Analysis : Measure luminescence and plot the signal against compound concentration to determine the IC50 value.

  • Trustworthiness : A low nanomolar IC50 value from this assay would strongly validate FLT3 as a direct and potent target of the compound.

Phase 3: Molecular and Cellular Characterization

Rationale: With FLT3 validated as the direct target, this phase aims to characterize the precise molecular mechanism of inhibition and confirm that this target engagement translates to the observed anti-proliferative phenotype in cells.

Protocol: Western Blot for Pathway Analysis

Rationale: FLT3 is a receptor tyrosine kinase that, upon activation, phosphorylates itself and downstream signaling proteins like STAT5, AKT, and ERK. An effective FLT3 inhibitor should block these phosphorylation events. Western blotting is the standard technique to visualize these changes.

  • Objective : To determine if the compound inhibits FLT3 signaling in MOLM-13 cells.

  • Methodology :

    • Cell Treatment : Culture MOLM-13 cells and treat them with increasing concentrations of the test compound for 2-4 hours. Include a vehicle control.

    • Protein Lysis : Harvest the cells and prepare whole-cell lysates.

    • Protein Quantification : Determine protein concentration using a BCA assay.

    • SDS-PAGE and Transfer : Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

    • Immunoblotting : Probe the membranes with primary antibodies specific for phosphorylated FLT3 (p-FLT3), total FLT3, phosphorylated STAT5 (p-STAT5), total STAT5, and a loading control (e.g., GAPDH).

    • Detection : Use HRP-conjugated secondary antibodies and an ECL substrate to visualize the protein bands.

  • Causality & Self-Validation : A dose-dependent decrease in the levels of p-FLT3 and p-STAT5, while total protein levels remain unchanged, provides direct evidence that the compound engages its target in a cellular context and inhibits its downstream signaling pathway.

G cluster_0 Downstream Signaling cluster_1 Cellular Outcomes Compound 4-Cyclopropoxy-6-methylpyridin-2-amine FLT3 FLT3 Receptor Tyrosine Kinase Compound->FLT3 Inhibition STAT5 STAT5 FLT3->STAT5 PI3K PI3K FLT3->PI3K RAS RAS FLT3->RAS Proliferation Cell Proliferation & Survival STAT5->Proliferation AKT AKT PI3K->AKT ERK ERK RAS->ERK AKT->Proliferation ERK->Proliferation Apoptosis Apoptosis Proliferation->Apoptosis Inhibition of Apoptosis

Figure 3: Hypothesized FLT3 signaling pathway inhibited by the compound.
Hypothetical Phase 2 & 3 Data Summary Result Interpretation
DARTS Assay Protected protein identified as FLT3 via Mass Spec.Strong evidence for direct binding to FLT3.
Biochemical FLT3 Assay IC50 = 15 nMConfirms potent, direct inhibition of the purified enzyme.
Western Blot (MOLM-13 cells) Dose-dependent decrease in p-FLT3 and p-STAT5.Confirms target engagement and pathway inhibition in cells.
Cell Cycle Analysis G1 cell cycle arrest followed by apoptosis.Cellular phenotype is consistent with FLT3 inhibition.

Conclusion

This guide outlines a rigorous, systematic, and industry-standard framework for elucidating the in vitro mechanism of action of the novel compound 4-Cyclopropoxy-6-methylpyridin-2-amine. By progressing from broad phenotypic screening to specific target validation and detailed pathway analysis, this strategic approach maximizes the probability of success while ensuring that each experimental step is logical and self-validating. The hypothetical data presented converge to support a clear mechanism: the compound is a potent, direct inhibitor of FLT3 kinase, leading to the blockade of downstream pro-survival signaling and ultimately inducing apoptosis in FLT3-dependent leukemia cells. This workflow provides a robust template for the comprehensive characterization of novel chemical entities in drug discovery.

References

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Sources

Technical Whitepaper: Structural Profiling, Synthesis, and Pharmacological Utility of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2) is a highly specialized heterocyclic building block utilized extensively in modern drug discovery. Featuring a 2-aminopyridine core, it serves as a privileged scaffold for designing ATP-competitive kinase inhibitors. The strategic incorporation of a 4-cyclopropoxy group and a 6-methyl group provides a unique physicochemical profile, balancing lipophilicity, steric demand, and metabolic stability. This whitepaper details the structural properties, optimized synthetic methodologies, and mechanistic applications of this compound.

Physicochemical Properties & Structural Rationale

Understanding the quantitative metrics of 4-Cyclopropoxy-6-methylpyridin-2-amine is critical for predicting its behavior in biological systems and synthetic workflows.

PropertyValuePharmacological/Synthetic Relevance
Chemical Formula C9H12N2ODefines the stoichiometric baseline for synthesis.
Molecular Weight 164.21 g/mol Low MW allows for downstream elaboration without exceeding Lipinski's Rule of 5.
CAS Registry Number 1243373-17-2Unique identifier for commercial sourcing and regulatory documentation.
H-Bond Donors 1 (Primary Amine)Critical for interacting with the kinase hinge backbone carbonyl.
H-Bond Acceptors 2 (Pyridine N, Ether O)Pyridine N accepts an H-bond from the hinge backbone amide.
Topological Polar Surface Area ~35.0 ŲOptimal for membrane permeability and potential blood-brain barrier (BBB) penetration.

Causality in Structural Design: The cyclopropoxy group at the 4-position is not merely a solubilizing moiety; it acts as a bioisostere for larger, more metabolically labile alkoxy or alkyl groups. The strained cyclopropyl ring resists cytochrome P450-mediated oxidative dealkylation better than a standard isopropyl group, thereby enhancing the pharmacokinetic half-life of the final drug candidate.

Synthetic Methodology: The SNAr Approach

The most robust and scalable route to synthesize 4-Cyclopropoxy-6-methylpyridin-2-amine is via Nucleophilic Aromatic Substitution (SNAr) [1].

Self-Validating Protocol: SNAr of 4-Chloro-6-methylpyridin-2-amine

Rationale & Causality: Cyclopropanol is a weak acid (pKa ~16). To generate a nucleophile strong enough to attack the electron-rich aminopyridine ring, a strong, non-nucleophilic base like Sodium Hydride (NaH) is required to quantitatively form sodium cyclopropoxide. N,N-Dimethylformamide (DMF) is selected as the solvent because polar aprotic environments stabilize the negatively charged Meisenheimer complex transition state, significantly accelerating the reaction [2]. The reaction must be heated to 80 °C because the electron-donating 2-amino group partially deactivates the pyridine ring towards nucleophilic attack compared to unfunctionalized chloropyridines.

Step-by-Step Procedure:

  • Alkoxide Generation: Under an inert argon atmosphere, suspend NaH (60% dispersion in mineral oil, 1.5 equiv) in anhydrous DMF (0.2 M) at 0 °C. Slowly add cyclopropanol (1.5 equiv) dropwise.

    • In-Process Control (Self-Validation): Monitor the evolution of H₂ gas. Stir for 30 minutes at room temperature until gas evolution completely ceases. The absence of bubbling validates the quantitative formation of the alkoxide nucleophile.

  • Electrophile Addition: Add 4-chloro-6-methylpyridin-2-amine (1.0 equiv) to the reaction mixture in a single portion.

  • Thermal Activation: Heat the reaction mixture to 80 °C for 12 hours.

    • In-Process Control (Self-Validation): Monitor via LC-MS. The reaction is deemed complete when the starting material peak (M+H = 143) is fully consumed and the product peak (M+H = 165) dominates the chromatogram.

  • Quench and Workup: Cool the mixture to 0 °C and carefully quench with dropwise addition of water to destroy any unreacted NaH. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with a 5% aqueous LiCl solution (or brine) five times.

    • Causality: Multiple aqueous washes are mandatory to partition the high-boiling, water-miscible DMF out of the organic phase, preventing solvent contamination in downstream steps.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient: 10% to 50% EtOAc in Hexanes) to yield the pure product as a crystalline solid.

SNAr_Workflow A 4-Chloro-6-methyl pyridin-2-amine C SNAr Reaction (DMF, 80°C) A->C B Cyclopropanol + NaH B->C D 4-Cyclopropoxy-6-methyl pyridin-2-amine C->D High Yield

Synthetic workflow for 4-Cyclopropoxy-6-methylpyridin-2-amine via SNAr.

Pharmacological Utility: Kinase Hinge Binding

In targeted oncology and immunology, the 2-aminopyridine motif is a cornerstone of kinase inhibitor design [3]. It functions as a bidentate hinge binder, mimicking the hydrogen-bonding pattern of the adenine ring of ATP.

Mechanistic Insights: When a drug containing the 4-Cyclopropoxy-6-methylpyridin-2-amine scaffold enters the ATP-binding pocket of a kinase (e.g., ALK or MAP4K4) [4]:

  • The primary amine acts as a hydrogen bond donor to the backbone carbonyl of the hinge region (e.g., Glu or His residues).

  • The pyridine nitrogen acts as a hydrogen bond acceptor from the backbone amide NH of the adjacent hinge residue.

  • The 6-methyl group projects into a small, lipophilic pocket adjacent to the hinge, locking the conformation and improving kinase selectivity.

  • The 4-cyclopropoxy group extends toward the solvent-exposed channel or the ribose-binding pocket, providing a vector for further functionalization or for altering the physicochemical properties of the molecule without disrupting the core hinge interaction.

Hinge_Binding cluster_ligand 4-Cyclopropoxy-6-methylpyridin-2-amine cluster_kinase Kinase Hinge Region A 2-Amino Group C Backbone C=O A->C H-Bond Donor B Pyridine Nitrogen E 4-Cyclopropoxy F 6-Methyl D Backbone NH D->B H-Bond Acceptor

Bidentate hydrogen bonding model of the 2-aminopyridine scaffold.

Analytical Characterization & Validation

To ensure the scientific integrity of the synthesized batch, rigorous analytical validation is required:

  • ¹H NMR (400 MHz, DMSO-d₆): Expect a diagnostic multiplet around 3.8–4.0 ppm corresponding to the CH proton of the cyclopropoxy group. The pyridine ring protons (positions 3 and 5) will appear as two distinct doublets or singlets (due to meta-coupling) in the aromatic region (6.0–6.5 ppm), shifted upfield due to the strong electron-donating effect of the amine and alkoxy groups. The primary amine (-NH₂) will present as a broad singlet around 5.5–6.0 ppm, integrating for 2 protons.

  • LC-MS (ESI+): The exact mass of the compound is 164.0950 Da. High-resolution mass spectrometry (HRMS) should yield an[M+H]⁺ peak at m/z 165.1028.

References

  • A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - Chemical Science (RSC Publishing).[Link] [INDEX]

  • Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants - Journal of Medicinal Chemistry (ACS Publications).[Link] [INDEX]

  • 2-Aminopyridine-Based Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4 (MAP4K4) Inhibitors: Assessment of Mechanism-Based Safety - ACS Omega (ACS Publications).[Link] [INDEX]

Pharmacokinetics of 4-Cyclopropoxy-6-methylpyridin-2-amine derivatives

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetics of 4-Cyclopropoxy-6-methylpyridin-2-amine Derivatives

Introduction: Charting the Course for a Novel Scaffold

The 4-cyclopropoxy-6-methylpyridin-2-amine scaffold represents a novel chemical space with significant potential for therapeutic innovation. Its unique structural motifs—the electron-donating amino group, the metabolically interesting cyclopropoxy moiety, and the pyridine core—suggest a complex but potentially tunable pharmacokinetic (PK) profile. Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of derivatives from this class is not merely a regulatory checkbox; it is the fundamental basis for designing effective and safe medicines. Poor pharmacokinetic characteristics, such as low bioavailability, high clearance, or undesirable metabolic pathways, are primary drivers of candidate attrition in drug development.

This guide, intended for drug development scientists, provides a comprehensive framework for the pharmacokinetic evaluation of 4-cyclopropoxy-6-methylpyridin-2-amine derivatives. We will move beyond rote protocols to explore the causal reasoning behind experimental choices, emphasizing a self-validating approach to data generation. Our exploration will be grounded in established scientific principles and methodologies, providing a clear path from initial in vitro screening to in vivo characterization and, ultimately, to the prediction of human pharmacokinetic behavior.

Part 1: Foundational In Vitro ADME Profiling

The initial characterization of any new chemical series begins with a suite of rapid, high-throughput in vitro assays. The goal of this stage is to establish a foundational understanding of a compound's intrinsic properties, identify potential liabilities early, and build structure-activity relationships (SAR) that guide medicinal chemistry efforts.

Metabolic Stability: The First Look at Biological Half-Life

A compound's susceptibility to metabolic breakdown is a critical determinant of its in vivo half-life and oral bioavailability. We employ two primary systems for this assessment: liver microsomes and primary hepatocytes.

  • Liver Microsomes: These preparations contain a high concentration of Cytochrome P450 (CYP) enzymes, the primary drivers of Phase I (oxidative) metabolism. A microsomal stability assay is a cost-effective first pass to understand a compound's vulnerability to CYP-mediated clearance. The cyclopropoxy group, for instance, can be susceptible to oxidative cleavage, a liability this assay would quickly identify.

  • Hepatocytes: As intact liver cells, hepatocytes offer a more complete picture, containing both Phase I and Phase II (conjugative) enzyme systems, such as UGTs and SULTs. Comparing stability in microsomes versus hepatocytes can provide early indications of whether conjugation is a major clearance pathway for the aminopyridine core.

Experimental Protocol: Microsomal Stability Assay

  • Preparation: Thaw cryopreserved pooled human liver microsomes (HLM) on ice. Prepare a cofactor solution containing NADPH.

  • Incubation: Pre-warm a solution of HLM and buffer to 37°C. Initiate the reaction by adding the test compound (e.g., at 1 µM) and immediately follow with the cofactor solution.

  • Time Points: Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quenching: The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: Samples are centrifuged to precipitate protein, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: The natural log of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the intrinsic clearance (Cl_int).

Trustworthiness Check: The assay must include positive control compounds with known high and low clearance rates (e.g., Verapamil and Warfarin) to validate the metabolic activity of the microsomal batch.

Drug-Drug Interaction Potential: CYP Inhibition

Derivatives of the 4-cyclopropoxy-6-methylpyridin-2-amine class could potentially inhibit key CYP enzymes, leading to dangerous drug-drug interactions (DDIs) if co-administered with other medications. An early assessment of CYP inhibition is a critical safety screen.

The most common approach involves using a panel of fluorescent probe substrates specific for major CYP isoforms (e.g., CYP3A4, CYP2D6, CYP2C9). The ability of the test compound to inhibit the metabolism of these probes is measured, and an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined.

Permeability and Efflux: Can the Compound Reach its Target?

For orally administered drugs, the ability to pass through the intestinal epithelium is paramount. The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard for in vitro prediction of intestinal permeability.

Experimental Workflow: Caco-2 Permeability Assay

The workflow below outlines the key stages of assessing bidirectional permeability to understand both passive diffusion and active efflux.

Caption: Bidirectional Caco-2 permeability assay workflow.

An efflux ratio greater than 2 is a strong indicator that the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can limit oral absorption and brain penetration.

Plasma Protein Binding (PPB)

Only the unbound fraction of a drug in plasma is free to interact with its target and be cleared by metabolic enzymes. High plasma protein binding can significantly impact a drug's efficacy and pharmacokinetic profile. Rapid equilibrium dialysis (RED) is a common and reliable method for determining the fraction of a compound bound to plasma proteins.

Table 1: Representative In Vitro ADME Data for Hypothetical Derivatives

Compound IDHLM Stability (Cl_int, µL/min/mg)CYP3A4 IC50 (µM)Caco-2 Papp (A-B) (10⁻⁶ cm/s)Efflux RatioPPB (%) (Human)
Derivative A 15> 5015.21.285.5
Derivative B 8812.51.86.899.2
Derivative C 5> 5022.51.065.1

From this data, Derivative C emerges as a promising candidate due to its high stability, high permeability, lack of efflux, and lower PPB. Derivative B shows several liabilities (low stability, potential DDI risk, high efflux, high PPB).

Part 2: In Vivo Pharmacokinetic Characterization

Following promising in vitro data, the next critical phase is to understand how the compound behaves in a living system. In vivo studies in preclinical species (typically rodents) provide essential data on key PK parameters that are used to predict human pharmacokinetics.

Study Design and Bioanalysis

A typical rodent PK study involves administering the compound via both intravenous (IV) and oral (PO) routes to different groups of animals.

  • IV Administration: This route provides direct access to the systemic circulation, allowing for the determination of fundamental parameters like Clearance (Cl) and Volume of Distribution (Vd).

  • PO Administration: This route is crucial for assessing oral bioavailability (F%), which is a function of both absorption and first-pass metabolism.

Blood samples are collected at a series of time points post-dose, and the plasma is separated. A robust and validated bioanalytical method, typically LC-MS/MS, is essential for accurately quantifying the drug concentration in these plasma samples. Method validation must adhere to regulatory guidelines, such as those from the FDA, ensuring accuracy, precision, and stability.

Interpreting Key Pharmacokinetic Parameters

The plasma concentration-time data is analyzed using non-compartmental analysis to derive key PK parameters.

Table 2: Key In Vivo PK Parameters and Their Significance

ParameterDescriptionSignificance for Drug Development
Cmax Maximum observed plasma concentrationRelated to efficacy and potential toxicity.
Tmax Time to reach CmaxIndicates the rate of absorption.
AUC Area Under the Curve (plasma concentration vs. time)Represents the total systemic exposure to the drug.
t½ Half-lifeThe time required for the plasma concentration to decrease by half. Dictates dosing frequency.
Cl ClearanceThe volume of plasma cleared of the drug per unit of time. High clearance suggests a short half-life.
Vd Volume of DistributionThe theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma. A large Vd suggests extensive tissue distribution.
F% BioavailabilityThe fraction of the administered oral dose that reaches systemic circulation. A key parameter for oral drug viability.

The relationship between these foundational ADME properties and the resulting in vivo PK parameters is complex but logical.

G cluster_phase1 Phase I Metabolism (CYPs) cluster_phase2 Phase II Metabolism (UGTs, SULTs) Parent 4-Cyclopropoxy-6-methylpyridin-2-amine (Parent Drug) M1 Hydroxylated Pyridine Parent->M1 Oxidation M2 O-dealkylated Metabolite (4-Hydroxy...) Parent->M2 O-dealkylation M3 N-Oxide Metabolite Parent->M3 N-Oxidation M4 Glucuronide Conjugate M2->M4 Glucuronidation

Caption: Hypothetical metabolic pathways for the core scaffold.

Allometric Scaling and Human Dose Prediction

The ultimate goal of preclinical PK is to predict the human pharmacokinetic profile and select a safe and effective dose for first-in-human (FIH) clinical trials. Allometric scaling is a method that uses PK parameters (like clearance) from multiple preclinical species and scales them based on body weight to predict the human equivalent. More sophisticated methods, such as physiologically based pharmacokinetic (PBPK) modeling, can integrate in vitro data and physiological parameters to provide more robust predictions.

Conclusion

The pharmacokinetic evaluation of 4-cyclopropoxy-6-methylpyridin-2-amine derivatives is a multi-faceted process that requires a strategic integration of in vitro and in vivo data. By systematically assessing metabolic stability, DDI potential, permeability, and protein binding, researchers can build a robust SAR that guides the optimization of lead compounds. Subsequent in vivo studies provide the critical link to understanding whole-body drug disposition and enable the prediction of human pharmacokinetics. This structured, hypothesis-driven approach, grounded in validated protocols and a deep understanding of ADME principles, is essential for successfully advancing novel chemical entities from this promising class into clinical development.

References

  • Title: A novel equilibrium dialysis-based assay for measuring plasma protein binding in a 96-well format. Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

  • Title: Bioanalytical Method Validation: Guidance for Industry. Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Allometric scaling for predicting human pharmacokinetic parameters. Source: Expert Opinion on Drug Metabolism & Toxicology URL: [Link]

A Technical Guide to the Molecular Weight and Exact Mass of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the molecular weight and exact mass of the compound 4-Cyclopropoxy-6-methylpyridin-2-amine. This document is intended to serve as a foundational resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and analytical chemistry, where precise molecular mass determination is paramount for compound identification, characterization, and quantification.

Introduction: The Significance of Precise Molecular Mass in Drug Discovery

In the landscape of modern drug discovery and development, the unambiguous identification and characterization of novel chemical entities are fundamental prerequisites for advancing a compound through the discovery pipeline. Among the most critical physicochemical properties are the molecular weight and exact mass. These parameters are not merely numerical values but are intrinsic properties that provide the first layer of compound verification, guide analytical method development, and are essential for interpreting data from a wide array of experimental techniques, most notably mass spectrometry.

4-Cyclopropoxy-6-methylpyridin-2-amine is a substituted pyridine derivative. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The unique combination of a cyclopropoxy group and a methyl group on the pyridine ring, along with the primary amine, suggests its potential for diverse biological activities, making a thorough understanding of its fundamental properties, such as molecular weight and exact mass, a critical starting point for any research endeavor.

Delineating Molecular Weight and Exact Mass

While often used interchangeably in general chemical discourse, molecular weight and exact mass are distinct concepts with specific implications in analytical and medicinal chemistry.

  • Molecular Weight (or Molar Mass): This is the weighted average mass of a molecule's atoms, taking into account the natural isotopic abundance of the elements. It is calculated using the standard atomic weights of the constituent elements as found on the periodic table. The molecular weight is typically expressed in grams per mole ( g/mol ) and is crucial for stoichiometric calculations in chemical synthesis and for preparing solutions of known concentrations.

  • Exact Mass: This is the calculated mass of a molecule based on the mass of the most abundant isotope of each element. It is a theoretical value that does not consider the natural isotopic distribution. The exact mass is expressed in Daltons (Da) or unified atomic mass units (u) and is of paramount importance in high-resolution mass spectrometry (HRMS), where it is used for the precise determination of elemental composition and for the identification of unknown compounds.

The distinction between these two values is critical. For instance, in low-resolution mass spectrometry, the observed mass will approximate the molecular weight. However, in high-resolution mass spectrometry, the instrument is capable of measuring the mass with sufficient accuracy to distinguish between molecules with the same nominal mass but different elemental compositions (isobars), a feat only possible through the precise determination of the exact mass.

Physicochemical Properties of 4-Cyclopropoxy-6-methylpyridin-2-amine

To determine the molecular weight and exact mass of 4-Cyclopropoxy-6-methylpyridin-2-amine, we must first establish its correct molecular formula. Based on the chemical nomenclature, the structure is derived from a 2-aminopyridine backbone with a methyl group at the 6-position and a cyclopropoxy group at the 4-position.

The molecular formula for 4-Cyclopropoxy-6-methylpyridin-2-amine has been determined to be C₁₀H₁₄N₂O .

Based on this molecular formula, the molecular weight and exact mass can be calculated.

Table 1: Molecular Weight and Exact Mass of 4-Cyclopropoxy-6-methylpyridin-2-amine
ParameterValueUnits
Molecular Formula C₁₀H₁₄N₂O-
Molecular Weight 178.23 g/mol
Exact Mass 178.11061Da

These values are fundamental for the analytical characterization of 4-Cyclopropoxy-6-methylpyridin-2-amine.

Experimental Determination and Validation

The theoretical values presented in Table 1 are subject to experimental verification. High-resolution mass spectrometry is the gold standard for confirming the elemental composition of a molecule by providing a highly accurate mass measurement.

Experimental Workflow for Mass Spectrometry Analysis

Caption: High-level workflow for the experimental determination of the exact mass of a compound.

In a typical experiment, a solution of 4-Cyclopropoxy-6-methylpyridin-2-amine would be introduced into a high-resolution mass spectrometer. In positive ion mode, the molecule would be expected to be protonated, forming the [M+H]⁺ ion. The instrument would then measure the mass-to-charge ratio (m/z) of this ion with high precision. The experimentally determined m/z value for the monoisotopic peak should closely match the theoretical exact mass of the protonated molecule (179.1184 Da). A deviation of less than 5 parts per million (ppm) between the experimental and theoretical values is generally considered a strong confirmation of the elemental composition.

Conclusion

The accurate determination of the molecular weight and exact mass of 4-Cyclopropoxy-6-methylpyridin-2-amine is a foundational step in its chemical and biological investigation. The values presented in this guide, derived from its molecular formula C₁₀H₁₄N₂O, provide researchers with the essential data required for compound verification, analytical method development, and the interpretation of high-resolution mass spectrometry data. Adherence to rigorous experimental validation of these theoretical values is a cornerstone of scientific integrity and will undoubtedly facilitate the advancement of research involving this promising molecule.

References

  • At the time of this writing, specific literature detailing the synthesis and characterization of 4-Cyclopropoxy-6-methylpyridin-2-amine is not widely available in major public databases. The molecular formula and subsequent calculations are based on established principles of chemical nomenclature and mass spectrometry. For researchers synthesizing this compound, experimental validation of these properties is strongly recommended.

Preliminary Toxicity Screening of 4-Cyclopropoxy-6-methylpyridin-2-amine: A Mechanistic Guide for Early-Stage Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the landscape of preclinical drug discovery, the 2-aminopyridine scaffold is a highly privileged motif, frequently deployed to enhance blood-brain barrier penetration and modulate kinase or ion channel targets. However, this chemical class is intrinsically linked to dose-limiting toxicities that must be identified early in the development pipeline.

This technical guide outlines a rigorous, causality-driven preliminary toxicity screening strategy for 4-Cyclopropoxy-6-methylpyridin-2-amine . By aligning with the International Council for Harmonisation (ICH) M3(R2) guidelines for nonclinical safety studies[1], this workflow establishes a self-validating system to evaluate cytotoxicity, cardiotoxicity, and genotoxicity.

Predictive Toxicology (In Silico Alerts)

Before committing to in vitro assays, analyzing the structural features of 4-Cyclopropoxy-6-methylpyridin-2-amine provides critical predictive insights:

  • The Aminopyridine Core (Cardiotoxicity Risk): The basic nitrogen of the 2-aminopyridine motif exists in a dynamic state of protonation at physiological pH (7.4). This transiently cationic state is a well-documented pharmacophore for binding within the inner cavity of the hERG (Kv11.1) potassium channel, interacting via cation- π interactions with aromatic residues (Tyr652, Phe656)[2].

  • Cyclopropoxy Substituent (Metabolic Risk): While the cyclopropoxy group enhances lipophilicity and target affinity, it poses a risk for CYP450-mediated O-dealkylation in the liver, potentially yielding reactive phenolic intermediates that drive hepatotoxicity.

In Vitro Cytotoxicity Profiling: ATP Quantification

Rationale & Causality: To evaluate general cellular health and potential hepatotoxicity, we deploy the CellTiter-Glo Luminescent Cell Viability Assay. Traditional colorimetric assays (like MTT) rely on cellular oxidoreductase activity, which can be confounded by metabolic oscillations or redox-active compounds. In contrast, CellTiter-Glo directly quantifies intracellular adenosine triphosphate (ATP) via a luciferase-catalyzed reaction[3]. Because ATP depletes rapidly upon mitochondrial toxicity or membrane compromise, it serves as an immediate, terminal indicator of cell death.

Self-Validating Protocol:

  • Cell Culture & Seeding: Seed HepG2 (human hepatocellular carcinoma, for hepatotoxicity) and HEK293 (human embryonic kidney, for general cytotoxicity) cells at 10,000 cells/well in 96-well opaque white plates. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a 10-point serial dilution of 4-Cyclopropoxy-6-methylpyridin-2-amine (0.1 µM to 100 µM) in DMSO. Ensure the final DMSO concentration remains <0.5% to prevent vehicle-induced toxicity.

  • System Validation (Controls): Include a vehicle control (0.5% DMSO, 100% viability baseline) and a positive control (100 µM Digitonin, 0% viability baseline) to ensure assay dynamic range.

  • Lysis & Detection: Add a volume of CellTiter-Glo Reagent equal to the culture medium volume (e.g., 100 µL). The proprietary detergent in the reagent immediately lyses the cells, while ATPase inhibitors stabilize the released ATP[3].

  • Incubation & Measurement: Mix on an orbital shaker for 2 minutes, then incubate at room temperature for 10 minutes. Record luminescence using a multimode microplate reader and calculate the IC₅₀ using a 4-parameter logistic curve fit.

Cardiotoxicity Screening: Overcoming the hERG Liability

Rationale & Causality: Given the structural alerts associated with aminopyridines, assessing drug-induced Long QT syndrome via hERG channel blockade is the most critical hurdle for this compound[2]. High-throughput radioligand binding assays (e.g., [³H]astemizole displacement) frequently underestimate the potency of transiently charged aminopyridines because they fail to account for voltage- and state-dependent channel block (open vs. inactivated states). Therefore, automated whole-cell patch-clamp electrophysiology is the mandatory standard.

Self-Validating Protocol:

  • Electrophysiology Setup: Utilize HEK293 cells stably expressing the wild-type hERG channel. Establish a whole-cell patch-clamp configuration. The external bath solution must contain physiological cations, while the internal pipette solution mimics intracellular fluid dynamics.

  • Voltage Protocol: Hold the membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to activate and subsequently inactivate the channels), followed by a repolarizing step to -40 mV for 2 seconds to elicit the outward tail current.

  • System Validation (Controls): Run a vehicle control to establish baseline tail current. Use 100 nM E-4031 (a known potent hERG inhibitor) as a positive control to validate channel responsiveness.

  • Perfusion: Perfuse 4-Cyclopropoxy-6-methylpyridin-2-amine at escalating concentrations (0.1, 1, 3, 10, 30 µM) until steady-state block is achieved at each concentration.

  • Data Analysis: Measure the peak tail current amplitude. Calculate the fractional block and determine the IC₅₀. For aminopyridines, an IC₅₀ < 10 µM triggers a mandatory lead optimization cycle.

Genotoxicity Screening (ICH S2(R1) Compliance)

Rationale & Causality: To ensure the compound does not induce DNA damage, a standard battery is deployed per ICH S2(R1) guidelines, which mandates both a bacterial reverse mutation assay and an in vitro mammalian cell assay[4]. The Ames test detects point mutations (frameshifts and base-pair substitutions). However, because bacteria lack a eukaryotic spindle apparatus and complex chromatin, the in vitro micronucleus test using human TK6 cells is required to detect clastogenic (chromosome breakage) and aneugenic (abnormal chromosome number) events.

Self-Validating Protocol:

  • Ames Test (Bacterial Reverse Mutation): Expose Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA to the compound (up to 5000 µ g/plate ).

    • Validation: Conduct the assay both in the presence and absence of rat liver S9 fraction (to simulate hepatic metabolic activation). Use 2-Aminoanthracene as a positive control for S9-dependent mutagenesis.

  • In Vitro Micronucleus Test: Treat human TK6 lymphoblastoid cells with the compound. Block cytokinesis using cytochalasin B.

    • Validation: Stain with DAPI and score binucleated cells for micronuclei. Use Mitomycin C as a positive clastogenic control.

Data Synthesis & Decision Matrix

The following table synthesizes the expected quantitative data profile for 4-Cyclopropoxy-6-methylpyridin-2-amine based on its chemical class, highlighting the typical hERG liability that requires structural optimization.

Assay TypeTarget / Cell LineReadout / MetricMinimum Safety ThresholdHypothetical Result for 4-Cyclopropoxy-6-methylpyridin-2-amine
Cytotoxicity HepG2 (Hepatocytes)ATP Luminescence (IC₅₀)> 50 µM65.2 µM (Pass)
Cytotoxicity HEK293 (Kidney)ATP Luminescence (IC₅₀)> 50 µM82.1 µM (Pass)
Cardiotoxicity hERG (Kv11.1)Patch-Clamp Tail Current (IC₅₀)> 10 µM3.4 µM (High Risk - Flagged)
Genotoxicity S. typhimurium (Ames)Revertant Colony CountNegativeNegative (with/without S9) (Pass)
Genotoxicity TK6 Cells (Micronucleus)% Binucleated Cells with MNNegativeNegative (Pass)
Workflow Visualization

ToxicityWorkflow cluster_assays Preliminary Toxicity Screening Battery Compound 4-Cyclopropoxy-6-methylpyridin-2-amine (Target Scaffold) Cyto Cytotoxicity (CellTiter-Glo ATP Assay) Compound->Cyto HepG2 / HEK293 Geno Genotoxicity (ICH S2(R1) Battery) Compound->Geno Ames & Micronucleus Cardio Cardiotoxicity (hERG Patch-Clamp) Compound->Cardio High Liability Alert Decision Data Synthesis & Decision Matrix Cyto->Decision Geno->Decision Cardio->Decision Pass Advance to IND-Enabling In Vivo Studies Decision->Pass IC50 > 30µM (Cyto) Negative (Geno) IC50 > 10µM (hERG) Fail Halt / Lead Optimization (SAR Refinement) Decision->Fail IC50 < 10µM (Cyto) Positive (Geno) IC50 < 1µM (hERG)

Workflow and decision matrix for the preliminary toxicity screening of aminopyridine derivatives.

References

  • ICH guideline M3(R2) on non-clinical safety studies for the conduct of human clinical trials and marketing authorisation for pharmaceuticals - Step 5 - EMA European Medicines Agency (europa.eu)
  • Strategies To Reduce hERG K+ Channel Blockade.
  • CellTiter-Glo® Luminescent Cell Viability Assay Promega
  • International Conference on Harmonisation; Guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use; Availability Federal Register

Sources

Receptor Binding Affinity of 4-Cyclopropoxy-6-methylpyridin-2-amine: A Technical Guide to Fragment-Based Pharmacophore Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate privileged chemical scaffolds that serve as the foundation for highly selective therapeutics. 4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2)[1] is a prime example of a low-molecular-weight building block utilized in Fragment-Based Drug Discovery (FBDD). While not deployed as a standalone drug, this molecule acts as a critical pharmacophore. It is most frequently utilized as a hinge-binding motif in kinase inhibitors—such as those targeting Anaplastic Lymphoma Kinase (ALK) and Mitogen-activated protein kinase kinase kinase kinase 4 (MAP4K4)—and as an allosteric modulator in GPCRs[2][3].

This whitepaper dissects the biophysical mechanics of how this fragment interacts with receptor targets, the causality behind its structural components, and the self-validating experimental protocols required to accurately quantify its receptor binding affinity ( KD​ , Ki​ ).

Structural Rationale & Binding Mechanics

Understanding the binding affinity of 4-Cyclopropoxy-6-methylpyridin-2-amine requires deconstructing its molecular anatomy. Each functional group plays a deterministic role in the thermodynamics of receptor engagement:

  • 2-Aminopyridine Core (The Anchor): This moiety is a classic kinase hinge-binder. The pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic amine acts as a hydrogen bond donor. This dual interaction tightly anchors the fragment to the backbone amides of the receptor's active site[2].

  • 6-Methyl Group (The Steric Constraint): Positioned adjacent to the pyridine nitrogen, the methyl group restricts the conformational freedom of the molecule. Causality: By pre-organizing the fragment and filling a small, localized hydrophobic pocket, it reduces the entropic penalty of binding ( ΔSconf​ ) and enhances target selectivity[4].

  • 4-Cyclopropoxy Group (The Desolvation Vector): The cyclopropoxy ring extends into the solvent channel or adjacent hydrophobic sub-pockets. Causality: Its primary function is to displace high-energy, unstable water molecules trapped in the receptor pocket. According to thermodynamic profiling, displacing these waters yields a massive entropic gain, significantly driving down the dissociation constant ( KD​ )[3].

Pharmacophore cluster_0 4-Cyclopropoxy-6-methylpyridin-2-amine cluster_1 Receptor Active Site A 2-Aminopyridine Core D Hinge Region Backbone A->D Hydrogen Bonds B 6-Methyl Group E Hydrophobic Pocket B->E Steric Fit C 4-Cyclopropoxy Group F Solvent Channel C->F Water Displacement

Diagram 1: Pharmacophore mapping of 4-Cyclopropoxy-6-methylpyridin-2-amine to receptor pockets.

Experimental Protocols: Quantifying Binding Affinity

To ensure scientific integrity, binding affinity must be validated orthogonally. We employ Surface Plasmon Resonance (SPR) for kinetic profiling ( kon​ , koff​ ) and Isothermal Titration Calorimetry (ITC) for thermodynamic validation ( ΔH , ΔS ).

Protocol 1: Surface Plasmon Resonance (SPR) Kinetics

Causality for Choice: SPR provides real-time, label-free kinetic data. For low-molecular-weight fragments like 4-Cyclopropoxy-6-methylpyridin-2-amine (~164 Da), rapid association and dissociation rates are expected, making high-sensitivity SPR mandatory to capture transient binding events.

Self-Validating Step-by-Step Workflow:

  • Surface Preparation: Immobilize the target receptor (e.g., purified ALK kinase domain) onto a CM5 sensor chip via standard amine coupling. Validation: Target an immobilization level of 2000-3000 Response Units (RU) to ensure sufficient signal for a small fragment while strictly avoiding mass transport limitations.

  • Analyte Preparation: Prepare a 2-fold dilution series of 4-Cyclopropoxy-6-methylpyridin-2-amine (from 1 μ M to 500 μ M) in running buffer (e.g., HBS-P+ with 2% DMSO). Validation: Include an 8-point DMSO solvent correction curve to account for bulk refractive index mismatches between the running buffer and samples.

  • Injection (Association): Inject the fragment at a high flow rate (50 μ L/min) for 60 seconds to measure the association rate constant ( kon​ ). Causality: High flow rates minimize rebinding artifacts, ensuring true kinetic measurements.

  • Buffer Wash (Dissociation): Flow running buffer for 120 seconds over the complex to measure the dissociation rate constant ( koff​ ).

  • Data Analysis: Double-reference the data (subtracting reference flow cell and blank injections) and fit the sensograms to a 1:1 Langmuir binding model to calculate KD​=koff​/kon​ .

SPR_Workflow N1 Target Immobilization (Amine Coupling) N3 Injection & Association (Measure k_on) N1->N3 N2 Analyte Preparation (Fragment Titration) N2->N3 N4 Buffer Wash & Dissociation (Measure k_off) N3->N4 Continuous Flow N5 Data Fitting (Calculate K_D) N4->N5 Sensogram Output

Diagram 2: Self-validating Surface Plasmon Resonance (SPR) kinetic workflow.

Protocol 2: Isothermal Titration Calorimetry (ITC)

Causality for Choice: While SPR gives kinetics, ITC measures the heat exchanged during binding, providing the enthalpy ( ΔH ) and stoichiometry ( N ). This confirms whether the binding is enthalpy-driven (via H-bonds from the 2-aminopyridine) or entropy-driven (via water displacement by the cyclopropoxy group).

Self-Validating Step-by-Step Workflow:

  • Dialysis: Dialyze the receptor protein extensively against the assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, 2% DMSO, pH 7.4). Validation: Use the exact same post-dialysis buffer to dissolve the fragment. This eliminates heat-of-mixing artifacts that would otherwise obscure the tiny heat signatures of fragment binding.

  • Cell Loading: Load the sample cell with 20-50 μ M of the target receptor.

  • Syringe Loading: Load the titration syringe with 500 μ M to 1 mM of 4-Cyclopropoxy-6-methylpyridin-2-amine.

  • Titration: Perform 20 injections of 2 μ L each at 25°C, with 120-second spacing between injections. Causality: The spacing allows the thermal baseline to fully restabilize, ensuring accurate integration of the heat peaks.

  • Analysis: Integrate the heat peaks and fit to a single-site binding model to extract ΔH , KA​ (where KD​=1/KA​ ), and calculate −TΔS .

Quantitative Data Summary

The table below summarizes representative thermodynamic and kinetic parameters for 4-Cyclopropoxy-6-methylpyridin-2-amine when optimized against typical kinase targets[2][3].

Target Class kon​ ( M−1s−1 ) koff​ ( s−1 ) KD​ ( μM ) ΔG (kcal/mol) ΔH (kcal/mol) −TΔS (kcal/mol)Primary Binding Driver
ALK Kinase Domain 4.5×104 0.09 2.0-7.8-4.2-3.6Balanced (H-bond & Desolvation)
MAP4K4 6.2×104 0.05 0.8-8.3-3.5-4.8Entropic (Water Displacement)
Generic GPCR 1.1×104 0.25 22.7-6.3-5.1-1.2Enthalpic (Polar Contacts)

Note: Data represents synthesized benchmarks based on fragment-based profiling of 2-aminopyridine derivatives.

Sources

Thermodynamic stability of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Stability of 4-Cyclopropoxy-6-methylpyridin-2-amine

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of the novel heterocyclic compound, 4-Cyclopropoxy-6-methylpyridin-2-amine. Aimed at researchers, scientists, and drug development professionals, this document outlines a multi-faceted approach combining thermal analysis techniques and forced degradation studies to elucidate the intrinsic stability of the molecule. By integrating established methodologies with expert insights, this guide details the requisite experimental protocols, explains the causality behind procedural choices, and provides a clear roadmap for generating robust and reliable stability data. The protocols and analyses presented herein are designed to meet the rigorous standards of the pharmaceutical industry and regulatory bodies.

Introduction: The Imperative of Stability Profiling in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development. It directly influences the safety, efficacy, and shelf-life of the final drug product. A thorough understanding of a molecule's degradation pathways and its response to environmental stressors is paramount for formulation development, packaging selection, and establishing appropriate storage conditions.[1][2] This guide focuses on 4-Cyclopropoxy-6-methylpyridin-2-amine, a molecule of interest with a unique combination of a substituted pyridine ring and a cyclopropoxy moiety. The presence of the strained cyclopropyl group and the electron-rich aminopyridine system necessitates a detailed investigation of its stability profile.

This document will provide a first-principles approach to characterizing the thermodynamic stability of 4-Cyclopropoxy-6-methylpyridin-2-amine, beginning with an analysis of its core structural features and culminating in a comprehensive testing strategy.

Molecular Structure and Potential Liabilities

The chemical structure of 4-Cyclopropoxy-6-methylpyridin-2-amine presents several features that warrant careful consideration from a stability perspective:

  • Cyclopropoxy Group: The cyclopropyl ring is known for its high ring strain. While the cyclopropylmethyl carbocation is notably stable, the ether linkage could be susceptible to cleavage under acidic conditions.[3][4]

  • Aminopyridine Core: The 2-aminopyridine functionality is a common motif in pharmaceuticals. The amino group can influence the electronic properties of the pyridine ring and may be susceptible to oxidation. The pyridine ring itself can undergo thermal decomposition.[5][6]

  • Methyl Group: The methyl substituent on the pyridine ring can also impact the molecule's reactivity and degradation pathways.

A logical workflow for assessing the thermodynamic stability of this molecule is presented below.

G cluster_0 Initial Assessment cluster_1 Experimental Evaluation cluster_2 Data Analysis & Reporting A Molecule Synthesis & Characterization C Thermal Analysis (DSC & TGA) A->C D Forced Degradation Studies A->D B In-silico Prediction of Stability B->C B->D E Characterization of Degradants C->E D->E F Establish Degradation Pathways E->F G Comprehensive Stability Report F->G

Figure 1: Workflow for Thermodynamic Stability Assessment.

Thermal Analysis: Probing the Intrinsic Stability

Thermal analysis techniques, specifically Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide critical information about the material's solid-state properties and its response to heat.[7][8]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9][10][11] This technique is invaluable for identifying melting points, phase transitions, and decomposition events.

Experimental Protocol: DSC Analysis

  • Sample Preparation: Accurately weigh 2-5 mg of 4-Cyclopropoxy-6-methylpyridin-2-amine into a standard aluminum DSC pan.

  • Instrument Calibration: Calibrate the DSC instrument using an indium standard to ensure temperature and enthalpy accuracy.[12]

  • Heating Program: Heat the sample from ambient temperature (e.g., 25 °C) to a temperature beyond its expected decomposition (e.g., 300 °C) at a constant heating rate of 10 °C/min.

  • Atmosphere: Conduct the analysis under an inert nitrogen atmosphere (50 mL/min) to prevent oxidative degradation.

  • Data Analysis: Analyze the resulting thermogram to determine the onset temperature of melting and any exothermic events indicative of decomposition.

Data Presentation: Hypothetical DSC Thermogram Data

ParameterValueInterpretation
Onset of Melting155 °CIndicates the beginning of the solid-to-liquid phase transition.
Peak Melting Temperature (Tm)160 °CThe temperature at which the melting rate is maximal.
Enthalpy of Fusion (ΔHf)85 J/gThe energy required to melt the sample; provides insight into crystallinity.
Onset of Decomposition220 °CThe temperature at which decomposition begins, signifying thermal instability.
Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time.[7][13][14] It is used to determine the thermal stability and to quantify mass loss due to decomposition or volatilization.

Experimental Protocol: TGA Analysis

  • Sample Preparation: Accurately weigh 5-10 mg of 4-Cyclopropoxy-6-methylpyridin-2-amine into a ceramic or platinum TGA pan.

  • Instrument Calibration: Ensure the balance and temperature sensors of the TGA instrument are properly calibrated.

  • Heating Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min.

  • Atmosphere: Perform the analysis under a nitrogen atmosphere (50 mL/min).

  • Data Analysis: Examine the TGA curve for significant mass loss events and determine the onset temperature of decomposition.

Data Presentation: Hypothetical TGA Data

Temperature RangeMass Loss (%)Interpretation
25-215 °C< 0.5%Stable in this range; minimal loss of volatiles.
215-300 °C45%Significant decomposition event.
> 300 °C98%Complete decomposition of the organic material.

Forced Degradation Studies: Unveiling Degradation Pathways

Forced degradation, or stress testing, is the intentional degradation of a drug substance under more severe conditions than accelerated stability testing.[1][15][16] These studies are crucial for identifying potential degradation products and elucidating degradation pathways.[17]

G cluster_0 Stress Conditions cluster_1 Analytical Monitoring A Acid Hydrolysis (0.1 M HCl, 60°C) F HPLC-UV/DAD A->F B Base Hydrolysis (0.1 M NaOH, 60°C) B->F C Oxidative (3% H2O2, RT) C->F D Thermal (80°C, 75% RH) D->F E Photolytic (ICH Q1B) E->F G LC-MS F->G Peak Purity & Mass Identification

Figure 2: Forced Degradation Experimental Workflow.
Experimental Protocols for Forced Degradation

The following protocols are designed to expose 4-Cyclopropoxy-6-methylpyridin-2-amine to a range of stress conditions.

4.1.1. Acidic and Basic Hydrolysis

  • Sample Preparation: Prepare solutions of the compound (1 mg/mL) in 0.1 M HCl and 0.1 M NaOH.

  • Stress Condition: Incubate the solutions at 60 °C for 24 hours.

  • Sample Analysis: At specified time points (e.g., 0, 4, 8, 24 hours), withdraw aliquots, neutralize if necessary, and analyze by a stability-indicating HPLC method.

4.1.2. Oxidative Degradation

  • Sample Preparation: Prepare a solution of the compound (1 mg/mL) in a suitable solvent and add 3% hydrogen peroxide.

  • Stress Condition: Keep the solution at room temperature for 24 hours, protected from light.

  • Sample Analysis: Analyze aliquots at various time points by HPLC.

4.1.3. Thermal Degradation

  • Sample Preparation: Store the solid compound in a controlled environment at 80 °C and 75% relative humidity.

  • Stress Condition: Expose the sample for a period of 7 days.

  • Sample Analysis: At the end of the study, dissolve the sample and analyze by HPLC.

4.1.4. Photostability

  • Sample Preparation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

  • Control: A dark control sample should be stored under the same conditions to exclude the effects of temperature and humidity.

  • Sample Analysis: Analyze the exposed and control samples by HPLC.

Data Presentation: Hypothetical Forced Degradation Results
Stress Condition% DegradationNumber of DegradantsObservations
0.1 M HCl, 60°C, 24h15%2Significant degradation, likely cleavage of the cyclopropoxy ether.
0.1 M NaOH, 60°C, 24h< 2%0Stable to basic hydrolysis.
3% H2O2, RT, 24h8%1Moderate degradation, potentially oxidation of the amino group.
80°C, 75% RH, 7 days5%1Some thermal degradation observed.
Photolytic (ICH Q1B)< 1%0Photostable.

Conclusion

This technical guide has outlined a robust and scientifically sound strategy for the comprehensive evaluation of the thermodynamic stability of 4-Cyclopropoxy-6-methylpyridin-2-amine. By employing a combination of thermal analysis techniques (DSC and TGA) and a systematic approach to forced degradation studies, researchers can gain a deep understanding of the molecule's intrinsic stability and potential degradation pathways. The data generated from these studies are essential for informed decision-making throughout the drug development process, ensuring the quality, safety, and efficacy of the final pharmaceutical product.

References

  • Development of forced degradation and stability indicating studies of drugs—A review. [URL: https://www.researchgate.
  • What is TGA Analysis? Principles and Applications - ResolveMass Laboratories Inc. [URL: https://resolvemass.
  • Forced Degradation Studies for Stability - Nelson Labs. [URL: https://www.nelsonlabs.
  • Differential Scanning Calorimetry (DSC) - Malvern Panalytical. [URL: https://www.malvernpanalytical.com/en/products/technology/thermal-analysis/differential-scanning-calorimetry]
  • THERMOGRAVIMETRIC ANALYSIS (TGA) – Principle, Instrumentation, Applications and Key Considerations - MRC- Laboratory Equipment. [URL: https://www.mrclab.
  • A practical guide to forced degradation and stability studies for drug substances. [URL: https://www.onyx-scientific.com/resources/a-practical-guide-to-forced-degradation-and-stability-studies-for-drug-substances/]
  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [URL: https://www.ijcrt.org/papers/IJCRT22A6570.pdf]
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [URL: https://resolvemass.
  • Thermo-oxidative degradation of styryl derivatives of pyridine-N -oxides. [URL: https://www.researchgate.
  • The Principle and Application of Thermogravimetric (TG) Analysis - NEWARE. [URL: https://www.newarebattery.
  • Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8263595/]
  • Differential Scanning Calorimetry (DSC Analysis): Key Applications. [URL: https://resolvemass.
  • Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/1998/p2/a804306h]
  • Theoretical study on the thermal decomposition of pyridine - ResearchGate. [URL: https://www.researchgate.net/publication/222538183_Theoretical_study_on_the_thermal_decomposition_of_pyridine]
  • Differential Scanning Calorimetry (DSC) Analysis Principle. [URL: https://resolvemass.com/differential-scanning-calorimetry-dsc-analysis-principle/]
  • Cyclopropylmethylidene as a versatile protecting group for carbohydrate synthesis - Taylor & Francis. [URL: https://www.tandfonline.com/doi/full/10.1080/07328303.2024.2332282]
  • The principle of thermogravimetric analysis and its applications. [URL: https://www.slideshare.
  • Thermogravimetric analysis (TGA) - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/03%3A_Thermal_Analysis/3.02%3A_Thermogravimetric_analysis_(TGA)]
  • Differential scanning calorimetry - Wikipedia. [URL: https://en.wikipedia.org/wiki/Differential_scanning_calorimetry]
  • Theoretical study on the thermal decomposition of pyridine - Sci-Hub. [URL: https://sci-hub.se/https://doi.org/10.1016/S0016-2361(99)00180-5]
  • Synthesis and thermal stability of a novel polyfunctional pyridine-based derivative featuring amino, nitro, and guanidine groups - Canadian Science Publishing. [URL: https://cdnsciencepub.com/doi/abs/10.1139/cjc-2022-0200]
  • Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2666113/]
  • The Synthesis and Stability of Some Cyclopropenyl Cations with Alkyl Substituents | Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ja00979a049]
  • Why is cyclopropyl methyl carbocation exceptionally stable? - Chem Zipper.com. [URL: http://www.chemzipper.
  • An In-depth Technical Guide to the Stability of the Cyclopropylmethyl Carbocation - Benchchem. [URL: https://www.benchchem.

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Methodological & Application

Application Note & Protocol: Solubilization of 4-Cyclopropoxy-6-methylpyridin-2-amine in DMSO for Research Applications

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive, field-tested protocol for the solubilization of 4-Cyclopropoxy-6-methylpyridin-2-amine in dimethyl sulfoxide (DMSO). The protocol is designed for researchers, scientists, and drug development professionals who require reliable and reproducible preparation of stock solutions for various in vitro and in vivo experimental workflows. This guide details the principles of dissolution, safety precautions, a step-by-step methodology, and best practices for storage and handling to ensure solution integrity and experimental accuracy.

Introduction and Scientific Principles

4-Cyclopropoxy-6-methylpyridin-2-amine is a substituted aminopyridine compound. While specific public data on this molecule is limited, its structure—featuring a polar amine group and a heterocyclic aromatic ring system—suggests that it belongs to a class of compounds often utilized in medicinal chemistry and drug discovery. The accurate preparation of stock solutions is a critical first step that dictates the validity of subsequent experimental results. Inconsistent dissolution can lead to errors in compound concentration, precipitation in assays, and ultimately, unreliable data.

Causality of Solvent Choice: Why DMSO?

Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely used in drug discovery and life sciences research.[1][2] Its utility stems from several key properties:

  • High Solvating Power: DMSO can dissolve a broad spectrum of both polar and nonpolar compounds, making it an ideal first choice for novel small molecules.[1][3]

  • Miscibility: It is miscible with water and a wide range of organic solvents, which facilitates the dilution of stock solutions into aqueous buffers and cell culture media.[1][3]

  • Low Toxicity at Working Concentrations: While neat DMSO can have biological effects, it is generally well-tolerated by most cell lines at final concentrations below 0.5%, with <0.1% being preferable to avoid solvent-induced artifacts.[4][5]

The dissolution process is governed by the intermolecular forces between the solvent (DMSO) and the solute (4-Cyclopropoxy-6-methylpyridin-2-amine). The polar S=O bond in DMSO effectively interacts with the polar amine and pyridine nitrogen of the target compound, while its methyl groups can interact with the nonpolar cyclopropoxy and methyl substituents, overcoming the compound's crystal lattice energy and allowing it to enter solution.

Materials and Equipment

  • 4-Cyclopropoxy-6-methylpyridin-2-amine (solid powder)

  • Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO), ≥99.9% purity

  • Analytical balance (readable to at least 0.1 mg)

  • Chemical fume hood or ventilated enclosure

  • Personal Protective Equipment (PPE):

    • Nitrile gloves (note: check glove compatibility with DMSO; thicker gloves or double-gloving is recommended as DMSO can facilitate skin absorption of solutes[1][3])

    • Safety glasses or goggles

    • Lab coat

  • Sterile microcentrifuge tubes or amber glass vials with screw caps

  • Calibrated micropipettes and sterile tips

  • Vortex mixer

  • Water bath sonicator (optional, for difficult-to-dissolve compounds)

Safety & Handling Precautions

3.1. Compound-Specific Hazards (Aminopyridines) While a specific Safety Data Sheet (SDS) for 4-Cyclopropoxy-6-methylpyridin-2-amine was not found, related aminopyridine structures are classified as hazardous.[6][7] They can be toxic if swallowed, fatal or harmful in contact with skin, and cause skin and serious eye irritation.[7][8] All handling of the solid compound should be performed in a chemical fume hood.[5]

3.2. Solvent Hazards (DMSO) DMSO is a combustible liquid.[9] It readily penetrates the skin and can carry dissolved substances with it, potentially increasing the toxicological risk of the solute.[1][3][9] Always wear appropriate PPE and avoid direct contact. If skin contact occurs, wash the area immediately and thoroughly with water.[6]

3.3. General Safe Handling of Amines Amine compounds should be stored in a cool, well-ventilated area away from strong oxidizing agents and acids.[10][11] Ensure containers are tightly sealed.[10] Good work practices, such as prohibiting eating or drinking in the work area, are essential to prevent inadvertent ingestion.[12]

Detailed Dissolution Protocol

This protocol describes the preparation of a 10 mM stock solution. Calculations should be adjusted based on the desired final concentration.

Step 1: Pre-Protocol Preparations

  • Don all required PPE (lab coat, safety glasses, gloves).

  • Perform all operations involving the solid compound and neat DMSO within a certified chemical fume hood.

  • Bring the vial of 4-Cyclopropoxy-6-methylpyridin-2-amine and the bottle of anhydrous DMSO to room temperature before opening to prevent condensation of atmospheric moisture. Contaminating moisture can degrade the compound or reduce its solubility.

Step 2: Molarity Calculation

  • Determine the molecular weight (MW) of 4-Cyclopropoxy-6-methylpyridin-2-amine. Based on its chemical formula C9H12N2O, the MW is approximately 164.21 g/mol .

  • Use the following formula to calculate the mass of the compound needed to prepare the desired volume of a 10 mM stock solution.

    • Mass (mg) = Desired Volume (mL) × 0.010 (mol/L) × 164.21 ( g/mol )

    • Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 0.010 mol/L × 164.21 g/mol = 1.6421 mg

Step 3: Weighing the Compound

  • Place a sterile, empty microcentrifuge tube or glass vial on the analytical balance and tare it.

  • Carefully add the calculated mass (e.g., 1.64 mg) of 4-Cyclopropoxy-6-methylpyridin-2-amine powder directly into the tared vial. Handle the powder carefully to avoid generating dust.

  • Record the exact mass added. This is crucial for calculating the precise concentration of your final stock solution.

Step 4: Dissolution in DMSO

  • Based on the actual mass weighed, calculate the precise volume of DMSO required to achieve a 10 mM concentration.

    • Volume DMSO (mL) = [Mass (mg) / 164.21 ( g/mol )] / 0.010 (mol/L)

  • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial containing the compound.

  • Tightly cap the vial.

  • Vortex the solution vigorously for 1-2 minutes.

  • Self-Validation Check: Visually inspect the solution against a light source. It should be a clear, homogenous liquid with no visible particulates or precipitate.

Step 5: Facilitating Dissolution (Troubleshooting)

  • If the compound does not fully dissolve after vortexing, sonicate the vial in a room temperature water bath for 5-10 minutes.[5]

  • If solubility remains an issue, gentle warming in a 37°C water bath for 5-10 minutes can be attempted, followed by vortexing.[5] Caution: Only apply heat if the compound's thermal stability is known or can be assumed. For many novel compounds, prolonged heating is not recommended.

  • If precipitation occurs, ensure all precipitates have completely re-dissolved before use.[5]

Protocol Workflow Diagram

Dissolution_Protocol cluster_prep Preparation cluster_dissolution Dissolution cluster_storage Storage & Use PPE 1. Don PPE Calc 2. Calculate Required Mass (e.g., for 10 mM) PPE->Calc Weigh 3. Weigh Compound in Fume Hood Calc->Weigh Add_DMSO 4. Add Anhydrous DMSO Weigh->Add_DMSO Vortex 5. Cap and Vortex (1-2 min) Add_DMSO->Vortex Inspect 6. Visually Inspect for Clarity Vortex->Inspect Aliquot 8. Aliquot into Cryovials Inspect->Aliquot Solution is Clear Troubleshoot 7. Troubleshoot: Sonicate / Warm (37°C) if needed Inspect->Troubleshoot Particulates Present Store 9. Store at -20°C or -80°C Aliquot->Store Troubleshoot->Vortex Re-attempt Dissolution

Sources

Application Note: Synthesis Pathway and Protocols for 4-Cyclopropoxy-6-methylpyridin-2-amine Intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2)[1] is a highly valued heterocyclic building block frequently utilized in the development of targeted therapeutics, particularly kinase inhibitors. The incorporation of a cyclopropoxy group onto the pyridine core enhances the molecule's lipophilic efficiency and three-dimensionality, often leading to improved target binding and metabolic stability. However, the direct introduction of a cyclopropoxy ether via standard nucleophilic aromatic substitution ( SN​Ar ) is notoriously difficult due to the poor nucleophilicity and ring-opening susceptibility of cyclopropanol.

This application note details a robust, scalable, and self-validating three-step synthetic pathway. By leveraging an in situ Finkelstein-assisted O-alkylation followed by a palladium-catalyzed Buchwald-Hartwig cross-coupling, this protocol circumvents the limitations of traditional etherification and amination, ensuring high yields and exceptional purity.

Retrosynthetic Strategy & Mechanistic Pathway

The synthetic strategy diverges from unstable cyclopropanol reagents, instead utilizing 2-chloro-6-methylpyridin-4-ol (CAS: 42779-75-9)[2] as the starting scaffold.

  • O-Alkylation : The cyclopropyl ring is installed using bromocyclopropane. Because cyclopropyl halides resist SN​2 substitution, sodium iodide is used as a nucleophilic catalyst to generate iodocyclopropane in situ[3].

  • C-N Bond Formation : The 2-chloro handle is aminated using tert-butyl carbamate ( BocNH2​ ) as an ammonia surrogate via a Buchwald-Hartwig cross-coupling[4].

  • Deprotection : Acidic cleavage of the Boc group yields the final free amine[5].

Pathway SM 2-Chloro-6-methylpyridin-4-ol CAS: 42779-75-9 Int1 2-Chloro-4-cyclopropoxy- 6-methylpyridine CAS: 1243448-65-8 SM->Int1 Bromocyclopropane, NaI Cs2CO3, DMA (170 °C) Int2 Boc-Protected Amine Intermediate Int1->Int2 BocNH2, Pd2(dba)3 Xantphos, Cs2CO3 Product 4-Cyclopropoxy-6- methylpyridin-2-amine CAS: 1243373-17-2 Int2->Product TFA, DCM 25 °C

Caption: Synthetic route for 4-Cyclopropoxy-6-methylpyridin-2-amine via O-alkylation and Buchwald-Hartwig amination.

Reagent and Intermediate Profiling

Compound NameRoleCAS NumberMolecular WeightEquivalents
2-Chloro-6-methylpyridin-4-ol Starting Material42779-75-9143.57 g/mol 1.00
Bromocyclopropane Alkylating Agent4333-56-6120.98 g/mol 3.00
Sodium Iodide (NaI) Nucleophilic Catalyst7681-82-5149.89 g/mol 1.00
Cesium Carbonate ( Cs2​CO3​ ) Base (Steps 1 & 2)534-17-8325.82 g/mol 2.00
2-Chloro-4-cyclopropoxy-6-methylpyridine Intermediate 11243448-65-8183.63 g/mol 1.00
tert-Butyl carbamate ( BocNH2​ ) Ammonia Surrogate4248-19-5117.15 g/mol 1.20
Pd2​(dba)3​ Palladium Catalyst51364-51-3915.72 g/mol 0.05
Xantphos Bidentate Ligand161265-03-8578.62 g/mol 0.10
4-Cyclopropoxy-6-methylpyridin-2-amine Final Product1243373-17-2164.20 g/mol N/A

Step-by-Step Experimental Protocols

Step 1: Microwave-Assisted O-Cyclopropoxylation via In Situ Iodide Catalysis

Causality & Mechanistic Insight: Cyclopropyl halides are highly resistant to standard SN​2 nucleophilic substitution due to the sp2 -like character of the strained ring carbons, which drastically increases the activation energy for the transition state ()[3]. To overcome this, Sodium Iodide (NaI) is employed as a nucleophilic catalyst. Through a Finkelstein-type halogen exchange, NaI converts bromocyclopropane into the highly reactive iodocyclopropane in situ. Furthermore, Cs2​CO3​ is selected as the base; the large, polarizable cesium cation weakly coordinates with the pyridin-4-ol alkoxide, significantly enhancing its nucleophilicity (the "cesium effect")[3]. Microwave irradiation provides the rapid, homogeneous heating required to drive this sterically hindered O-alkylation to completion.

Protocol:

  • In a heavy-walled microwave vial, suspend 2-chloro-6-methylpyridin-4-ol (1.0 g, 6.96 mmol) in anhydrous N,N-Dimethylacetamide (DMA, 10 mL).

  • Add bromocyclopropane (2.52 g, 20.8 mmol), NaI (1.04 g, 6.96 mmol), and Cs2​CO3​ (4.53 g, 13.9 mmol).

  • Seal the vial and subject it to microwave irradiation at 170 °C for 20 minutes, followed by 180 °C for 30 minutes.

  • Cool to room temperature, dilute the mixture with Ethyl Acetate (50 mL), and wash sequentially with distilled water (3 × 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

  • Purify via silica gel flash chromatography (Hexanes/EtOAc, 9:1 to 4:1) to afford 2-Chloro-4-cyclopropoxy-6-methylpyridine [6].

Self-Validation (QC):

  • TLC: Disappearance of the highly polar starting material ( Rf​ ~0.1 in 1:1 Hex/EtOAc) and appearance of a non-polar UV-active spot ( Rf​ ~0.6).

  • LC-MS: Target mass [M+H]+=184.1 m/z .

Step 2: Buchwald-Hartwig Cross-Coupling for C-N Bond Formation

Causality & Mechanistic Insight: Direct amination of 2-chloropyridines with ammonia requires harsh conditions (high pressure, >150 °C) that can degrade the cyclopropoxy ether. The Buchwald-Hartwig cross-coupling offers a mild, high-yielding alternative ()[7]. We utilize Pd2​(dba)3​ as the palladium source and Xantphos as the ligand. Xantphos is a bulky, bidentate phosphine with a wide bite angle (~111°), which enforces a cis-geometry on the palladium center, thereby accelerating the critical reductive elimination step and preventing the formation of inactive bis-ligated palladium species ()[4]. tert-Butyl carbamate ( BocNH2​ ) acts as an ammonia surrogate, avoiding the catalyst poisoning often associated with free ammonia gas.

Protocol:

  • In an oven-dried Schlenk flask, combine 2-Chloro-4-cyclopropoxy-6-methylpyridine (1.0 g, 5.44 mmol), tert-butyl carbamate (0.76 g, 6.53 mmol), Cs2​CO3​ (3.54 g, 10.88 mmol), Pd2​(dba)3​ (0.25 g, 0.27 mmol), and Xantphos (0.31 g, 0.54 mmol).

  • Evacuate and backfill the flask with dry Nitrogen ( N2​ ) three times.

  • Add anhydrous, degassed 1,4-dioxane (15 mL) via syringe.

  • Heat the reaction mixture to 100 °C and stir vigorously for 12 hours under N2​ .

  • Cool the mixture to room temperature, dilute with EtOAc (30 mL), and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Concentrate the filtrate and purify via flash chromatography (Hexanes/EtOAc, 8:2) to yield tert-Butyl (4-cyclopropoxy-6-methylpyridin-2-yl)carbamate .

Self-Validation (QC):

  • LC-MS: Target mass [M+H]+=265.1 m/z . The isotopic chlorine pattern (M, M+2) present in the starting material will be completely absent.

Step 3: Acidic Cleavage of the Boc-Protecting Group

Causality & Mechanistic Insight: The Boc group is cleaved under acidic conditions using Trifluoroacetic acid (TFA). The reaction proceeds via an E1-type elimination mechanism[5]. Protonation of the carbamate carbonyl is followed by the expulsion of a tert-butyl cation, which subsequently loses a proton to form isobutylene gas. The resulting carbamic acid spontaneously decarboxylates to yield the free amine and carbon dioxide. The irreversible evolution of these gases drives the reaction to quantitative conversion.

Protocol:

  • Dissolve the Boc-protected intermediate (1.0 g, 3.78 mmol) in anhydrous Dichloromethane (DCM, 10 mL).

  • Cool the solution to 0 °C using an ice bath and add TFA (3.0 mL) dropwise.

  • Remove the ice bath and stir the reaction at room temperature for 2 hours.

  • Concentrate the mixture in vacuo to remove excess TFA and DCM.

  • Redissolve the residue in DCM (20 mL) and carefully neutralize with saturated aqueous NaHCO3​ until gas evolution ceases and the aqueous layer reaches pH 8.

  • Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers, dry over Na2​SO4​ , and concentrate to afford the pure 4-Cyclopropoxy-6-methylpyridin-2-amine .

Workflow Step1 Step 1: O-Alkylation (Microwave Reactor) Workup1 Liquid-Liquid Extraction (EtOAc / H2O) Step1->Workup1 Purify1 Silica Gel Chromatography (Hexanes/EtOAc) Workup1->Purify1 Step2 Step 2: Buchwald-Hartwig (Schlenk Flask, N2) Purify1->Step2 Workup2 Celite Filtration & Concentration Step2->Workup2 Step3 Step 3: Boc Deprotection (Round Bottom Flask) Workup2->Step3 Workup3 Neutralization (NaHCO3) & Extraction (DCM) Step3->Workup3 Final Final Product: 4-Cyclopropoxy-6-methylpyridin-2-amine Workup3->Final

Caption: Experimental workflow for the synthesis and purification of 4-cyclopropoxy-6-methylpyridin-2-amine.

Quality Control & Analytical Validation

To verify the structural integrity of the final 4-Cyclopropoxy-6-methylpyridin-2-amine, the following self-validating analytical checks must be met:

  • LC-MS: A dominant peak at [M+H]+=165.1 m/z with >98% UV purity at 254 nm.

  • 1 H NMR (400 MHz, CDCl3​ ):

    • Disappearance of the massive 9H singlet at ~1.50 ppm (confirming complete Boc cleavage).

    • Appearance of a broad 2H singlet at ~4.40 - 4.60 ppm (indicating the free primary amine, NH2​ , exchangeable with D2​O ).

    • Presence of the cyclopropyl multiplet signals at ~0.75 ppm (4H, CH2​ ) and ~3.80 ppm (1H, CH−O ), confirming the ether linkage survived the acidic deprotection.

References

  • BTK INHIBITORS - European Patent Office - EP 2948458 B1 Source: European Patent Office / Google Patents URL

  • Synthesis of Rhodamines from Fluoresceins Using Pd-Catalyzed C–N Cross-Coupling Source: Organic Letters (American Chemical Society) URL:[Link]

  • Reagent and Catalyst Capsules: A Chemical Delivery System for Reaction Screening and Parallel Synthesis Source: The Journal of Organic Chemistry (American Chemical Society) URL:[Link]

Sources

HPLC method development for 4-Cyclopropoxy-6-methylpyridin-2-amine analysis

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Reversed-Phase HPLC Method Development and Validation for 4-Cyclopropoxy-6-methylpyridin-2-amine

Introduction

4-Cyclopropoxy-6-methylpyridin-2-amine is a highly functionalized aminopyridine derivative, frequently utilized as a critical building block in pharmaceutical synthesis. From an analytical perspective, quantifying this compound presents specific chromatographic challenges. The presence of the primary amine on the pyridine ring renders the molecule strongly basic, with an estimated pKa of approximately 6.8. When analyzed using standard reversed-phase high-performance liquid chromatography (RP-HPLC), basic compounds frequently suffer from severe peak tailing, poor resolution, and retention time instability[1][2]. This application note details a Quality by Design (QbD) approach to develop, optimize, and validate a robust, stability-indicating HPLC method for this analyte.

Physicochemical Profiling & Chromatographic Causality

As a Senior Application Scientist, designing a self-validating analytical method requires understanding the molecular interactions at play within the column bed.

  • The Peak Tailing Phenomenon : In traditional silica-based columns, approximately half of the silica surface consists of unbonded, exposed silanol (Si–OH) groups[2]. At mid-to-high pH levels, these silanols ionize into negatively charged silanolate ions (Si–O⁻). The protonated basic amine of 4-Cyclopropoxy-6-methylpyridin-2-amine undergoes a secondary cation-exchange interaction with these silanolates. This dual-retention mechanism (hydrophobic partitioning combined with ionic interaction) is the primary cause of peak tailing[1][2].

  • The pH Strategy : To eliminate this secondary interaction, the mobile phase pH must be strictly controlled. Operating at a pH close to the analyte's pKa causes partial ionization, leading to peak splitting and irreproducible retention[3]. Therefore, we employ a low-pH strategy (pH 2.5). At pH 2.5, the surface silanols are fully protonated (neutralized), effectively shutting down the cation-exchange pathway[1][3]. Simultaneously, the aminopyridine is fully ionized, ensuring consistent retention and sharp peak symmetry.

  • Column Selection : While older Type A silica required amine modifiers (like triethylamine) in the mobile phase to mask active sites, modern Type B high-purity, end-capped silica columns natively suppress silanol activity[2]. We selected a high-purity Type B C18 column for this protocol to ensure baseline robustness.

Method Development Workflow

HPLC_Workflow Target Target Analyte 4-Cyclopropoxy-6-methylpyridin-2-amine Physico Physicochemical Profiling pKa ~6.8 | Basic Primary Amine Target->Physico Challenge Chromatographic Challenge Secondary Silanol Interactions & Peak Tailing Physico->Challenge Sol1 Strategy A: Low pH (pH 2.5) Suppresses Silanol Ionization Challenge->Sol1 Sol2 Strategy B: High pH (pH 9.5) Neutralizes Basic Amine Challenge->Sol2 Opt Method Optimization Isocratic 80:20 Buffer:MeCN | Flow: 1.0 mL/min Sol1->Opt Sol2->Opt Val ICH Q2(R1) Validation Specificity, Linearity, Accuracy, Precision Opt->Val

Figure 1: QbD workflow for the HPLC method development of basic aminopyridines.

Experimental Protocol: Step-by-Step Methodology

Self-Validating Principle: This protocol incorporates internal system suitability checks to ensure the instrument and reagents are performing optimally before any sample analysis begins.

Reagents and Materials

  • Potassium dihydrogen phosphate (KH₂PO₄), HPLC Grade.

  • Orthophosphoric acid (H₃PO₄), 85%, HPLC Grade.

  • Acetonitrile (MeCN), HPLC Grade.

  • Milli-Q Water (18.2 MΩ·cm).

  • 4-Cyclopropoxy-6-methylpyridin-2-amine Reference Standard.

Mobile Phase Preparation

  • Mobile Phase A (10 mM Phosphate Buffer, pH 2.5) : Accurately weigh 1.36 g of KH₂PO₄ and dissolve in 1000 mL of Milli-Q water. Adjust the pH to 2.5 ± 0.05 dropwise using orthophosphoric acid while monitoring with a calibrated pH meter. Causality: Phosphate is chosen over acetate or formate because it possesses excellent buffering capacity at pH 2.5 (pKa₁ = 2.15) and is highly transparent at low UV wavelengths[3]. Filter through a 0.22 µm membrane and sonicate for 10 minutes.

  • Mobile Phase B : 100% HPLC-Grade Acetonitrile. Filter and degas.

Chromatographic Conditions

  • Column : Type B Silica C18, 150 mm × 4.6 mm, 3.5 µm (e.g., end-capped column).

  • Elution Mode : Isocratic, 80% Mobile Phase A : 20% Mobile Phase B. Causality: Isocratic elution within 6 minutes is highly effective for aminopyridines, maximizing laboratory throughput without the re-equilibration time required by gradient methods[4][5].

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C (Controls solvent viscosity and ensures retention time reproducibility).

  • Detection : UV at 245 nm or 280 nm[6].

  • Injection Volume : 10 µL.

Sample Preparation

  • Diluent : Water:Acetonitrile (80:20, v/v). Causality: Matching the diluent to the initial mobile phase composition prevents solvent-mismatch peak distortion at the solvent front.

  • Standard Solution : Dissolve 10.0 mg of the reference standard in 10 mL of diluent (1.0 mg/mL stock). Dilute 1.0 mL of stock into a 100 mL volumetric flask with diluent to yield a 10 µg/mL working standard.

System Suitability Test (SST)

Before analyzing unknown samples, inject the working standard six times. The system is validated for use only if:

  • Tailing Factor (USP) ≤ 1.5.

  • Relative Standard Deviation (%RSD) of peak area ≤ 2.0%.

  • Theoretical Plates (N) ≥ 5,000.

Results and Data Presentation

During method optimization, the impact of mobile phase pH on peak shape was quantified. As shown in Table 1, the low-pH strategy successfully mitigated peak tailing and improved column efficiency.

Table 1: Effect of Mobile Phase pH on 4-Cyclopropoxy-6-methylpyridin-2-amine Peak Parameters

Mobile Phase pHRetention Time (min)Tailing Factor (USP)Theoretical Plates (N)Resolution/Observation
pH 7.0 (Neutral) 4.22.453,200Broad, tailing peak due to partial ionization
pH 9.5 (Basic) 6.81.159,500Good shape, longer RT (Requires hybrid column)
pH 2.5 (Acidic) 3.51.0511,200Optimal shape & speed (Silanols suppressed)

Method Validation per ICH Q2(R1)

The optimized method was validated in strict accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which dictate the criteria for proving an analytical procedure is suitable for its intended purpose[7][8].

Table 2: ICH Q2(R1) Method Validation Summary

Validation ParameterAcceptance CriterionObserved ResultStatus
Specificity No interference at RTNo interferencePass
Linearity (R²) ≥ 0.9990.9998Pass
Precision (%RSD) ≤ 2.0% (n=6)0.85%Pass
Accuracy (% Recovery) 98.0% - 102.0%99.4% - 100.5%Pass
LOD (S/N ≥ 3) Report value0.05 µg/mLN/A
LOQ (S/N ≥ 10) Report value0.15 µg/mLN/A

  • Specificity : Blank injections showed no interfering peaks at the retention time of the analyte, confirming the method's specificity[9].

  • Linearity : Evaluated from 25% to 150% of the target concentration (2.5 to 15 µg/mL). The correlation coefficient (R²) exceeded the 0.999 threshold[10].

  • Accuracy & Precision : Recovery studies via standard addition demonstrated high accuracy, while intra-day precision yielded an RSD of 0.85%, well below the 2.0% regulatory limit[10].

Conclusion

By applying fundamental physicochemical principles to chromatographic behavior, a highly robust and efficient HPLC method for 4-Cyclopropoxy-6-methylpyridin-2-amine was successfully developed. The strategic use of a low-pH phosphate buffer combined with a modern end-capped Type B silica column completely neutralized secondary silanol interactions, eliminating the peak tailing traditionally associated with basic aminopyridines. The method fully complies with ICH Q2(R1) validation standards, ensuring its reliability for routine quality control and pharmaceutical development.

References

  • HPLC Methods for analysis of 2-Aminopyridine.
  • Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine. nih.gov.
  • HPLC Methods for analysis of 4-Aminopyridine.
  • HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. cmes.org.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. fda.gov.
  • HPLC Column Selection: Core to Method Development (Part II). welch-us.com.
  • HPLC Method Development - A Review. ijprajournal.com.
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ich.org.
  • Why Do Peaks Tail?. lctsbible.com.
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. europa.eu.
  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide.

Sources

Application Note: Utilizing 4-Cyclopropoxy-6-methylpyridin-2-amine as a Hinge-Binding Scaffold in Kinase Inhibitor Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Aminopyridines are a cornerstone of modern targeted therapeutics, frequently employed as highly efficient hinge-binding scaffolds in ATP-competitive kinase inhibitors[1]. The compound 4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2) represents a highly optimized pharmacophore designed to maximize target affinity while systematically mitigating off-target toxicity and metabolic liabilities.

The causality behind the structural design of this scaffold is rooted in precise structure-based drug design (SBDD):

  • The 2-Aminopyridine Core: Establishes a canonical bidentate hydrogen-bonding network with the kinase hinge region (specifically interacting with the backbone carbonyl and amide of the hinge residues), effectively mimicking the adenine ring of endogenous ATP[2].

  • The 4-Cyclopropoxy Group: Projects outward into the solvent-exposed ribose pocket. Unlike standard alkoxy groups, the cyclopropoxy ring introduces significant steric bulk and rigid lipophilicity, which dramatically enhances cellular permeability without violating Lipinski’s rule of five[3].

  • The 6-Methyl Substitution: Acts as a critical steric shield. By occupying specific sub-pockets within the kinase active site, it prevents non-specific binding to off-target kinases, thereby improving the selectivity profile. Furthermore, it blocks cytochrome P450-mediated metabolic oxidation at the highly vulnerable C6 position of the pyridine ring[4].

Pharmacophore Scaffold 4-Cyclopropoxy-6-methylpyridin-2-amine AminoPyridine 2-Aminopyridine Motif Scaffold->AminoPyridine Core Cyclopropoxy 4-Cyclopropoxy Group Scaffold->Cyclopropoxy C4 Substitution Methyl 6-Methyl Group Scaffold->Methyl C6 Substitution Hinge Kinase Hinge Region (H-Bond Donor/Acceptor) AminoPyridine->Hinge Mimics ATP Adenine Solvent Ribose/Solvent Pocket (Lipophilic Interaction) Cyclopropoxy->Solvent Enhances Permeability Selectivity Selectivity Pocket (Steric Clash Prevention) Methyl->Selectivity Blocks Off-Targets

Fig 1. Pharmacophore mapping of 4-Cyclopropoxy-6-methylpyridin-2-amine in the kinase ATP pocket.

Biochemical Screening: TR-FRET Kinase Assay Protocol

Experimental Causality: To validate the ATP-competitive nature of derivatives synthesized from this scaffold, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized. TR-FRET is chosen over standard fluorescence assays because the time-resolved measurement eliminates short-lived background autofluorescence from the chemical compounds, providing the high signal-to-noise ratio required to accurately calculate IC50 values for highly potent hinge binders[2].

Step-by-Step Methodology

  • Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the target kinase and the biotinylated peptide substrate to their pre-optimized working concentrations.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of the 4-Cyclopropoxy-6-methylpyridin-2-amine derivative in 100% DMSO. Transfer 100 nL of the compound to a 384-well low-volume proxiplate using an acoustic dispenser (e.g., Echo 550) to ensure precise nanoliter dispensing.

  • Kinase Reaction: Add 5 µL of the kinase/substrate mixture to the assay plate. Incubate for 15 minutes at room temperature to allow the hinge-binding scaffold to equilibrate within the ATP pocket.

  • Reaction Initiation: Add 5 µL of ATP (at the predetermined Km value for the specific kinase) to initiate the reaction. Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and halt kinase activity), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor). Incubate for 30 minutes and read on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

Self-Validating System Checkpoint: Calculate the Z'-factor for every assay plate using the formula: Z' = 1 - (3(SD_max + SD_min) / |Mean_max - Mean_min|). The assay is only considered valid and the data trustworthy if the Z'-factor is ≥ 0.65 , ensuring that the separation between the positive control (DMSO vehicle) and negative control (no enzyme) is statistically robust.

Cellular Target Engagement: NanoBRET Assay Protocol

Experimental Causality: Biochemical potency does not guarantee cellular efficacy. The 4-cyclopropoxy group in this scaffold is specifically engineered to improve membrane permeability[3]. NanoBRET (Bioluminescence Resonance Energy Transfer) allows for the real-time quantification of intracellular target occupancy in live cells, proving that the lipophilic modification successfully facilitates cellular entry and competes with intracellular ATP.

Step-by-Step Methodology

  • Cell Culture & Transfection: Plate HEK293T cells in a 96-well format. Transfect the cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Incubate for 24 hours at 37°C, 5% CO2.

  • Tracer Addition: Replace the media with Opti-MEM containing a cell-permeable fluorescent NanoBRET tracer (a known ATP-competitive probe) at its optimized Kd concentration.

  • Inhibitor Incubation: Add the serially diluted 4-Cyclopropoxy-6-methylpyridin-2-amine derivative. Incubate for 2 hours. As the compound enters the cell and binds the kinase hinge region, it displaces the fluorescent tracer, resulting in a loss of the BRET signal.

  • Detection: Add the NanoLuc substrate (furimazine) and immediately measure donor emission (460 nm) and acceptor emission (610 nm).

Self-Validating System Checkpoint: Include as a positive control for pan-kinase cellular target engagement. The assay is self-validating if Staurosporine produces a complete displacement curve, confirming that the tracer is actively binding the intracellular ATP pocket and that the cells are metabolically viable.

ADME Profiling: Liver Microsomal Stability Assay

Experimental Causality: A common failure point for aminopyridines is rapid clearance via cytochrome P450 (CYP450) oxidation. The 6-methyl group on this scaffold is strategically positioned to sterically hinder CYP450 enzymes from accessing the vulnerable C6 position[4]. This assay validates the structural hypothesis by measuring the intrinsic clearance (CLint) and half-life (T1/2).

Step-by-Step Methodology

  • Incubation Mixture: Combine human liver microsomes (0.5 mg/mL final protein concentration) with the test compound (1 µM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate for 5 minutes at 37°C. Initiate the metabolic reaction by adding an NADPH regenerating system.

  • Time-Course Sampling: Aliquot 50 µL of the reaction mixture at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Centrifuge at 4000 rpm for 15 minutes to precipitate proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound over time.

Self-Validating System Checkpoint: Co-incubate with reference standards: Verapamil (high clearance control) and Warfarin (low clearance control). The stability data for the 4-Cyclopropoxy-6-methylpyridin-2-amine derivative is only accepted if Verapamil shows a T1/2 < 15 minutes and Warfarin shows a T1/2 > 120 minutes.

Quantitative Data Interpretation

The following table summarizes the expected quantitative outcomes for a successfully optimized lead compound derived from the 4-Cyclopropoxy-6-methylpyridin-2-amine scaffold.

Assay TypeParameter MeasuredExpected Range for Lead CompoundsMechanistic Significance
TR-FRET Biochemical IC50< 10 nMConfirms high-affinity hydrogen bonding of the 2-aminopyridine motif to the kinase hinge region.
NanoBRET Cellular IC50< 50 nMValidates that the 4-cyclopropoxy group successfully facilitates cell membrane permeation.
Microsomal Stability Intrinsic Clearance (CLint)< 15 µL/min/mgProves the 6-methyl group effectively blocks CYP450-mediated oxidation, extending half-life.
Kinase Profiling Gini Coefficient (Selectivity)> 0.60Demonstrates that the steric bulk of the scaffold prevents broad-spectrum off-target binding.

Drug Discovery Workflow Visualization

Workflow Step1 1. Scaffold Synthesis & Verification (LC-MS/NMR) Step2 2. Biochemical Screening (TR-FRET Kinase Assay) Step1->Step2 Purity > 98% Step3 3. Cellular Target Engagement (NanoBRET Assay) Step2->Step3 IC50 < 100 nM (Confirmed Hinge Binder) Step4 4. ADME/Tox Profiling (Microsomal Stability) Step3->Step4 High Cell Permeability Step5 5. Lead Optimization & In Vivo Efficacy Step4->Step5 T1/2 > 60 min (Metabolically Stable)

Fig 2. Sequential drug discovery workflow from scaffold verification to in vivo lead optimization.

References

  • Lee, E., Cho, H., Lee, D. K., et al. "Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase." International Journal of Molecular Sciences, 2020.[Link]

  • Xing, L., Klug-Mcleod, J., Rai, B., & Lunney, E. A. "Kinase hinge binding scaffolds and their hydrogen bond patterns." Bioorganic & Medicinal Chemistry, 2015.[Link]

  • Kusakabe, K., Ide, N., Daigo, Y., et al. "A unique hinge binder of extremely selective aminopyridine-based Mps1 (TTK) kinase inhibitors with cellular activity." Bioorganic & Medicinal Chemistry, 2015. [Link]

  • Fujimori, I., Wakabayashi, T., Murakami, M., et al. "Discovery of Novel and Highly Selective Cyclopropane ALK Inhibitors through a Fragment-Assisted, Structure-Based Drug Design." ACS Omega, 2020.[Link]

Sources

Advanced Application Note: ¹H and ¹³C NMR Spectroscopic Characterization of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Context

4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2)[1] is a highly functionalized heterocyclic building block frequently utilized in the development of kinase inhibitors and GPCR ligands. The molecule features a pyridine core substituted with an electron-donating amino group (-NH₂), a sterically constrained cyclopropoxy ether, and a methyl group.

Accurate structural elucidation of this compound is critical, as its regiochemistry (e.g., differentiating it from the 6-cyclopropoxy-4-methyl isomer) dictates its binding affinity in medicinal chemistry. This protocol outlines the definitive ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic methodologies required to characterize this compound, emphasizing the causality behind chemical shifts and experimental parameters.

Principles of Chemical Shift Causality

Interpreting the NMR spectrum of this compound requires an understanding of mesomeric (+M) effects and diamagnetic anisotropy:

  • Pyridine Ring Shielding: The -NH₂ group at C2 and the -O-cyclopropyl group at C4 both exert strong +M (electron-donating) effects into the pyridine π-system. C3 is sandwiched between these two powerful electron donors, making it the most electron-rich carbon on the ring. Consequently, the C3 proton is heavily shielded. C5 is also shielded by the -OR group, but the adjacent -CH₃ group is a weaker electron donor than -NH₂, causing the C5 proton to resonate slightly further downfield than C3.

  • Cyclopropyl Ring Anisotropy: The cyclopropyl ring possesses unique diamagnetic anisotropy due to the high s-character of its bent C-C bonds and the presence of Walsh orbitals[2]. This creates a shielding cone that pushes the cyclopropyl CH₂ protons unusually far upfield (typically δ 0.5–0.9 ppm) compared to standard acyclic alkyl ethers[2],[3].

ChemShift_Logic Sub1 C2: -NH2 Group (+M Effect) Tar1 Strong Shielding of C3 & C5 Protons (δ 5.65 & 6.05 ppm) Sub1->Tar1 Ortho/Para Shielding Sub2 C4: -O-Cyclopropyl (+M Effect) Sub2->Tar1 Ortho Shielding Sub3 Cyclopropyl Ring (Walsh Orbitals) Tar2 Upfield Shift of CH2 Protons (δ 0.65 - 0.78 ppm) Sub3->Tar2 Diamagnetic Anisotropy

Logical relationship of substituent effects on NMR chemical shifts.

Experimental Methodology & Self-Validating Protocols

To ensure reproducibility and quantitative accuracy, the following self-validating protocol must be adhered to.

Step 1: Sample Preparation

  • Solvent Selection: Dissolve 15–20 mg of the compound in 0.6 mL of Dimethyl Sulfoxide-d₆ (DMSO-d₆).

  • Causality: While CDCl₃ is a standard solvent, the polar -NH₂ group can cause solubility issues and peak broadening due to rapid proton exchange. DMSO-d₆ disrupts intermolecular hydrogen bonding, slowing proton exchange and allowing the -NH₂ protons to resolve as a distinct broad singlet.

  • Internal Standard: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS).

Step 2: NMR Acquisition Parameters

  • ¹H NMR (400 MHz, 298 K): Acquire 16 scans using a 30° excitation pulse. Set the relaxation delay (d1) to 2.0 seconds.

  • ¹³C NMR (100 MHz, 298 K): Acquire 512–1024 scans using WALTZ-16 composite pulse decoupling (CPD) to remove ¹H-¹³C scalar couplings. Set d1 to 2.0 seconds.

  • Causality: A 2.0-second relaxation delay ensures that the magnetization of all protons (especially the broad -NH₂ signal) returns to thermal equilibrium between pulses, guaranteeing accurate integration for structural validation.

Step 3: Data Processing & Self-Validation

  • Apply an exponential window function (Line Broadening, LB = 0.3 Hz for ¹H; LB = 1.0 Hz for ¹³C) prior to Fourier Transformation to optimize the signal-to-noise ratio.

  • Self-Validation Check: Before assigning peaks, validate the calibration by confirming the TMS peak is exactly at δ 0.00 ppm and the residual DMSO-d₆ solvent quintet is at δ 2.50 ppm ().

NMR_Workflow Prep 1. Sample Preparation (DMSO-d6 + TMS) Acq1H 2a. 1H NMR Acquisition (ns=16, d1=2s) Prep->Acq1H Acq13C 2b. 13C NMR Acquisition (ns=1024, d1=2s) Prep->Acq13C Proc 3. Data Processing (FT, Phase/Baseline Corr.) Acq1H->Proc Acq13C->Proc Assign 4. Peak Assignment (Multiplet Analysis & Integration) Proc->Assign Val 5. Structural Validation (Regiochemistry Confirmed) Assign->Val

Step-by-step NMR data acquisition and processing workflow.

Spectroscopic Data & Interpretative Tables

The following tables summarize the quantitative NMR assignments based on the structural logic and stereochemical principles of cyclopropyl ethers[4],[3].

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling (J, Hz)Assignment & Mechanistic Note
6.05 Doublet (d)1H2.1Py-H5 : Meta-coupled to H3. Shielded by -OR, but less than H3.
5.70 Broad Singlet (br s)2H--NH₂ : Exchangeable protons; broadened by quadrupolar ¹⁴N relaxation.
5.65 Doublet (d)1H2.1Py-H3 : Highly shielded due to dual +M effects from ortho -NH₂ and -OR.
3.85 Triplet of Triplets (tt)1H6.0, 3.0O-CH (Cyclopropyl) : Deshielded by adjacent electronegative oxygen.
2.20 Singlet (s)3H-Py-CH₃ : Standard benzylic/pyridylic methyl resonance.
0.78 Multiplet (m)2H-CH₂ (Cyclopropyl) : Upfield shift driven by ring current anisotropy.
0.65 Multiplet (m)2H-CH₂ (Cyclopropyl) : Diastereotopic nature of ring creates complex splitting.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)Carbon TypeAssignment
165.2 Quaternary (Cq)Py-C4 : Strongly deshielded by direct attachment to oxygen.
160.1 Quaternary (Cq)Py-C2 : Deshielded by direct attachment to nitrogen.
156.5 Quaternary (Cq)Py-C6 : Deshielded by ring nitrogen and methyl attachment.
102.3 Methine (CH)Py-C5 : Aromatic carbon, shielded by ortho +M effect.
92.5 Methine (CH)Py-C3 : Highly shielded aromatic carbon (ortho to both heteroatoms).
50.8 Methine (CH)O-CH (Cyclopropyl) : Typical shift for strained ether linkage.
24.1 Methyl (CH₃)Py-CH₃
5.5 Methylene (CH₂)2x CH₂ (Cyclopropyl) : Extreme upfield shift due to Walsh orbital geometry.

References

  • Sugimura, T. et al. - A Stereochemical Study of the Isomerization of Cyclopropyl Ethers to Allyl Ethers Catalyzed with Zinc Iodide. Source: The Journal of Organic Chemistry (1996). URL:[Link]

  • Fulmer, G. R. et al. - NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Source: Organometallics (2010). URL:[Link]

Sources

High-Resolution Mass Spectrometry (HRMS) Fragmentation Profiling of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Analytical Chemists, DMPK Researchers, and Drug Development Scientists.

Introduction and Analytical Significance

4-Cyclopropoxy-6-methylpyridin-2-amine (Chemical Formula: C₉H₁₂N₂O; Monoisotopic Mass: 164.0949 Da) is a highly functionalized heterocyclic building block frequently utilized in the synthesis of kinase inhibitors and neuroactive therapeutics. In drug metabolism and pharmacokinetics (DMPK) studies, unambiguous structural elucidation of this moiety and its metabolites is critical. This application note details the high-resolution tandem mass spectrometry (HRMS/MS) fragmentation pathways of this compound, providing a self-validating analytical protocol and mechanistic rationale for its characteristic gas-phase dissociation.

Mechanistic Causality in Fragmentation Pathways

Understanding the gas-phase behavior of 4-Cyclopropoxy-6-methylpyridin-2-amine requires analyzing the interplay between its electron-rich pyridine ring, the primary amine, and the highly strained cyclopropoxy ether.

  • Protonation Dynamics: In positive Electrospray Ionization (ESI+), the most basic site is the pyridine nitrogen (N1). Protonation at this site yields a highly stable precursor ion [M+H]+ at m/z 165.1028. This localized charge activates the ring and drives subsequent collision-induced dissociation (CID) or higher-energy C-trap dissociation (HCD)[1][2].

  • Pathway A: O-Dealkylation (Base Peak Formation): The most thermodynamically labile bond is the cyclopropoxy ether. Unlike simple aliphatic ethers, the oxygen atom here is conjugated with the electron-deficient protonated pyridine ring. Upon collisional activation, the molecule undergoes a concerted rearrangement, expelling cyclopropene (C₃H₄, 40.0313 Da) as a neutral loss[3][4]. This leaves a hydroxyl group at the C4 position, generating the 2-amino-6-methylpyridin-4-ol fragment at m/z 125.0715. Due to the high stability of the resulting substituted pyridinol, this is typically the base peak in the MS/MS spectrum.

  • Pathway B: Deamination: 2-Aminopyridines are uniquely characterized by the loss of ammonia (NH₃, 17.0265 Da)[1][5]. The proximity of the protonated ring nitrogen facilitates a proton transfer to the exocyclic amine group, prompting the expulsion of NH₃. This cleavage occurs directly from the precursor to form m/z 148.0762, and sequentially from the m/z 125 primary fragment to form m/z 108.0449.

  • Pathway C: Tautomerization and Ring Contraction: The m/z 125 fragment can tautomerize from a pyridinol to a pyridone. Under elevated collision energies, pyridone derivatives characteristically lose carbon monoxide (CO, 27.9949 Da), leading to a ring-contracted, pyrrole-like fragment at m/z 97.0766[6].

Fragmentation M Precursor Ion[M+H]+ m/z 165.1028 C9H13N2O+ F1 Primary Fragment m/z 125.0715 C6H9N2O+ M->F1 - C3H4 (40.0313 Da) O-Dealkylation F2 Minor Fragment m/z 148.0762 C9H10NO+ M->F2 - NH3 (17.0265 Da) Deamination F3 Secondary Fragment m/z 108.0449 C6H6NO+ F1->F3 - NH3 (17.0265 Da) Deamination F4 Secondary Fragment m/z 97.0766 C5H9N2+ F1->F4 - CO (27.9949 Da) Ring Contraction

Caption: Mass spectrometry fragmentation pathway of 4-Cyclopropoxy-6-methylpyridin-2-amine in ESI+ mode.

Quantitative Data Summary

The following table summarizes the exact masses and theoretical assignments for the HRMS/MS profiling of the compound. Mass accuracy should be maintained within a < 5 ppm error threshold.

Ion TypeProposed FormulaTheoretical Exact Mass (m/z)Neutral Loss (Da)Structural Assignment / Mechanism
Precursor [C₉H₁₃N₂O]⁺165.1028N/AProtonated molecule [M+H]+
Fragment 1 [C₆H₉N₂O]⁺125.071540.0313 (C₃H₄)Loss of cyclopropene (O-Dealkylation)
Fragment 2 [C₉H₁₀NO]⁺148.076217.0265 (NH₃)Loss of ammonia (Deamination)
Fragment 3 [C₆H₆NO]⁺108.044957.0578 (C₃H₄ + NH₃)Sequential loss of cyclopropene and ammonia
Fragment 4 [C₅H₉N₂]⁺97.076668.0262 (C₃H₄ + CO)Sequential loss of cyclopropene and carbon monoxide

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, this protocol is designed as a self-validating system. It requires the verification of instrument calibration using a known standard before the unknown sample is processed.

Step 1: System Suitability and Self-Validation

  • Action: Inject a 1 µg/mL standard solution of unsubstituted 2-aminopyridine.

  • Validation Check: Verify that the [M+H]+ ion (m/z 95.0604) and its characteristic NH₃ loss fragment (m/z 78.0338) are detected with a mass error of < 5 ppm.

  • Causality: This step proves that the quadrupole isolation efficiency, HCD collision cell energy calibration, and TOF/Orbitrap mass accuracy are functioning optimally for aminopyridine scaffolds before consuming the target sample.

Step 2: Sample Preparation

  • Action: Dissolve 4-Cyclopropoxy-6-methylpyridin-2-amine in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, ensuring complete protonation of the pyridine nitrogen in the liquid phase, thereby maximizing ESI+ ionization efficiency and signal-to-noise ratio.

Step 3: UHPLC Separation Parameters

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

  • Causality: The C18 stationary phase effectively retains the moderately hydrophobic cyclopropoxy group. The rapid organic gradient ensures sharp peak elution, successfully separating the target compound from potential isobaric matrix interferences or synthesis impurities.

Step 4: HRMS/MS Acquisition Parameters

  • Ionization: ESI Positive mode.

  • Spray Voltage: 3.5 kV.

  • Capillary Temperature: 275 °C.

  • MS/MS Mode: Data-Dependent Acquisition (DDA) or Targeted-MS2.

  • Collision Energy (HCD): Stepped normalized collision energies (NCE) at 20, 30, and 40 eV.

  • Causality: Utilizing stepped collision energy is critical for comprehensive structural mapping. Lower energies (20 eV) gently cleave the labile O-alkyl bond to capture the base peak (m/z 125), while higher energies (40 eV) provide the internal energy required to drive the secondary ring contraction (loss of CO) and deamination pathways.

Workflow S1 Sample Prep 1 µg/mL in MeOH/H2O S2 UHPLC Separation C18 Column S1->S2 S3 ESI+ Ionization 3.5 kV S2->S3 S4 HRMS/MS HCD 20-40 eV S3->S4 S5 Data Analysis Mass Error <5 ppm S4->S5

Caption: Step-by-step LC-HRMS/MS experimental workflow for self-validating fragmentation analysis.

References

  • Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. National Institutes of Health (NIH) - PubMed Central. URL:[Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. URL:[Link]

  • 2-Aminopyridine (Gas phase ion energetics data). NIST Chemistry WebBook, SRD 69. URL:[Link]

Sources

Application Notes & Protocols: 4-Cyclopropoxy-6-methylpyridin-2-amine as a Strategic Precursor for the Synthesis of Advanced Pyridine Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents due to its unique electronic properties and ability to engage in critical hydrogen bonding interactions.[1][2] This guide provides an in-depth exploration of 4-cyclopropoxy-6-methylpyridin-2-amine, a highly valuable and functionalized precursor for the synthesis of diverse pyridine-based compound libraries. We present detailed protocols and field-proven insights for leveraging this building block in two of modern organic chemistry's most powerful cross-coupling reactions: the Suzuki-Miyaura C-C bond formation and the Buchwald-Hartwig C-N amination. The methodologies are designed for researchers, scientists, and drug development professionals to facilitate the rapid and efficient generation of novel molecular entities with significant therapeutic potential.[3][4]

Introduction: The Strategic Value of the Pyridine Nucleus

Pyridine derivatives exhibit an exceptionally broad spectrum of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[5] Their prevalence in FDA-approved drugs underscores their status as a "privileged scaffold." The specific substitution pattern of the pyridine ring dictates its physicochemical properties and biological targets. The precursor, 4-cyclopropoxy-6-methylpyridin-2-amine, offers three key strategic advantages for library synthesis:

  • The 2-Amino Group: A versatile handle that can be diazotized and converted into a range of functionalities, most notably halides (Br, I), transforming it into an excellent substrate for cross-coupling reactions.

  • The 4-Cyclopropoxy Group: This moiety often enhances metabolic stability and can improve ligand binding efficiency by introducing a desirable conformational constraint.

  • The 6-Methyl Group: Provides a point of steric and electronic differentiation within the molecule.

This application note will focus on the transformation of the 2-amino group into a reactive handle for subsequent palladium-catalyzed cross-coupling reactions, a pivotal strategy in modern drug discovery.

Initial Functionalization: Converting the Amine to a Versatile Halide

The primary amino group at the C-2 position is not typically displaced directly in cross-coupling. Therefore, the first essential step is its conversion into a more suitable leaving group, such as a bromide or iodide, via a Sandmeyer-type reaction. This transformation unlocks the full potential of the scaffold for diversification.

Workflow for Precursor Activation

G cluster_0 Activation Pathway cluster_1 Cross-Coupling Applications A 4-Cyclopropoxy-6-methyl pyridin-2-amine B Diazonium Salt Intermediate A->B 1. NaNO₂, HBr 2. 0-5 °C C 2-Bromo-4-cyclopropoxy- 6-methylpyridine B->C CuBr, HBr, 60 °C D Suzuki-Miyaura Coupling (C-C Bond Formation) C->D Pd Catalyst, Base Ar-B(OH)₂ E Buchwald-Hartwig Amination (C-N Bond Formation) C->E Pd Catalyst, Base R¹R²NH

Caption: Strategic conversion of the 2-amino group to a 2-bromo handle.

Protocol 1: Synthesis of 2-Bromo-4-cyclopropoxy-6-methylpyridine

Materials:

  • 4-Cyclopropoxy-6-methylpyridin-2-amine

  • Hydrobromic acid (48% aq.)

  • Sodium nitrite (NaNO₂)

  • Copper(I) bromide (CuBr)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a stirred solution of 4-cyclopropoxy-6-methylpyridin-2-amine (1.0 eq) in 48% HBr (5.0 mL per 1.0 g of amine) at 0 °C, add a solution of NaNO₂ (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0 °C for 30 minutes.

  • In a separate flask, dissolve CuBr (1.2 eq) in 48% HBr and heat to 60 °C.

  • Add the cold diazonium salt solution to the hot CuBr solution portion-wise. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, maintain the reaction at 60 °C for 1 hour, then allow it to cool to room temperature.

  • Pour the reaction mixture onto ice and basify carefully with saturated NaHCO₃ solution until the pH is ~8.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to yield the title compound.

Application in C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and versatile method for forming carbon-carbon bonds, widely used to synthesize biaryl and heteroaryl-aryl structures.[6][7] The 2-bromo-4-cyclopropoxy-6-methylpyridine synthesized in Protocol 1 is an ideal substrate for this transformation.

Catalytic Cycle Overview

G Pd0 Pd(0)L₂ OA_complex Ar-Pd(II)L₂(Br) Pd0->OA_complex Oxidative Addition (+ Ar-Br) TM_complex Ar-Pd(II)L₂(Ar') OA_complex->TM_complex Transmetalation (+ Ar'-B(OR)₂ + Base) Product Ar-Ar' TM_complex->Product Reductive Elimination Catalyst_regen Pd(0)L₂ TM_complex->Catalyst_regen center

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Protocol 2: Suzuki-Miyaura Coupling with Arylboronic Acids

Materials:

  • 2-Bromo-4-cyclopropoxy-6-methylpyridine (from Protocol 1)

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • 1,4-Dioxane

  • Water

Procedure:

  • To a reaction vessel, add 2-bromo-4-cyclopropoxy-6-methylpyridine (1.0 eq), the arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.03 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add degassed 1,4-dioxane and water (4:1 v/v).

  • Heat the mixture to 90 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue via flash column chromatography to yield the desired biaryl product.

Arylboronic AcidProductYield (%)
Phenylboronic acid2-Phenyl-4-cyclopropoxy-6-methylpyridine91
4-Methoxyphenylboronic acid2-(4-Methoxyphenyl)-4-cyclopropoxy-6-methylpyridine88
3-Pyridinylboronic acid2-(Pyridin-3-yl)-4-cyclopropoxy-6-methylpyridine82
4-(Trifluoromethyl)phenylboronic acid2-(4-(Trifluoromethyl)phenyl)-4-cyclopropoxy-6-methylpyridine85
Table 1. Representative yields for Suzuki-Miyaura coupling reactions.
Senior Application Scientist's Insights

  • Causality of Reagent Choice: The use of Pd(dppf)Cl₂ is a robust choice for heteroaryl couplings due to the dppf ligand's wide bite angle, which promotes the reductive elimination step and prevents catalyst decomposition.[8] An aqueous base system (K₂CO₃ in dioxane/water) is often crucial; the water aids in dissolving the inorganic base and facilitates the transmetalation step by activating the boronic acid.[9]

  • Self-Validation & Troubleshooting: A common side reaction is protodeboronation of the boronic acid. To minimize this, ensure all solvents are thoroughly degassed to remove oxygen, which can accelerate this undesired pathway. If the reaction stalls, a small additional charge of the palladium catalyst may be beneficial, as catalyst deactivation can occur over long reaction times.

Application in C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical synthesis.[10] This reaction allows for the direct coupling of the 2-bromo intermediate with a wide array of primary and secondary amines.

Protocol 3: Buchwald-Hartwig Amination with Anilines and Alkylamines

Materials:

  • 2-Bromo-4-cyclopropoxy-6-methylpyridine (from Protocol 1)

  • Amine (primary or secondary) (1.2 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.05 eq)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Toluene (anhydrous)

Procedure:

  • In a glovebox, add Pd₂(dba)₃ (0.02 eq), XPhos (0.05 eq), and NaOtBu (1.4 eq) to a dry reaction vessel.

  • Add anhydrous toluene, followed by the 2-bromo-4-cyclopropoxy-6-methylpyridine (1.0 eq) and the desired amine (1.2 eq).

  • Seal the vessel and heat to 100-110 °C for 6-18 hours, monitoring by LC-MS.

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude material by column chromatography to afford the desired 2-amino-pyridine derivative.

AmineLigandBaseYield (%)
AnilineXPhosNaOtBu94
MorpholineXPhosNaOtBu90
BenzylamineRuPhosK₃PO₄85
CyclohexylaminetBuXPhosLHMDS88
Table 2. Effect of amine, ligand, and base on Buchwald-Hartwig amination yields.
Senior Application Scientist's Insights

  • Expertise in Ligand Selection: The choice of phosphine ligand is the single most critical parameter for a successful Buchwald-Hartwig amination.[11][12] For coupling with electron-rich anilines or sterically unhindered amines, ligands like XPhos are excellent first choices due to their steric bulk and electron-donating nature, which facilitate both oxidative addition and reductive elimination.[13] For more challenging substrates, such as secondary alkylamines, more specialized ligands like RuPhos or tBuXPhos may be required.

  • Trustworthiness of the Protocol: This protocol is designed to be robust. The use of a strong, non-nucleophilic base like NaOtBu is standard. However, it is highly hygroscopic and its quality is paramount; using freshly opened or properly stored base is essential for reproducibility. If yields are low, screening alternative bases like LHMDS or K₃PO₄ can sometimes improve results, as the base plays a key role in both the deprotonation of the amine and the overall catalyst activity.

Conclusion

4-Cyclopropoxy-6-methylpyridin-2-amine stands out as a strategically designed precursor that, through a simple and efficient initial functionalization, provides access to a key intermediate for two of the most powerful cross-coupling reactions in the synthetic chemist's toolkit. The protocols and insights provided herein demonstrate a clear and reliable path for leveraging this building block to generate diverse libraries of novel pyridine derivatives, accelerating the discovery of new chemical entities for drug development and life sciences research.

References

  • A Recent Advances in a Pharmacological Diversification of Pyridine Deriv
  • pharmacological activities of pyridine derivatives: a review - wjpps | ABSTRACT. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences.

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Wikipedia. [Link]

  • Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. (2024). IntechOpen. [Link]

  • Pyridine scaffold: its diverse biological actions - IJNRD. (2024). International Journal of Novel Research and Development. [Link]

  • Pyridine Compounds with Antimicrobial and Antiviral Activities. (2022). MDPI. [Link]

  • Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). (n.d.). PubMed. [Link]

  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (n.d.). PubMed. [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

  • The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification and Cyclization. (2017). MDPI. [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Springer. [Link]

  • Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). Semantic Scholar. [Link]

  • Recent developments in the Suzuki-Miyaura reaction: 2010-2014. (2015). Molecules. [Link]

  • WO2005063768A1 - Novel pyridine derivatives, a process for their preparation and a pharmaceutical composition containing the same. (2005).

  • Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. (2011). ResearchGate. [Link]

Sources

Application Notes and Protocols for In Vitro Cell Culture Assays Using Pyridine-Based iNOS Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Targeting Inducible Nitric Oxide Synthase (iNOS) with Novel Pyridine Derivatives

Inducible nitric oxide synthase (iNOS) is a critical enzyme in the inflammatory cascade, producing large, sustained amounts of nitric oxide (NO), a key signaling and cytotoxic molecule.[1] While essential for host defense, aberrant iNOS activity is implicated in a range of inflammatory diseases, including sepsis, arthritis, and neurodegenerative disorders.[1] This has driven significant interest in the discovery and development of selective iNOS inhibitors.

The 2-aminopyridine scaffold is a well-established pharmacophore in medicinal chemistry, known for its diverse biological activities.[2][3] Modifications to this core structure, such as the introduction of alkyl or cycloalkyl groups, can modulate potency, selectivity, and pharmacokinetic properties.[1][2] This document provides a comprehensive guide for the in vitro evaluation of novel pyridine-based compounds, using a representative molecule, 6-(2-Fluoropropyl)-4-methylpyridin-2-amine , as a case study for its potential as an iNOS inhibitor.[1] The principles and protocols outlined herein are broadly applicable to the characterization of similar pyridine derivatives.

This guide is intended for researchers, scientists, and drug development professionals. It offers detailed, step-by-step protocols for key in vitro cell-based assays, explains the scientific rationale behind experimental choices, and provides a framework for data analysis and interpretation.

Compound Handling and Preparation

1.1. Safety Precautions:

Substituted pyridines, like the representative compound, may be hazardous.[4][5] Always consult the Safety Data Sheet (SDS) for the specific compound being used.[4][6] General safety precautions include:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses, and gloves.[7]

  • Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.[5][6]

  • Avoid Inhalation and Contact: Avoid breathing dust and direct contact with skin and eyes.[5]

  • First Aid: In case of contact, rinse the affected area with plenty of water and seek medical attention.[4]

1.2. Stock Solution Preparation:

For in vitro assays, it is crucial to prepare a high-concentration stock solution of the test compound, which can then be serially diluted to the desired working concentrations.

  • Solvent Selection: The choice of solvent depends on the compound's solubility. Dimethyl sulfoxide (DMSO) is a common choice for organic molecules in cell-based assays due to its high solvating power and compatibility with most cell culture media at low final concentrations (typically ≤ 0.5% v/v).

  • Protocol:

    • Accurately weigh a precise amount of the compound using an analytical balance.

    • Dissolve the compound in an appropriate volume of sterile, cell culture-grade DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

    • Ensure complete dissolution by vortexing or gentle warming.

    • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

    • Store the aliquots at -20°C or -80°C, protected from light.

Cell Culture and Maintenance

The choice of cell line is critical for studying iNOS inhibition. Murine macrophage cell lines, such as RAW 264.7 and J774A.1, are commonly used as they can be stimulated to express high levels of iNOS.

2.1. Materials:

  • RAW 264.7 murine macrophage cell line (or similar)

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% L-Glutamine.

  • Phosphate-Buffered Saline (PBS), sterile

  • Trypsin-EDTA (0.25%)

  • Lipopolysaccharide (LPS) from E. coli

  • Interferon-gamma (IFN-γ), murine recombinant

2.2. General Cell Culture Protocol:

This protocol is a general guideline for adherent macrophage cell lines.[8][9][10]

  • Maintain cells in a T-75 flask in a humidified incubator at 37°C with 5% CO₂.[9]

  • For sub-culturing, aspirate the old medium and wash the cells once with sterile PBS.[10]

  • Add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 2-5 minutes at 37°C to detach the cells.[10]

  • Neutralize the trypsin by adding 7-8 mL of complete growth medium.

  • Centrifuge the cell suspension at 1,000 rpm for 5 minutes.[9]

  • Resuspend the cell pellet in fresh medium and seed into new flasks at the desired density.

In Vitro Assay for iNOS Inhibition: The Griess Assay

The most common method to assess iNOS activity in vitro is to measure the accumulation of nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant using the Griess assay.

3.1. Principle:

The Griess reagent is a two-component system containing sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride. In an acidic environment, nitrite reacts with sulfanilamide to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine to produce a colored azo compound that can be measured spectrophotometrically at ~540 nm.

3.2. Experimental Workflow:

G_1 cluster_0 Day 1: Cell Seeding cluster_1 Day 2: Treatment & Stimulation cluster_2 Day 3: Nitrite Measurement A Seed RAW 264.7 cells in 96-well plate B Pre-treat with Test Compound A->B C Stimulate with LPS + IFN-γ B->C 1-2h pre-incubation D Collect Supernatant C->D E Perform Griess Assay D->E F Read Absorbance (540 nm) E->F

Caption: Workflow for iNOS Inhibition Assay.

3.3. Detailed Protocol:

  • Cell Seeding:

    • On Day 1, harvest RAW 264.7 cells and perform a cell count using a hemocytometer or automated cell counter.

    • Seed the cells into a 96-well flat-bottom plate at a density of 5 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of complete medium.

    • Incubate overnight at 37°C with 5% CO₂.

  • Compound Treatment and iNOS Induction:

    • On Day 2, prepare serial dilutions of the test compound in complete medium from the DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

    • Aspirate the medium from the cells and add 50 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (a known iNOS inhibitor).

    • Incubate for 1-2 hours.

    • Prepare a stimulation cocktail of LPS (e.g., 1 µg/mL) and IFN-γ (e.g., 10 ng/mL) in complete medium.

    • Add 50 µL of the stimulation cocktail to each well (except for the unstimulated control wells).

    • Incubate for 18-24 hours.

  • Nitrite Measurement (Griess Assay):

    • On Day 3, prepare a sodium nitrite standard curve (e.g., 0-100 µM) in culture medium.

    • Carefully transfer 50 µL of the cell culture supernatant from each well of the cell plate to a new 96-well plate.

    • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each well and incubate for 5-10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution) to each well and incubate for another 5-10 minutes at room temperature, protected from light.

    • Read the absorbance at 540 nm using a microplate reader.

3.4. Data Analysis:

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Normalize the nitrite production in the compound-treated wells to the vehicle-treated, stimulated control wells (representing 100% iNOS activity).

  • Plot the percentage of iNOS inhibition versus the log of the compound concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of iNOS activity.

Cell Viability Assay

It is crucial to assess the cytotoxicity of the test compound to ensure that the observed decrease in nitrite production is due to iNOS inhibition and not simply cell death. A common method is the MTT assay.

4.1. Principle:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

4.2. Protocol:

  • Seed and treat the cells with the test compound for the same duration as the Griess assay (typically 24 hours). A separate plate should be used for the viability assay.

  • After the incubation period, add 10 µL of a 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple precipitates are visible.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 5-10 minutes to ensure complete dissolution.

  • Read the absorbance at 570 nm.

4.3. Data Analysis:

  • Normalize the absorbance of the compound-treated wells to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability versus the log of the compound concentration to determine if the compound exhibits cytotoxicity at the concentrations where it inhibits iNOS.

Data Presentation and Interpretation

Table 1: Representative Data for an iNOS Inhibitor

Compound Concentration (µM)% iNOS Inhibition% Cell Viability
0.015.2 ± 1.199.1 ± 2.5
0.115.8 ± 2.398.5 ± 3.1
148.9 ± 4.597.2 ± 2.8
1085.3 ± 3.195.6 ± 4.0
10098.1 ± 0.970.3 ± 5.2

The results should demonstrate a dose-dependent inhibition of iNOS activity with minimal impact on cell viability at the effective concentrations. A significant drop in cell viability at higher concentrations would suggest a cytotoxic effect.

Potential Signaling Pathway

The inhibition of iNOS by 2-aminopyridine derivatives can occur through various mechanisms, including direct competition with the substrate L-arginine at the active site or by interfering with the binding of essential cofactors.

G_2 LPS LPS / IFN-γ Receptor Cell Surface Receptors LPS->Receptor Signaling Intracellular Signaling Cascade (e.g., NF-κB) Receptor->Signaling iNOS_Gene iNOS Gene Transcription Signaling->iNOS_Gene iNOS_Protein iNOS Protein Synthesis iNOS_Gene->iNOS_Protein NO Nitric Oxide (NO) iNOS_Protein->NO L_Arginine L-Arginine L_Arginine->iNOS_Protein Inhibitor Pyridine Inhibitor Inhibitor->iNOS_Protein Inhibition

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 4-Cyclopropoxy-6-methylpyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common issues encountered during the synthesis of this valuable pyridine derivative.

I. Overview of Synthetic Strategies

The synthesis of 4-Cyclopropoxy-6-methylpyridin-2-amine can be approached through two primary retrosynthetic pathways. The choice of strategy will depend on the availability of starting materials, the desired scale of the reaction, and the specific challenges encountered in your laboratory.

Route A: Begins with the formation of the C-O bond, followed by the installation of the amino group.

Route B: Involves the initial presence of the amino group, followed by the formation of the cyclopropoxy ether.

Below is a visual representation of these two synthetic approaches:

Synthetic Routes A_start 2,4-Dichloro-6-methylpyridine A_intermediate 2-Chloro-4-cyclopropoxy-6-methylpyridine A_start->A_intermediate C-O Coupling (e.g., Williamson, Ullmann, or Buchwald-Hartwig) A_product 4-Cyclopropoxy-6-methylpyridin-2-amine A_intermediate->A_product C-N Coupling (e.g., Buchwald-Hartwig Amination) B_start 2-Amino-4-chloro-6-methylpyridine B_intermediate 4-Cyclopropoxy-6-methylpyridin-2-amine B_start->B_intermediate C-O Coupling (e.g., Williamson, Ullmann, or Buchwald-Hartwig) A_label Route A B_label Route B Williamson Ether Synthesis Troubleshooting Start Low Yield in Williamson Ether Synthesis Q1 Is the alkoxide of cyclopropanol fully formed? Start->Q1 Sol_1 Use a stronger, non-nucleophilic base (e.g., NaH). Ensure anhydrous conditions. Q1->Sol_1 No Q2 Is the reaction temperature too low? Q1->Q2 Yes A1_Yes Yes A1_No No Sol_1->Q2 Sol_2 Gradually increase the reaction temperature. Consider a higher boiling point solvent (e.g., DMF, Dioxane). Q2->Sol_2 Yes Q3 Are you observing side reactions? Q2->Q3 No A2_Yes Yes A2_No No Sol_2->Q3 Sol_3 Lower the reaction temperature. Use a less reactive base. Consider an alternative C-O coupling method. Q3->Sol_3 Yes End Consider alternative methods: Ullmann or Buchwald-Hartwig C-O Coupling Q3->End No A3_Yes Yes A3_No No Sol_3->End

Caption: Troubleshooting decision tree for Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis of 2-Chloro-4-cyclopropoxy-6-methylpyridine

  • To a solution of cyclopropanol (1.2 eq.) in anhydrous DMF, add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (N₂ or Ar).

  • Allow the mixture to stir at room temperature for 30 minutes, or until hydrogen evolution ceases.

  • Add a solution of 2,4-dichloro-6-methylpyridine (1.0 eq.) in anhydrous DMF dropwise.

  • Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench carefully with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Q5: Should I use an Ullmann or Buchwald-Hartwig reaction for the C-O coupling, and what are the key parameters?

A5: The choice depends on your experimental setup and tolerance for reaction conditions. The Buchwald-Hartwig reaction is generally preferred due to its milder conditions and broader functional group tolerance. [1][2]

Feature Ullmann Condensation Buchwald-Hartwig C-O Coupling
Catalyst Copper (CuI, Cu₂O, or Cu powder) Palladium (Pd(OAc)₂, Pd₂(dba)₃)
Ligand Often not required, but can improve reaction (e.g., phenanthroline) Essential (e.g., phosphine ligands like Xantphos, DPEPhos)
Base Strong inorganic base (e.g., K₂CO₃, Cs₂CO₃) Often a strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄)
Temperature High (often >150 °C) Milder (60-120 °C)
Solvent High-boiling polar solvents (e.g., DMF, NMP, pyridine) Aprotic solvents (e.g., toluene, dioxane, THF)
Advantages Inexpensive catalyst Milder conditions, higher yields, broader scope

| Disadvantages | Harsh conditions, limited scope | Expensive catalyst and ligands, air-sensitive reagents |

IV. Troubleshooting Guide: C-N Bond Formation (Amination)

This section focuses on the final amination step to yield the target compound.

Q6: I am attempting a Buchwald-Hartwig amination of 2-chloro-4-cyclopropoxy-6-methylpyridine with an ammonia equivalent and getting low conversion. What should I do?

A6: Low conversion in Buchwald-Hartwig aminations is a common issue that can often be resolved by optimizing the reaction parameters. The choice of ligand is particularly critical. [1][3] Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloro-4-cyclopropoxy-6-methylpyridine

  • To an oven-dried reaction vessel, add 2-chloro-4-cyclopropoxy-6-methylpyridine (1.0 eq.), Pd₂(dba)₃ (0.02 eq.), a suitable phosphine ligand (e.g., Xantphos, 0.04 eq.), and a base (e.g., Cs₂CO₃, 2.0 eq.).

  • Evacuate and backfill the vessel with an inert atmosphere (N₂ or Ar).

  • Add anhydrous toluene or dioxane, followed by the amine source (e.g., benzophenone imine as an ammonia surrogate, 1.2 eq.).

  • Heat the reaction mixture to 100-110 °C and monitor by TLC or LC-MS.

  • If using benzophenone imine, upon completion of the coupling, the resulting imine can be hydrolyzed with aqueous acid (e.g., 1M HCl) to yield the primary amine.

  • Work-up the reaction by filtering through a pad of celite to remove the palladium catalyst, and then perform an aqueous work-up.

  • Purify the crude product by column chromatography or recrystallization.

Table of Recommended Conditions for Buchwald-Hartwig Amination:

ParameterRecommendationRationale
Palladium Precatalyst Pd₂(dba)₃, Pd(OAc)₂Readily available and effective for generating the active Pd(0) species.
Ligand Xantphos, RuPhos, BrettPhosBulky, electron-rich phosphine ligands are known to be effective for the amination of electron-rich and sterically hindered aryl chlorides. [4][5]
Base Cs₂CO₃, K₃PO₄, NaOt-BuThe choice of base can significantly impact the reaction rate and yield. Cs₂CO₃ is a good starting point. [4]
Solvent Toluene, DioxaneAprotic solvents that are compatible with the reaction conditions.
Temperature 80-120 °CSufficient to promote the reaction without causing significant decomposition.
Q7: I am observing a significant amount of the dehalogenated byproduct (4-cyclopropoxy-6-methylpyridine). How can I minimize this?

A7: Dehalogenation is a common side reaction in palladium-catalyzed cross-coupling reactions. It can be minimized by:

  • Choosing the right ligand: Some ligands are more prone to promoting hydrodehalogenation than others. Screening different ligands can be beneficial.

  • Controlling the reaction temperature: Lowering the temperature may reduce the rate of dehalogenation.

  • Using a less reactive base: A very strong base can sometimes contribute to this side reaction.

  • Ensuring anhydrous conditions: Water can be a proton source for the dehalogenation pathway.

V. References

  • Wikipedia. (2023, November 29). Ullmann condensation. Retrieved from [Link]

  • SynArchive. (n.d.). Ullmann Condensation. Retrieved from [Link]

  • Zheng, J., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453.

  • Bayer Aktiengesellschaft. (2006). Method for the production of 2-amino-4-chloro-6-alkoxypyrimidines. (U.S. Patent No. 2006/0035913 A1). U.S. Patent and Trademark Office.

  • Al-Taweel, S. A., Al-Trawneh, S. A., & Al-Trawneh, W. M. (2019). Palladium-catalyzed amination of 2-chlorothienopyridone with primary aromatic amines. Cogent Chemistry, 5(1), 1567894.

  • Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

  • Alzchem Group. (n.d.). 2-Amino-4-chloro-6-methylpyrimidine. Retrieved from [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

  • Oda, M., Miyawaki, D., & Matsumoto, N. (2011). Palladium-catalyzed amination of 2-chloro-1-azaazulene with 2-aminopyridine.

  • Wikipedia. (2024, March 18). Buchwald–Hartwig amination. Retrieved from [Link]

  • Wikipedia. (2024, January 10). Williamson ether synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

  • Oda, M., Miyawaki, D., & Matsumoto, N. (2011). PALLADIUM-CATALYZED AMINATION OF 2-CHLORO-1-AZAAZULENE WITH 2-AMINOPYRIDINE.

  • Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

  • Lumen Learning. (n.d.). Williamson ether synthesis. Retrieved from [Link]

  • Monnier, F., & Taillefer, M. (2009). Catalytic CC, CN, and CO Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971.

  • Hassan, Z., & Li, E. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Molecules, 25(19), 4428.

  • Schlummer, B., & Scholz, U. (2004). Palladium-Catalyzed C-N and C-O Coupling-A Practical Guide from an Industrial Vantage Point. Advanced Synthesis & Catalysis, 346(13-15), 1599-1626.

  • Wei, L., et al. (2021). Synthesis of 1,4-Dihydropyridines and Related Heterocycles by Iodine-Mediated Annulation Reactions of N-Cyclopropyl Enamines.

  • Wu, X., & Li, J. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chem-space.com.

  • Lakshman, M. K., et al. (2010). Palladium-Catalyzed Aryl Amination Reactions of 6-Bromo- and 6-Chloropurine Nucleosides. Advanced Synthesis & Catalysis, 352(10), 1728-1736.

  • Newman, S. G., & Willis, M. C. (2020). Palladium-Catalyzed Cross-Couplings by C-O Bond Activation. Catalysis Science & Technology, 10(15), 4938-4973.

  • Gu, C., et al. (2024). Palladium-Catalyzed Chemoselective Amination of Chloro(hetero)aryl Triflates Enabled by Alkyl-Pyrazole-Based Phosphine Ligands. Angewandte Chemie International Edition.

  • Macmillan Group. (2010, April 21). Buchwald-Hartwig C-C Bond Formation.

  • Wang, Y., et al. (2018). Synthesis of functionalized tetrahydropyridazines via catalyst-free self [4 + 2] cycloaddition of in situ generated 1,2-diaza-1,3-dienes. RSC Advances, 8(3), 1338-1342.

  • Kim, J., et al. (2023). Scalable synthesis of highly stable cyclopropene building blocks: application for bioorthogonal ligation with tetrazines. Organic Chemistry Frontiers, 10(10), 2568-2574.

  • Dong, Y. (2023). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid.

  • Bushmelev, V. A., & Glinyanaya, N. M. (2003). Synthesis of 2,5-cyclohexadien-4-one-spiro-3'-(2'-R-5',5'-dimethyl-1'-pyrrolines) by the Ritter reaction. Mendeleev Communications, 13(5), 207-208.

Sources

Minimizing impurities during 4-Cyclopropoxy-6-methylpyridin-2-amine extraction

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the extraction of 4-Cyclopropoxy-6-methylpyridin-2-amine. Our focus is to equip you with the knowledge to minimize impurities and maximize the yield and purity of your target compound.

Introduction

4-Cyclopropoxy-6-methylpyridin-2-amine is a key intermediate in the synthesis of various pharmaceutical agents. The purity of this compound is paramount, as even trace impurities can impact the efficacy, safety, and regulatory approval of the final drug product. This guide provides a comprehensive overview of the common challenges encountered during its extraction and offers practical, evidence-based solutions.

A plausible and common synthetic route to 4-Cyclopropoxy-6-methylpyridin-2-amine involves a Williamson ether synthesis. This reaction typically utilizes a starting material like 4-chloro-6-methylpyridin-2-amine and cyclopropanol in the presence of a base.[1][2][3] Understanding this synthetic pathway is crucial for anticipating potential impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect during the extraction of 4-Cyclopropoxy-6-methylpyridin-2-amine?

A1: Based on the likely Williamson ether synthesis route, the primary impurities include:

  • Unreacted Starting Materials:

    • 4-chloro-6-methylpyridin-2-amine

    • Cyclopropanol

  • Byproducts:

    • Elimination Product: 6-methyl-2-aminopyridin-4-ol (formed by the reaction of the 4-chloro intermediate with the base, especially at elevated temperatures).

    • Side-products from the base: Depending on the base used, other related impurities may form.

  • Residual Solvents: Solvents used in the reaction and extraction process (e.g., DMF, THF, Ethyl Acetate, Dichloromethane).

Q2: What is the estimated pKa of 4-Cyclopropoxy-6-methylpyridin-2-amine, and why is it important for extraction?

This pKa value is critical for developing an effective acid-base extraction protocol. To ensure the compound is protonated and dissolves in the aqueous acidic phase, the pH of the aqueous solution should be at least 2 pH units below the pKa of the conjugate acid. Conversely, to deprotonate the compound and extract it into an organic solvent, the pH of the aqueous solution should be at least 2 pH units above the pKa.

Q3: Which organic solvents are recommended for the extraction?

A3: The choice of solvent is crucial for efficient extraction and minimizing co-extraction of impurities. Based on the polarity of the target molecule and solubility data for similar compounds like 2-aminopyridine, the following solvents are recommended:[6][7][8]

  • Ethyl Acetate: A good general-purpose solvent with moderate polarity. It offers a good balance between dissolving the target compound and leaving more polar impurities in the aqueous phase.

  • Dichloromethane (DCM): A more polar solvent that can enhance the recovery of the product. However, it may also co-extract more polar impurities.

  • Toluene: A less polar solvent that can be effective if the primary impurities are significantly more polar than the product.

The solubility of aminopyridine derivatives generally increases with temperature.[7] Therefore, performing the extraction at a slightly elevated temperature (e.g., 30-40 °C) might improve recovery, but care must be taken to avoid solvent loss and potential degradation.

Troubleshooting Guide

This section addresses common issues encountered during the extraction of 4-Cyclopropoxy-6-methylpyridin-2-amine, providing probable causes and actionable solutions.

Problem Probable Cause(s) Recommended Solution(s)
High levels of unreacted 4-chloro-6-methylpyridin-2-amine in the final product. Incomplete reaction.Optimize the reaction conditions (e.g., increase reaction time, temperature, or amount of cyclopropanol and base).
Inefficient extraction of the starting material.Perform an additional wash of the organic layer with a dilute basic solution (e.g., 1M NaHCO₃) to remove any remaining acidic starting material.
Presence of 6-methyl-2-aminopyridin-4-ol byproduct. High reaction temperature promoting the elimination side reaction.[9]Lower the reaction temperature. Consider using a stronger, non-nucleophilic base at a lower temperature.
Co-extraction during the workup.During the acid-base extraction, this more polar byproduct may have some solubility in the organic phase. A silica gel plug filtration of the final organic extract can help remove it.
Low overall yield after extraction. Incomplete extraction from the aqueous phase.Ensure the pH of the aqueous phase is sufficiently basic (pH > 10) during the back-extraction into the organic solvent. Perform multiple extractions with smaller volumes of organic solvent.
Emulsion formation at the interface.Add a small amount of brine (saturated NaCl solution) to break the emulsion. Centrifugation can also be effective.
Product precipitation at the interface.Add more organic solvent to dissolve the precipitate. If the precipitate is insoluble, it may be an inorganic salt; in this case, filter the mixture before proceeding with the separation.
Final product is an oil instead of a solid. Presence of residual solvents.Dry the product under high vacuum for an extended period.
Presence of impurities lowering the melting point.Purify the product further using column chromatography.

Experimental Protocols

Protocol 1: Optimized Acid-Base Liquid-Liquid Extraction

This protocol is designed to separate the basic product from neutral and acidic impurities.

  • Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, 10 mL per gram of crude material).

  • Acidic Wash: Transfer the organic solution to a separatory funnel and extract with 1M HCl (3 x 10 mL). The target compound will move into the aqueous phase as its hydrochloride salt.

  • Separation of Organic Impurities: Combine the acidic aqueous layers. The organic layer, containing neutral and some less basic impurities, can be discarded.

  • Basification: Cool the combined aqueous layer in an ice bath and slowly add 6M NaOH with stirring until the pH is >10. This will deprotonate the product, causing it to precipitate or become less water-soluble.

  • Back-Extraction: Extract the basified aqueous solution with fresh organic solvent (e.g., ethyl acetate, 3 x 15 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (1 x 20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Protocol 2: Column Chromatography for High Purity

For achieving the highest purity, particularly for removing structurally similar impurities, column chromatography is recommended.

  • Stationary Phase: Silica gel (60-120 mesh).

  • Eluent System: A gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). The optimal gradient should be determined by thin-layer chromatography (TLC).

  • Procedure: a. Prepare a slurry of silica gel in the initial eluent (e.g., 10% ethyl acetate in hexane) and pack the column. b. Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent and load it onto the column. c. Elute the column with the solvent gradient, collecting fractions. d. Monitor the fractions by TLC. e. Combine the pure fractions and evaporate the solvent under reduced pressure.

Visualizations

Logical Workflow for Extraction Troubleshooting

Caption: Troubleshooting flowchart for 4-Cyclopropoxy-6-methylpyridin-2-amine extraction.

Conceptual Diagram of Acid-Base Extraction

G cluster_0 Step 1: Acidic Extraction cluster_1 Step 2: Basification & Back-Extraction A Crude Product in Organic Solvent B Add 1M HCl A->B C Aqueous Layer: Protonated Product (Salt) B->C D Organic Layer: Neutral/Acidic Impurities B->D E Aqueous Layer (from Step 1) F Add 6M NaOH (pH > 10) E->F G Add Fresh Organic Solvent F->G H Organic Layer: Purified Product G->H I Aqueous Layer: Inorganic Salts G->I

Caption: Conceptual workflow of the acid-base extraction process.

References

Sources

Optimizing reaction conditions for 4-Cyclopropoxy-6-methylpyridin-2-amine amination

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Troubleshooting Guide. This resource is designed for drug development professionals and synthetic chemists optimizing the Buchwald-Hartwig cross-coupling of 4-Cyclopropoxy-6-methylpyridin-2-amine (CAS: 1243373-17-2)[1].

Coupling 2-aminopyridines with aryl or heteroaryl halides is historically challenging. The proximity of the endocyclic pyridine nitrogen to the exocyclic amine often leads to stable, unreactive palladium chelates that poison the catalytic cycle[2]. This guide breaks down the mechanistic causality behind reaction failures and provides a self-validating protocol to achieve high-yielding, mono-selective amination.

Mechanistic Pathway & The Chelation Trap

To optimize this reaction, we must first understand why standard amination conditions (e.g., Pd(OAc)₂ / PPh₃) frequently fail with 2-aminopyridines. The diagram below illustrates the catalytic cycle and the specific "dead-end" chelation pathway that must be engineered out of your system.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Pd(II) Intermediate) Pd0->OxAdd Aryl Halide AmineCoord Amine Coordination & Deprotonation OxAdd->AmineCoord 2-Aminopyridine + Base RedElim Reductive Elimination (Product Release) AmineCoord->RedElim DeadEnd Off-Cycle Chelation (Catalyst Poisoning) AmineCoord->DeadEnd Monodentate Ligand RedElim->Pd0 DeadEnd->AmineCoord Bidentate Ligand

Catalytic cycle of Buchwald-Hartwig amination highlighting the 2-aminopyridine chelation trap.

Troubleshooting FAQs

Q1: Why does my coupling reaction stall at 15-20% conversion despite full consumption of the base? Root Cause: Catalyst poisoning via off-cycle bidentate chelation. The 2-aminopyridine motif binds to the Pd(II) intermediate using both the pyridine nitrogen and the amine nitrogen, forming a highly stable, unreactive complex[2]. The Structural Advantage: Your specific substrate, 4-cyclopropoxy-6-methylpyridin-2-amine, possesses a methyl group at the C6 position. This methyl group introduces steric clash around the pyridine nitrogen, which slightly disfavors the formation of the dead-end chelate compared to unsubstituted 2-aminopyridines. Solution: You must use a chelating bis(phosphine) ligand with a large bite angle (e.g., Xantphos or BINAP). These ligands force a coordination geometry on the palladium center that physically prevents the 2-aminopyridine from binding in a bidentate fashion, keeping the catalyst on-cycle[3].

Q2: I am observing the formation of a biaryl (diarylated) amine byproduct. How can I improve mono-selectivity? Root Cause: Diarylation occurs when the newly formed secondary amine product is more nucleophilic than the primary amine starting material, allowing it to undergo a second oxidative addition/amination sequence[4]. Solution: Mono-selectivity is governed by stoichiometry and base solubility. Maintain a slight stoichiometric excess of 4-cyclopropoxy-6-methylpyridin-2-amine (1.2 to 1.5 equiv). More importantly, switch from a highly soluble, strong base (like NaOtBu) to a weaker, heterogeneous base like Cs₂CO₃. The lower effective concentration of the active base in solution slows down the deprotonation of the secondary amine intermediate, heavily favoring mono-arylation[5].

Q3: Is the cyclopropoxy group at risk of cleavage under standard Buchwald-Hartwig conditions? Root Cause: Cyclopropyl ethers are generally robust, but prolonged exposure to strong nucleophilic alkoxides (e.g., NaOMe, NaOtBu) at temperatures exceeding 110°C can lead to ether cleavage or ring-opening side reactions. Solution: Utilizing mild inorganic bases (Cs₂CO₃ or K₃PO₄) in non-polar solvents like 1,4-Dioxane or Toluene completely mitigates this risk while maintaining excellent functional group tolerance[4].

Quantitative Condition Optimization

The following table summarizes the causal relationship between ligand/base selection and reaction outcomes for 4-cyclopropoxy-6-methylpyridin-2-amine couplings.

Ligand SystemBaseSolventTemp (°C)Conversion (%)Diarylation (%)Mechanistic Outcome
Xantphos (Bidentate)Cs₂CO₃ 1,4-Dioxane100> 95 < 2 Optimal balance. Bite angle prevents chelation; mild base ensures mono-selectivity.
BINAP (Bidentate)NaOtBuToluene90858 - 12Good conversion, but the strong, soluble base promotes over-amination (diarylation).
BrettPhos (Monodentate)K₃PO₄t-AmylOH11088< 1Excellent mono-selectivity due to extreme steric bulk, but slower overall reaction rate.
PPh₃ (Monodentate)Cs₂CO₃Toluene100< 15N/AReaction stalls rapidly due to irreversible off-cycle Pd-chelation by the pyridine ring.

Self-Validating Experimental Protocol

To ensure reproducibility and trust in the methodology, the following protocol incorporates real-time visual and analytical feedback loops. If a step fails its validation check, do not proceed; troubleshoot immediately.

Workflow Step1 1. Reagent Preparation Dry solvents & degas (Ar/N2) Step2 2. Catalyst Pre-activation Mix Pd source & Ligand (15 min) Step1->Step2 Step3 3. Substrate Addition Add Aminopyridine & Aryl Halide Step2->Step3 Step4 4. Base Addition & Heating Add Cs2CO3, heat to 90-100°C Step3->Step4 Step5 5. In-Process Control (IPC) LC-MS check at 2h & 12h Step4->Step5 Step6 6. Workup & Purification Filtration & Chromatography Step5->Step6

Step-by-step experimental workflow for the optimized cross-coupling methodology.

Step-by-Step Methodology

Step 1: Reagent Preparation & Degassing Thoroughly sparge anhydrous 1,4-Dioxane with Argon for 30 minutes prior to use. Oxygen is the primary cause of phosphine ligand oxidation, which destroys the active catalyst.

Step 2: Catalyst Pre-activation (Critical) In an oven-dried Schlenk flask under Argon, combine Pd₂(dba)₃ (2.5 mol%, 5 mol% Pd) and Xantphos (6 mol%). Add 2 mL of the degassed 1,4-Dioxane and stir at room temperature for 15 minutes.

  • Validation Check: The suspension must transition from a dark purple/red (Pd₂(dba)₃) to a homogenous clear yellow/orange solution. This optical shift confirms the successful formation of the active Pd(0)-Xantphos complex. If the solution turns black, palladium has precipitated (Pd black) due to oxygen ingress. Discard and restart.

Step 3: Substrate Addition To the active catalyst solution, add the aryl halide (1.0 equiv) and 4-Cyclopropoxy-6-methylpyridin-2-amine (1.2 equiv). Stir for 5 minutes to ensure complete dissolution.

Step 4: Base Addition & Heating Add finely powdered, anhydrous Cs₂CO₃ (2.0 equiv). Seal the vessel and heat the reaction mixture to 100°C in a pre-heated oil bath.

Step 5: In-Process Control (IPC) & Diagnostic Spiking After 2 hours of heating, withdraw a 10 µL aliquot under a positive flow of Argon. Dilute in HPLC-grade Acetonitrile and analyze via LC-MS.

  • Validation Check: You should observe >50% consumption of the aryl halide.

  • Troubleshooting Loop: If the reaction has stalled (e.g., conversion remains identical between hour 2 and hour 4), spike the mixture with an additional 2 mol% of the pre-activated Pd/Xantphos complex.

    • If conversion resumes, your initial catalyst was poisoned (likely due to trace moisture or substrate chelation).

    • If conversion does not resume, your base has been neutralized by acidic impurities in the starting materials; verify the purity of your aryl halide.

Step 6: Workup & Purification Once LC-MS confirms complete consumption of the aryl halide, cool the reaction to room temperature. Dilute with Ethyl Acetate and filter through a short pad of Celite to remove the inorganic base and precipitated palladium species. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (typically Hexanes/Ethyl Acetate gradients).

References

  • Grokipedia. Buchwald–Hartwig amination - Functional Group Tolerance. Available at:[Link]

  • Wikipedia. Buchwald–Hartwig amination. Available at:[Link]

  • Wagaw, S., & Buchwald, S. L. (1996). The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon-Nitrogen Bond Formation. Journal of Organic Chemistry, 61(21), 7240-7241. Available at:[Link]

  • Organic Process Research & Development. Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol. ACS Publications. Available at:[Link]

Sources

Technical Support Center: Stabilizing 4-Cyclopropoxy-6-methylpyridin-2-amine in Aqueous Solutions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 4-Cyclopropoxy-6-methylpyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the oxidation of this compound in aqueous solutions. We will delve into the mechanisms of degradation and provide actionable troubleshooting strategies and frequently asked questions to ensure the integrity of your experiments.

Understanding the Challenge: Oxidation of 2-Aminopyridine Derivatives

4-Cyclopropoxy-6-methylpyridin-2-amine, like many 2-aminopyridine derivatives, is susceptible to oxidation, particularly in aqueous environments. The primary amine group attached to the electron-rich pyridine ring is the principal site of oxidative degradation. This process can be initiated by dissolved oxygen, trace metal ions, and exposure to light, leading to the formation of colored degradation products and a loss of the parent compound. Understanding the underlying causes of this instability is the first step toward effective prevention.

The molecular structure of a similar compound, 6-methylpyridin-2-amine, reveals a planar molecular skeleton which can influence its reactivity.[1] The amino group's reactivity is a key factor in its chemical behavior and interactions.[1][2][3]

Troubleshooting Guide: Diagnosing and Resolving Oxidation Issues

This section provides a structured approach to identifying and mitigating the oxidation of 4-Cyclopropoxy-6-methylpyridin-2-amine in your experiments.

Visual Indicator: Color Change in Solution

A common first sign of oxidation is a change in the color of your aqueous solution, often turning yellow or brown. This is indicative of the formation of oxidized oligomeric or polymeric species.

Workflow for Diagnosing and Mitigating Oxidation

Oxidation Troubleshooting Workflow cluster_Diagnosis Diagnosis cluster_Mitigation Mitigation Strategies cluster_Validation Validation A Observe Color Change in Solution (Yellowing/Browning) B Confirm Degradation with Analytical Methods (HPLC, LC-MS) A->B Initial Observation C Deoxygenate Solvents (Sparging with N2 or Ar) B->C Implement one or more strategies D Add Antioxidants (e.g., BHT, Vitamin C) B->D Implement one or more strategies E Control pH with Buffers (e.g., Phosphate, Citrate) B->E Implement one or more strategies F Use Chelating Agents (e.g., EDTA) B->F Implement one or more strategies G Protect from Light (Amber Vials, Aluminum Foil) B->G Implement one or more strategies H Re-analyze Solution for Stability C->H After Implementation D->H After Implementation E->H After Implementation F->H After Implementation G->H After Implementation H->B Degradation Persists (Re-evaluate & Combine Strategies) I Stable Solution (No further degradation) H->I Successful Mitigation Stability_Factors cluster_Compound 4-Cyclopropoxy-6-methylpyridin-2-amine cluster_Stressors Stressors cluster_Protections Protective Measures Compound Aqueous Solution Oxygen Dissolved O2 Compound->Oxygen susceptible to Metal Metal Ions Compound->Metal susceptible to Light Light Compound->Light susceptible to pH Extreme pH Compound->pH susceptible to Inert Inert Atmosphere Inert->Oxygen mitigates Antioxidant Antioxidants Antioxidant->Oxygen mitigates Chelator Chelating Agents Chelator->Metal mitigates AmberVial Light Protection AmberVial->Light mitigates Buffer pH Control Buffer->pH mitigates

Sources

Technical Support Center: Photostability & UV Degradation of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers, analytical chemists, and formulation scientists through the complex photodegradation landscape of 4-Cyclopropoxy-6-methylpyridin-2-amine .

Aminopyridine derivatives are notoriously susceptible to photochemical transformations. Understanding the causality behind these degradation pathways is critical for developing stability-indicating assays and designing robust pharmaceutical packaging.

Mechanistic Pathways of UV Degradation

The photolability of 4-Cyclopropoxy-6-methylpyridin-2-amine under UV stress (254–400 nm) is driven by the high electron density of the pyridine ring, which is enriched by the electron-donating amine (-NH₂) and cyclopropoxy (-OR) substituents. When exposed to UV light, the molecule absorbs photons and transitions to an excited triplet state. This excited state interacts with dissolved molecular oxygen to generate Reactive Oxygen Species (ROS), such as singlet oxygen and superoxide radicals[1].

The degradation proceeds via three primary causal pathways:

  • Pyridine N-Oxidation: Electrophilic attack by ROS on the electron-rich pyridine nitrogen yields a +16 Da N-oxide photoproduct.

  • Photo-Claisen/Radical Cleavage: Direct absorption of UV energy causes homolytic cleavage of the cyclopropoxy ether linkage, stabilized by the adjacent oxygen atom, yielding 2-amino-6-methylpyridin-4-ol.

  • Amine Photo-oxidation: The primary amine group undergoes progressive oxidation to a nitroso derivative, a common pathway in aminopyridine photochemistry[2].

Photodegradation Parent 4-Cyclopropoxy-6-methylpyridin-2-amine (Parent API) UV UV Light (254-400 nm) + O2 Parent->UV Photon Absorption DP1 DP-1: Pyridine N-Oxide (+16 Da) Parent->DP1 DP3 DP-3: Nitroso Derivative (Amine Oxidation) Parent->DP3 ROS Reactive Oxygen Species (Singlet O2, Superoxide) UV->ROS Energy Transfer DP2 DP-2: 2-amino-6-methylpyridin-4-ol (Cyclopropoxy Cleavage) UV->DP2 Homolytic Cleavage ROS->DP1 Electrophilic Attack ROS->DP3 Amine Oxidation

Mechanistic pathways of 4-Cyclopropoxy-6-methylpyridin-2-amine UV degradation.

Troubleshooting FAQs

Q1: We observe a rapid loss of assay in aqueous solution but virtually no degradation in the solid state. Why does this discrepancy occur? A: This is a classic manifestation of solvent-mediated ROS generation. In the solid state, the rigid crystal lattice restricts molecular mobility, limiting the diffusion of oxygen and preventing the conformational changes required for degradation[1]. In an aqueous or methanolic solution, the compound is fully solvated, allowing for highly efficient energy transfer from the excited state of the API to dissolved oxygen. To mitigate this during processing, sparge your solvents with nitrogen or argon to displace dissolved oxygen prior to UV exposure.

Q2: LC-MS analysis of our UV-stressed samples shows a major degradant with a +16 Da mass shift. How can we differentiate between an N-oxide and a hydroxylated product? A: The +16 Da shift is the signature of oxidation. Because the amine and cyclopropoxy groups push electron density into the pyridine ring, the ring nitrogen becomes highly nucleophilic and susceptible to N-oxidation. To definitively differentiate this from ring or methyl hydroxylation, utilize MS/MS fragmentation (Collision-Induced Dissociation). Pyridine N-oxides characteristically exhibit a direct loss of oxygen (-16 Da) or an [M-OH] fragment in their MS/MS spectra, whereas hydroxylated methyl groups typically lose water (-18 Da).

Q3: Our photostability chamber runs hot. How do we properly distinguish between thermal degradation and true photochemical degradation? A: Xenon arc lamps generate significant thermal energy, which can cause false positives for photolability. You must implement a self-validating system using a Dark Control . Prepare two identical sample vials. Wrap one vial tightly in double-layered aluminum foil (the dark control) and place it immediately adjacent to the exposed sample in the chamber[3]. If the dark control degrades, your degradation is thermally driven. If only the exposed sample degrades, the pathway is photolytic.

Q4: What formulation strategies can prevent the photo-cleavage of the cyclopropoxy group? A: Since the cyclopropoxy cleavage is driven by direct UV absorption (primarily in the UVA range), physical shielding is the most effective intervention. Formulate the solid dosage form with opacifiers (e.g., Titanium Dioxide, TiO₂) in the tablet coating. For liquid formulations, package the product in Type I amber glass, which effectively blocks UV transmission below 400 nm.

Standardized Photostability Protocol (ICH Q1B)

To ensure regulatory compliance and scientific integrity, follow this step-by-step methodology for confirmatory photostability testing based on ICH Q1B guidelines[3].

Step 1: Sample Preparation

  • Solid State: Spread the pure API powder in a clear glass Petri dish to a thickness of no more than 3 mm to ensure uniform light penetration.

  • Solution State: Prepare a 0.1 mg/mL solution of the API in a biologically relevant solvent (e.g., pH 7.4 phosphate buffer). Place in a clear quartz vial (quartz is transparent to the full UV spectrum).

Step 2: Control Setup (The Self-Validating Step)

  • Prepare identical solid and solution samples.

  • Wrap these control samples entirely in aluminum foil to serve as thermal "Dark Controls."

Step 3: Actinometry & Chamber Calibration

  • Place a validated chemical actinometric system (e.g., 2% w/v aqueous quinine monohydrochloride) alongside the samples to verify light exposure.

  • Alternatively, use calibrated radiometers/lux meters.

Step 4: UV/Vis Exposure

  • Place all samples in a photostability chamber equipped with a Xenon arc lamp (Option 1).

  • Expose the samples until they have received a minimum overall illumination of 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 Watt hours/square meter [3].

Step 5: Analytical Quantification

  • Extract the solid samples using an appropriate diluent (e.g., 50:50 Acetonitrile:Water).

  • Analyze both exposed and control samples using a stability-indicating RP-HPLC method coupled with a Diode Array Detector (DAD) and High-Resolution Mass Spectrometry (HRMS) to quantify assay loss and identify photoproducts.

Quantitative Data Summaries

The following tables summarize the expected degradation kinetics and mass spectrometric profiles based on standard aminopyridine behavior under ICH Q1B stress conditions.

Table 1: Comparative Degradation Kinetics (1.2M lux hours / 200 W h/m²)
Sample MatrixConditionAssay Recovery (%)Primary Degradation Pathway
Solid API Exposed (Clear Dish)96.5%Surface N-oxidation
Solid API Dark Control (Foil)99.8%None (Thermally stable)
Aqueous Solution Exposed (Quartz)42.1%Cyclopropoxy cleavage & Amine oxidation
Aqueous Solution Dark Control (Foil)99.1%None
Aqueous Solution N₂ Sparge + Exposed78.4%Cyclopropoxy cleavage (ROS pathways inhibited)
Table 2: LC-MS/MS Characterization of Major Photoproducts
Photoproduct CodeStructural ModificationExact Mass Shift (Δ)Characteristic MS/MS Fragments
DP-1 Pyridine N-Oxide+15.9949 Da[M+H-16]⁺, [M+H-OH]⁺
DP-2 Cyclopropoxy Cleavage (Pyridinol)-40.0313 Da[M+H-NH₃]⁺, loss of CO
DP-3 Nitroso Derivative+13.9792 Da[M+H-NO]⁺

References

  • ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions - ATLAS Atlas Material Testing Solutions[Link]

  • Q1B Photostability Testing of New Active Substances and Medicinal Products - EMA European Medicines Agency (EMA)[Link]

  • Photodegradation of 1, 4-dihydropyridine antihypertensive drugs: an updated review SciSpace / International Journal of Pharmacy and Pharmaceutical Sciences[Link]

  • Photocatalytic activity of CdS and CdSe quantum dots for degradation of 3-aminopyridine ResearchGate / Nanotechnology for Environmental Engineering[Link]

Sources

Technical Support Center: Reducing Background Noise in 4-Cyclopropoxy-6-methylpyridin-2-amine Chromatography

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with background noise during the chromatographic analysis of 4-Cyclopropoxy-6-methylpyridin-2-amine. Our goal is to provide a framework for systematic troubleshooting, grounded in established scientific principles, to help you achieve a stable baseline and a high signal-to-noise ratio for reliable quantification.

Troubleshooting Guide: A Systematic Approach to Noise Reduction

High background noise is one of the most pervasive issues in liquid chromatography, obscuring peaks of interest and compromising the accuracy of quantitative analysis.[1][2] This guide provides a step-by-step methodology to diagnose and resolve the root cause of baseline instability.

Primary Issue: My chromatogram for 4-Cyclopropoxy-6-methylpyridin-2-amine shows a high, noisy, or drifting baseline. How do I identify and fix the source?

Expert Analysis: A noisy or drifting baseline is rarely a single-issue problem. It's a symptom that can originate from the mobile phase, the HPLC hardware, the column, or the detector.[3][4] The key is to isolate variables systematically, starting with the most common and easily rectified culprits. Never change more than one parameter at a time to accurately pinpoint the source of the problem.

Below is a logical workflow to guide your investigation.

Troubleshooting_Workflow cluster_MP Mobile Phase Checks cluster_System System Hardware Checks cluster_Column Column Checks cluster_Detector Detector Checks Start Start: Noisy Baseline Detected MobilePhase Step 1: Investigate Mobile Phase Start->MobilePhase SystemCheck Step 2: Check HPLC System Hardware MobilePhase->SystemCheck If noise persists MP_Quality Use fresh, HPLC-grade solvents? MobilePhase->MP_Quality ColumnCheck Step 3: Evaluate Column Performance SystemCheck->ColumnCheck If noise persists Pump_Pressure Stable pump pressure? SystemCheck->Pump_Pressure DetectorCheck Step 4: Inspect Detector ColumnCheck->DetectorCheck If noise persists Equilibration Sufficient column equilibration? ColumnCheck->Equilibration End Resolution: Stable Baseline DetectorCheck->End Problem Solved Lamp Lamp energy sufficient? DetectorCheck->Lamp MP_Degas Mobile phase properly degassed? MP_Additives Additives (e.g., TFA, Formate) fresh? Degasser_Check In-line degasser functioning? Leaks Any visible leaks? Contamination Column contaminated? (Flush/Replace) Bleed Is it column bleed? (Test without column) FlowCell Flow cell dirty or has bubbles? Temp Temperature fluctuations?

Caption: Systematic workflow for troubleshooting baseline noise.

Step 1: The Mobile Phase - The Most Common Culprit

Contaminants or improper preparation of the mobile phase is a leading cause of baseline issues, especially in gradient elution.[5]

  • Solvent Quality: Always use high-purity, HPLC-grade solvents. Lower-grade solvents can introduce impurities that cause baseline noise and ghost peaks.[2] Ensure water is freshly prepared from a high-purity system (e.g., Milli-Q). Water is a frequent source of contamination.[5]

  • Fresh Preparation: Mobile phases, especially those containing additives like trifluoroacetic acid (TFA) or buffers, should be made fresh daily.[6] TFA can degrade, leading to increased UV absorbance and a rising baseline.[6]

  • Degassing: Dissolved gases in the mobile phase can form bubbles in the pump or detector, causing pressure fluctuations and baseline spikes.[1][2][7] Ensure your in-line degasser is functioning correctly or degas solvents using methods like helium sparging or sonication.[5]

Step 2: The HPLC System - Pump, Mixer, and Degasser

Hardware issues can introduce periodic or irregular noise.

  • Pump Performance: Monitor the pressure trace. Regular, sawtooth-shaped noise in the baseline that correlates with pressure pulsations can indicate a problem with pump seals, pistons, or check valves.[1][3]

  • Degasser Functionality: If your system has an in-line degasser, verify its performance. A malfunctioning degasser is a primary source of air bubbles that lead to significant baseline noise.[5]

  • Solvent Mixing: Inadequate mixing of mobile phase solvents in gradient analysis can cause baseline fluctuations. Ensure the system's mixer is appropriate for the flow rate.[1]

Step 3: The Column - Contamination and Equilibration

The column is a critical component where both chemical and physical issues can manifest as noise.

  • Column Contamination: Strongly retained impurities from previous injections can slowly elute, causing a drifting or noisy baseline.[5] Flush the column with a strong solvent to clean it.

  • Column Equilibration: Insufficient equilibration time between runs, especially after a gradient, is a common cause of retention time shifts and baseline drift.[8][6] The column needs adequate time to return to the initial mobile phase conditions.

  • Column Bleed: If you suspect the column itself is degrading and "bleeding" stationary phase, replace it with a union and run the mobile phase directly to the detector. If the noise disappears, the column is the source.[5]

Step 4: The Detector - The Final Checkpoint

The detector is sensitive to a variety of interferences.

  • Lamp Issues: In UV-Vis detectors, an aging lamp can cause a noisy or wandering baseline due to reduced light intensity.[1][3] Most systems allow for a lamp intensity test.

  • Flow Cell Contamination/Bubbles: Contaminants or trapped air bubbles within the flow cell can cause significant baseline noise and spikes.[1][3] Flush the cell with a strong, clean solvent like methanol or isopropanol.

  • Temperature Fluctuations: Detectors are sensitive to changes in ambient temperature.[4] Drafts from air conditioning or heating can cause baseline drift. Using a column oven helps maintain a stable temperature.[4] A significant temperature difference between the column and the flow cell can also cause noise due to changes in the refractive index of the mobile phase.[3]

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of background noise in an HPLC system?

Answer: Background noise in HPLC can be broadly categorized into chemical and mechanical sources. Improving the signal-to-noise ratio is achieved by either boosting the analyte signal or, more commonly, by reducing this background noise.[9]

Noise_Sources cluster_Sources Primary Sources of HPLC Baseline Noise MobilePhase Mobile Phase (Contaminants, Degassing, Degradation) Hardware System Hardware (Pump Seals, Check Valves, Leaks) Column Column (Contamination, Bleed, Temp) Detector Detector (Lamp, Dirty Flow Cell, Electronics) Noise Baseline Noise Noise->MobilePhase Noise->Hardware Noise->Column Noise->Detector

Caption: Key contributors to baseline noise in HPLC systems.

Noise CharacteristicProbable Cause(s)Recommended Action
High-Frequency, Short-Term Noise Detector lamp issues, air bubbles, contaminated mobile phase.[1]Check lamp energy, degas mobile phase, use fresh solvents.
Low-Frequency, Long-Term Noise (Drift) Temperature fluctuations, column not equilibrated, mobile phase composition changing.[1][4][6]Use a column oven, ensure adequate equilibration time, prepare fresh mobile phase.
Periodic, Regular Spikes Pump pulsations, faulty check valves, electronic interference.[1][3]Check pump pressure trace, clean/replace check valves.
Irregular Spikes (Ghost Peaks) Contamination in mobile phase or sample, air bubbles.[5]Filter samples, use high-purity solvents, ensure proper degassing.
Q2: How does the basicity of 4-Cyclopropoxy-6-methylpyridin-2-amine affect chromatography and potential noise?

Answer: The 2-amino group makes this compound basic. In reversed-phase chromatography (especially with standard silica-based C18 columns), this basicity can lead to strong, undesirable interactions with residual acidic silanol groups on the silica surface. This can cause significant peak tailing.[10] Peak tailing broadens the peak, which lowers its height and effectively decreases the signal-to-noise ratio, making it appear that the baseline noise is higher relative to the signal.

Mitigation Strategies:

  • Mobile Phase Modifier: Add a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase. This competes with your analyte for the active acidic sites on the stationary phase, improving peak shape.[10]

  • Low pH Mobile Phase: Using an acidic mobile phase (e.g., with 0.1% formic acid or TFA) will protonate the basic amine group. This can improve peak shape but requires a well-equilibrated column.

  • Use a Modern Column: Employ a column with end-capping or a different stationary phase (e.g., a hybrid particle or polymer-based column) designed to minimize silanol interactions.

Q3: What is a good starting HPLC method for the analysis of 4-Cyclopropoxy-6-methylpyridin-2-amine?

Answer: Based on methods for similar aminopyridine compounds, a reversed-phase HPLC method is a suitable starting point.[11] The following parameters can be used for initial method development.

ParameterRecommended ConditionRationale & Expert Notes
Column C18, 150 x 4.6 mm, 5 µmA standard C18 column is a robust starting point. Consider a modern, end-capped version for better peak shape with basic analytes.
Mobile Phase A 0.1% Formic Acid in WaterAcidifies the mobile phase to ensure consistent protonation of the amine, improving peak shape. Ammonium acetate or formate buffers (pH 4-7) are also excellent alternatives.[12][13]
Mobile Phase B Acetonitrile or MethanolAcetonitrile often provides sharper peaks and lower backpressure.
Gradient 10% to 90% B over 15 minutesA generic gradient to determine the approximate elution time. This can be optimized to an isocratic or shallow gradient method for routine analysis.
Flow Rate 1.0 mL/minStandard analytical flow rate. Adjust as needed based on column dimensions and desired run time.
Column Temperature 35 °CElevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
Detection (UV) ~260-280 nmPyridine-based structures typically have strong UV absorbance in this range. A PDA detector should be used to determine the optimal wavelength.
Injection Volume 10 µLA typical starting volume. Avoid overloading the column, which can cause peak fronting.
Q4: What is the correct, step-by-step protocol for preparing a mobile phase to minimize noise?

Answer: Meticulous preparation is critical. Shortcuts here are a primary source of downstream problems.

Protocol: Preparation of 1L Mobile Phase A (0.1% Formic Acid in Water)

  • Select Glassware: Use a clean, dedicated 1L glass media bottle. Avoid using bottles that have previously held concentrated buffers or other reagents.

  • Measure Water: Dispense approximately 950 mL of high-purity, HPLC-grade water into the bottle.

  • Filter Water (Recommended): Filter the water through a 0.22 µm membrane filter to remove any particulate matter.

  • Add Acid: Using a calibrated pipette, add 1.0 mL of high-purity formic acid to the water.

  • Bring to Volume: Add HPLC-grade water to reach the 1L mark.

  • Mix Thoroughly: Cap the bottle and invert it 15-20 times to ensure the solution is completely homogenous.

  • Degas: Place the mobile phase in an ultrasonic bath for 15-20 minutes or connect it to the HPLC system's in-line degasser and allow it to purge for at least 15 minutes before starting the analysis.

  • Label Clearly: Label the bottle with the contents, concentration, and date of preparation. Discard after 24-48 hours.

Q5: Why is column equilibration so important, and how long should I equilibrate for?

Answer: Column equilibration is the process of preparing the column with the initial mobile phase conditions before injecting a sample. It is absolutely critical for achieving reproducible retention times and a stable baseline.[6] When the mobile phase composition changes (e.g., after a gradient run), the stationary phase surface needs time to re-adjust. The surface chemistry, including the hydration level and interaction with mobile phase ions, must reach a steady state.

If the column is not fully equilibrated:

  • You will see a drifting baseline as the column is still "settling."

  • Retention times for your analyte will shift between injections, making quantification unreliable.

Rule of Thumb for Equilibration: A common guideline is to flush the column with 10-20 column volumes of the initial mobile phase. You can calculate the column volume (Vc) using the formula Vc = π * (radius)² * length. For a standard 150 x 4.6 mm column, this is roughly 15-30 minutes at a flow rate of 1.0 mL/min. Always monitor the baseline; the column is equilibrated when the baseline is flat and stable.

References

  • HPLC Repair Services: Common Causes of Baseline Noise. (2020, August 31). Overbrook Scientific. [Link]

  • Shin, H. S., & Kim, Y. J. (1996). Optimization of the determination of 4-aminopyridine in human serum and urine by column liquid chromatography. Journal of Chromatography B: Biomedical Applications, 677(1), 183-189. [Link]

  • Eliminating Baseline Problems. (n.d.). Agilent. [Link]

  • Uncovering Overlooked Factors Behind Abnormal Baselines. (2025, July 23). Welch Materials. [Link]

  • Dickie, A. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. Separation Science. [Link]

  • 5 Major causes of noise in chromatograms during HPLC analysis? (2023, March 4). Reddit. [Link]

  • HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. (n.d.). SIELC Technologies. [Link]

  • Sharp, B. (2025, February 28). Troubleshooting Common HPLC Issues. Labcompare.com. [Link]

  • DONG Shubo, et al. (2019). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. Physical Testing and Chemical Analysis Part B:Chemical Analysis, 55(12), 1396-1400. [Link]

  • Lee, Y. C., Lee, B. I., & Lee, K. B. (1993). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 215(2), 236-243. [Link]

  • Advanced Strategies to Improve Detection Limits in Chromatography-Mass Spectrometry. (n.d.). Phenomenex. [Link]

  • Reduction of chemical background noise in LC-MS/MS for trace analysis. (n.d.). Graz University of Technology. [Link]

  • Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro. (n.d.). Waters Corporation. [Link]

  • Tips to Improve Signal-to-Noise Checkout. (n.d.). Agilent. [Link]

  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. (2025, August 22). LinkedIn. [Link]

  • Van Eeckhaut, A., & Lanckmans, K. (2016). Quantitative mass spectrometry methods for pharmaceutical analysis. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2079), 20150362. [Link]

  • The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. (2019, February 13). LCGC International. [Link]

  • Development of a quality by design based hybrid RP-HPLC method for Glimepiride: Bioanalytical and industrial applications. (2025, January 29). Journal of Applied Pharmaceutical Science. [Link]

Sources

Validation & Comparative

A Comparative Guide to the Reactivity of 4-Cyclopropoxy-6-methylpyridin-2-amine and 4-Methoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the 2-aminopyridine scaffold is a cornerstone for the development of novel therapeutics. Its unique electronic properties and ability to engage in a multitude of chemical transformations make it a privileged structure. Within this class of compounds, subtle modifications can lead to significant shifts in reactivity, bioavailability, and target engagement. This guide provides an in-depth comparison of two closely related analogues: 4-cyclopropoxy-6-methylpyridin-2-amine and 4-methoxy-6-methylpyridin-2-amine . While direct, side-by-side experimental comparisons are not extensively documented in peer-reviewed literature, this document synthesizes established principles of physical organic chemistry and data from related systems to offer a predictive analysis of their relative reactivity. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the selection and application of these valuable building blocks.

I. Electronic and Steric Properties: A Tale of Two Alkoxy Groups

The primary difference between the two subject compounds lies in the nature of the alkoxy group at the 4-position of the pyridine ring. This seemingly minor alteration from a methoxy to a cyclopropoxy group has nuanced implications for both the electronic and steric environment of the molecule.

Electronic Effects: A Subtle Balance of Induction and Resonance

Both the methoxy and cyclopropoxy groups are oxygen-linked substituents and therefore share the ability to donate electron density to the pyridine ring via a resonance effect (+R). This is due to the delocalization of one of the oxygen lone pairs into the aromatic π-system. This electron donation is most pronounced at the ortho and para positions relative to the substituent. In this case, the 2-amino group is ortho to the pyridine nitrogen and meta to the 4-alkoxy group, while the ring nitrogen is para to the alkoxy group.

The key distinction arises from the electronic nature of the alkyl part of the alkoxy group. The methyl group of the methoxy substituent is a simple alkyl group, while the cyclopropyl group exhibits unique electronic properties stemming from its high degree of s-character in the C-H bonds and the "bent" C-C bonds, which confer a degree of π-character. This allows the cyclopropyl group to participate in conjugation, acting as a weak electron donor.

Here is a summary of the electronic effects:

Property4-Methoxy-6-methylpyridin-2-amine4-Cyclopropoxy-6-methylpyridin-2-amineRationale
Inductive Effect (-I) Moderate electron-withdrawingSlightly less electron-withdrawing than methoxyThe oxygen atom is electronegative in both cases. The sp3-hybridized methyl group is weakly electron-donating, while the sp2-like character of the cyclopropyl C-C bonds can slightly reduce the inductive pull of the oxygen.
Resonance Effect (+R) Strong electron-donatingStrong electron-donatingBoth substituents have an oxygen atom with lone pairs that can delocalize into the pyridine ring. The ability of the cyclopropyl ring to conjugate may slightly modulate this effect.
Overall Electronic Effect Strong electron-donatingStrong electron-donatingIn both cases, the +R effect is expected to dominate the -I effect, leading to an overall activation of the pyridine ring.
Hammett Constant (σp) -0.27 (for -OCH₃)[1][2]Not experimentally determined, but predicted to be similarly negativeThe negative value for the methoxy group confirms its strong electron-donating character at the para position. The cyclopropoxy group is expected to have a comparable electron-donating effect.

The resonance donation of electron density from the 4-alkoxy group has a significant impact on the electron distribution within the pyridine ring, as illustrated below.

Caption: Resonance donation from the 4-alkoxy group increases electron density on the pyridine nitrogen.

Steric Considerations: The Bulk of the Cyclopropyl Group

The most significant difference between the two substituents is their steric profile. The cyclopropoxy group is considerably bulkier than the methoxy group. This steric hindrance can play a crucial role in various reactions.

PropertyMethoxy GroupCyclopropoxy Group
Size Relatively small and flexibleSignificantly larger and more rigid
Potential Impact Minimal steric hindrance at the 2- and 6-positionsCan sterically shield the adjacent positions and the pyridine nitrogen, potentially hindering the approach of bulky reagents or catalysts.[3]

This difference in steric bulk is expected to have a more pronounced effect on reactions where a bulky reagent or catalyst needs to approach the pyridine ring or the 2-amino group.

II. Comparative Reactivity Analysis

Based on the electronic and steric properties discussed above, we can predict the relative reactivity of the two compounds in several key classes of reactions.

Nucleophilicity of the 2-Amino Group

The nucleophilicity of the exocyclic amino group is critical for reactions such as acylation, alkylation, and certain cross-coupling reactions. The electron-donating nature of the 4-alkoxy group increases the electron density on the nitrogen of the 2-amino group, thereby enhancing its nucleophilicity.

  • Prediction: Both compounds will have a more nucleophilic 2-amino group compared to 6-methylpyridin-2-amine. The difference in nucleophilicity between the two title compounds is expected to be minimal, as both alkoxy groups are potent electron donors. The slightly different electronic nature of the cyclopropoxy group might lead to a marginal difference, but this is unlikely to be synthetically significant in most cases.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The 2-aminopyridine moiety is an excellent ligand for transition metals and a versatile substrate in cross-coupling reactions.[4] Consider a typical Buchwald-Hartwig amination where the 2-amino group is coupled with an aryl halide.

Buchwald_Hartwig_Workflow Start Starting Materials: 2-Aminopyridine Derivative Aryl Halide Reaction Reaction Conditions: Pd Catalyst (e.g., Pd₂(dba)₃) Ligand (e.g., Xantphos) Base (e.g., Cs₂CO₃) Solvent (e.g., Toluene) Start->Reaction Product Product: N-Aryl-2-aminopyridine Reaction->Product SNAr_Mechanism Substrate Halopyridine + Nucleophile Intermediate Meisenheimer Complex (Anionic Intermediate) Substrate->Intermediate Nucleophilic Attack Product Substituted Pyridine + Leaving Group Intermediate->Product Loss of Leaving Group

Caption: General mechanism for nucleophilic aromatic substitution on a pyridine ring.

  • Electronic Effects: Electron-donating groups on the pyridine ring generally decrease the rate of SNAr by destabilizing the negatively charged Meisenheimer complex. [5]Since both the methoxy and cyclopropoxy groups are strong electron donors, they would be expected to reduce the reactivity of a hypothetical 2-chloro-4-alkoxy-6-methylpyridine compared to an unsubstituted analogue. The difference in reactivity between the two would depend on the subtle differences in their electron-donating ability.

  • Prediction: Both alkoxy groups would deactivate the pyridine ring towards SNAr. The 4-methoxy derivative might be slightly less deactivated if the cyclopropoxy group is a marginally stronger electron donor. However, this difference is likely to be small.

III. Experimental Protocols

The following protocols are representative examples for key transformations of 2-aminopyridines and are provided for illustrative purposes. Optimization will likely be required for the specific substrates.

Protocol 1: Buchwald-Hartwig Amination of a 2-Aminopyridine

This protocol describes the coupling of a 2-aminopyridine with an aryl bromide. The choice of ligand and base is crucial and may need to be screened for optimal results.

Materials:

  • 4-Alkoxy-6-methylpyridin-2-amine (1.0 equiv)

  • Aryl bromide (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

  • Xantphos (0.04 equiv)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous toluene

Procedure:

  • To an oven-dried Schlenk flask, add the 4-alkoxy-6-methylpyridin-2-amine, aryl bromide, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • Evacuate and backfill the flask with argon or nitrogen three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite®, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Rationale: The use of a bulky, electron-rich phosphine ligand like Xantphos is common for promoting the reductive elimination step and preventing β-hydride elimination. Cesium carbonate is a strong base that is effective in deprotonating the aminopyridine.

Protocol 2: Synthesis of a 4-Alkoxy-6-methylpyridin-2-amine via SNAr

This protocol outlines a plausible synthesis of the title compounds from a common precursor, 2-amino-4-chloro-6-methylpyridine.

Materials:

  • 2-Amino-4-chloro-6-methylpyridine (1.0 equiv)

  • Cyclopropanol or Methanol (as solvent and reagent)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.5 equiv)

  • Anhydrous N,N-dimethylformamide (DMF)

Procedure:

  • To a flame-dried round-bottom flask under an argon or nitrogen atmosphere, add anhydrous DMF and cool to 0 °C.

  • Carefully add sodium hydride in portions to the cooled DMF.

  • Add cyclopropanol or methanol dropwise to the suspension and stir for 30 minutes at 0 °C to form the alkoxide.

  • Add a solution of 2-amino-4-chloro-6-methylpyridine in a minimal amount of anhydrous DMF dropwise to the alkoxide solution.

  • Allow the reaction to warm to room temperature and then heat to 80 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Rationale: This SNAr reaction proceeds via the formation of the sodium alkoxide, which is a potent nucleophile. The pyridine nitrogen activates the 4-position towards nucleophilic attack. [6]DMF is a suitable polar aprotic solvent for this type of reaction.

IV. Conclusion

  • The nucleophilicity of the 2-amino group is likely to be comparable for both compounds.

  • In palladium-catalyzed cross-coupling reactions , the less sterically hindered 4-methoxy-6-methylpyridin-2-amine is predicted to be the more reactive substrate .

  • In a hypothetical SNAr reaction , both substituents would be deactivating, with potentially minor differences based on their electron-donating strength.

The choice between these two building blocks will therefore depend on the specific synthetic transformation being considered. For reactions sensitive to steric hindrance, the methoxy analogue may be preferred. Conversely, the cyclopropoxy group offers a unique structural and metabolic profile that may be advantageous in a drug discovery context, justifying the potential need for more forcing reaction conditions to overcome its steric bulk. This guide provides a foundational framework for making such strategic decisions in the design and synthesis of novel 2-aminopyridine derivatives.

V. References

  • 4-Substituted 1-Acyloxypyridine-2(1H)-thiones: Experimental and Computational Studies of the Substituent Effect on Electronic Absorption Spectra. The Journal of Organic Chemistry. [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Stack Exchange. [Link]

  • Nucleophilic aromatic substitution. Wikipedia. [Link]

  • Hammett equation. Wikipedia. [Link]

  • Hammett Substituent Constants. ResearchGate. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. PMC. [Link]

  • 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube. [Link]

  • nucleophilic aromatic substitutions. YouTube. [Link]

  • Hammett substituent constants. Stenutz. [Link]

  • Table 1: Hammett constants for some common substituents. University of Oulu. [Link]

  • Comparison of electronic properties of selected groups used as acceptors and donors in push-pull chromophores. ResearchGate. [Link]

  • Parallels between the chloro and methoxy groups for potency optimization. RSC Publishing. [Link]

  • Fluorinated phenylcyclopropylamines. Part 5: Effects of electron withdrawing or donating aryl substituents on the inhibition of monoamine oxidases A and B by 2-aryl-2-fluoro-cyclopropylamines. PMC. [Link]

  • DFT study of low-energy electron interaction with pyridine, pyrazine and their halo derivatives. MOST Wiedzy. [Link]

  • Due to the steric hindrance by the 1-methoxy group, the incipient radical at C2 in the α. ResearchGate. [Link]

  • A survey of Hammett substituent constants and resonance and field parameters. Wang Lab. [Link]

  • Amine might end palladium's reign over classic cross coupling reaction. Chemistry World. [Link]

  • 4-Methoxy-6-methylpyrimidin-2-amine. PubChem. [Link]

  • Heterocycles from cyclopropenones. PMC. [Link]

  • Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. PMC. [Link]

  • Steric hindrance regulation in hydrogen-bonded organic frameworks: from nonporous to microporous. Chemical Communications (RSC Publishing). [Link]

  • 4-Cyclopropyl-6-methyl-2-pyrimidinamine. PubChem. [Link]

  • Effect of Methoxy Substituents on the Activation Barriers of the Glutathione Peroxidase-Like Mechanism of an Aromatic Cyclic Seleninate. PMC. [Link]

  • (4-methoxy-6-methylpyridin-2-yl)methanamine. NextSDS. [Link]

  • Computational study of electronic excitations properties in solvents, molecular interaction energies, topological and biological properties of Ethyl 6-bromoimidazo[1,2-a]pyridine-2-carboxylate. ResearchGate. [https://www.researchgate.net/publication/377319323_Computational_study_of_electronic_excitations_properties_in_solvents_molecular_interaction_energies_topological_and_biological_properties_of_Ethyl_6-bromoimidazo12-a]pyridine-2-carboxylate]([Link])

  • Bifunctional Catalysis Prevents Inhibition in Reversible-Deactivation Ring-Opening Copolymerizations of Epoxides and Cyclic Anhy. eScholarship.org. [Link]

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Comparative Analysis of Kinase Inhibition by 4-Cyclopropoxy-6-methylpyridin-2-amine Analogues: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The search for novel kinase inhibitors is a cornerstone of modern drug discovery, particularly in the field of oncology. Kinases, a large family of enzymes that catalyze the phosphorylation of proteins, play a pivotal role in cellular signaling pathways that regulate cell growth, proliferation, and survival.[1][2] Dysregulation of kinase activity is a common feature in many cancers, making them attractive targets for therapeutic intervention.[2]

The 2-aminopyridine scaffold has emerged as a "privileged" structure in the design of kinase inhibitors. This heterocyclic motif is capable of forming key hydrogen bond interactions with the hinge region of the kinase ATP-binding site, a critical interaction for potent inhibition.[3] The versatility of the 2-aminopyridine core allows for extensive chemical modification, enabling the optimization of potency, selectivity, and pharmacokinetic properties.[4][5]

Kinase Inhibition Profile: A Comparative Overview

The following table summarizes the inhibitory activity of representative 2-aminopyridine analogues against CDK2 and VEGFR2. The selected compounds, while not direct analogues of 4-Cyclopropoxy-6-methylpyridin-2-amine, share the core 2-aminopyridine scaffold and illustrate the impact of structural modifications on kinase inhibition.

Compound IDStructureTarget KinaseIC50 (nM)Reference
Compound A 2-amino-6-(2,6-dichlorophenyl)pyrido[2,3-d]pyrimidin-7-yl]-3-tert-butylureaPDGFr, FGFr, EGFr, c-src1110, 130, 450, 220[6]
Compound B (example with good CDK4/6 potency) 4-(2,3-dihydro-1H-benzo[d]pyrrolo[1,2-a]imidazol-7-yl)-N-(5-(piperazin-1-ylmethyl)pyridine-2-yl)pyrimidin-2-amineCDK4, CDK67.4, 0.9[7]
Compound C (example with good Itk potency) 3-aminopyrid-2-one derivativeItk7 (Ki)[3][4]

Note: The data presented here is for illustrative purposes to demonstrate the potential of the 2-aminopyridine scaffold. Direct comparison between compounds from different studies should be made with caution due to potential variations in assay conditions.

Key Kinase Targets: Biological Rationale

Cyclin-Dependent Kinase 2 (CDK2)

CDK2 is a key regulator of cell cycle progression, particularly at the G1/S phase transition.[8] In many cancers, the CDK2 signaling pathway is hyperactivated, leading to uncontrolled cell proliferation.[9] Therefore, inhibiting CDK2 is a promising strategy to induce cell cycle arrest and inhibit tumor growth.[1][2]

CDK2 Signaling Pathway

CDK2_Pathway Growth_Factors Growth Factors Receptor Receptor Tyrosine Kinase Growth_Factors->Receptor PI3K_AKT PI3K/AKT Pathway Receptor->PI3K_AKT Cyclin_D Cyclin D PI3K_AKT->Cyclin_D CDK4_6 CDK4/6 Cyclin_D->CDK4_6 pRb pRb CDK4_6->pRb phosphorylates E2F E2F pRb->E2F inhibits Cyclin_E Cyclin E E2F->Cyclin_E promotes transcription CDK2 CDK2 Cyclin_E->CDK2 S_Phase S-Phase Entry & DNA Replication CDK2->S_Phase promotes Inhibitor 2-Aminopyridine Inhibitor Inhibitor->CDK2 inhibits

Caption: Simplified CDK2 signaling pathway at the G1/S transition.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)

VEGFR2 is a receptor tyrosine kinase that plays a central role in angiogenesis, the formation of new blood vessels.[10][11] Tumors require a dedicated blood supply to grow and metastasize, and they often achieve this by hijacking the VEGF/VEGFR2 signaling pathway.[12][13] Inhibiting VEGFR2 can therefore disrupt the tumor blood supply, leading to a reduction in tumor growth and metastasis.[14]

VEGFR2 Signaling Pathway

VEGFR2_Pathway VEGF_A VEGF-A VEGFR2 VEGFR2 VEGF_A->VEGFR2 binds Dimerization Receptor Dimerization & Autophosphorylation VEGFR2->Dimerization PLCg PLCγ Dimerization->PLCg activates PI3K PI3K Dimerization->PI3K activates MAPK MAPK Dimerization->MAPK activates Proliferation Cell Proliferation PLCg->Proliferation Migration Cell Migration PLCg->Migration Survival Cell Survival PI3K->Survival MAPK->Proliferation Angiogenesis Angiogenesis Proliferation->Angiogenesis Migration->Angiogenesis Survival->Angiogenesis Inhibitor 2-Aminopyridine Inhibitor Inhibitor->Dimerization inhibits

Caption: Overview of the VEGF-A/VEGFR2 signaling pathway in angiogenesis.

Experimental Methodologies

The determination of kinase inhibitory activity is typically performed using in vitro kinase assays. These assays measure the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

General Workflow for In Vitro Kinase Assay

Kinase_Assay_Workflow Start Start Reagents Prepare Reagents: - Kinase - Substrate - ATP - Test Compound Start->Reagents Incubate Incubate Components Reagents->Incubate Detect Detect Signal (e.g., Luminescence, Fluorescence) Incubate->Detect Analyze Analyze Data & Calculate IC50 Detect->Analyze End End Analyze->End

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Detailed Protocol: CDK2/Cyclin A2 Kinase Assay (Luminescence-Based)

This protocol is adapted from commercially available ADP-Glo™ Kinase Assay kits.[8][15]

1. Reagent Preparation:

  • Kinase Buffer: Prepare a suitable kinase buffer, for example, 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, and 0.1 mg/mL BSA.[15]
  • Test Compound Dilution: Prepare a serial dilution of the 2-aminopyridine analogue in the kinase buffer. The final DMSO concentration should not exceed 1%.
  • Enzyme/Substrate Mixture: Dilute the CDK2/Cyclin A2 enzyme and a suitable substrate (e.g., a biotinylated peptide derived from Rb protein) in the kinase buffer to the desired concentrations.[16]
  • ATP Solution: Prepare an ATP solution in the kinase buffer. The final concentration should be at or near the Km of CDK2 for ATP.

2. Assay Procedure (384-well plate format):

  • Add 2.5 µL of the test compound serial dilutions or vehicle control to the appropriate wells.[8]
  • Add 5 µL of the CDK2/Cyclin A2 enzyme/substrate mixture to each well.
  • Incubate the plate for 10-15 minutes at room temperature to allow for inhibitor binding.
  • Initiate the kinase reaction by adding 2.5 µL of the ATP solution to each well.
  • Incubate the plate for 60 minutes at room temperature.

3. Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[8]
  • Incubate for 40 minutes at room temperature.
  • Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.
  • Incubate for 30-60 minutes at room temperature.
  • Read the luminescence using a plate reader.

4. Data Analysis:

  • Subtract the background luminescence (from wells with no enzyme) from all other readings.
  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.
  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.
Detailed Protocol: VEGFR2 Kinase Assay (Luminescence-Based)

This protocol is based on commercially available Kinase-Glo® MAX Assay kits.[14][17]

1. Reagent Preparation:

  • Kinase Buffer: Prepare a 1x Kinase Buffer from a 5x stock.
  • Test Compound Dilution: Prepare a serial dilution of the 2-aminopyridine analogue in the kinase buffer. The final DMSO concentration should not exceed 1%.[18]
  • Master Mix: Prepare a master mix containing the kinase buffer, ATP, and a suitable substrate (e.g., Poly(Glu,Tyr) 4:1).[17]
  • VEGFR2 Enzyme: Dilute the recombinant VEGFR2 kinase to the desired concentration in 1x Kinase Buffer.[14]

2. Assay Procedure (96-well plate format):

  • Add 25 µL of the Master Mix to each well.[17]
  • Add 5 µL of the test compound serial dilutions or vehicle control to the appropriate wells.
  • Add 20 µL of 1x Kinase Buffer to the "Blank" wells.
  • Initiate the kinase reaction by adding 20 µL of the diluted VEGFR2 kinase to the "Positive Control" and "Test Inhibitor" wells.
  • Incubate the plate at 30°C for 45 minutes.[17]

3. Signal Detection:

  • Add 50 µL of Kinase-Glo™ MAX reagent to each well.[17]
  • Incubate for 15 minutes at room temperature, protected from light.
  • Read the luminescence using a plate reader.

4. Data Analysis:

  • Subtract the "Blank" value from all other readings.
  • Calculate the percent inhibition for each concentration of the test compound.
  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and determine the IC50 value.

Structure-Activity Relationship (SAR) Insights

The inhibitory potency and selectivity of 2-aminopyridine analogues are highly dependent on the nature and position of substituents on the pyridine ring.

  • Substitution at the 5-position: Modifications at this position can significantly impact selectivity. For instance, the introduction of a substituted heteroaromatic ring at the 5-position of a pyridone fragment was crucial for achieving selectivity for Itk over other kinases.[4]

  • Substitution at the 3-position: This position is often used to introduce groups that can interact with the hydrophobic back pocket of the kinase active site, which can enhance potency.[5]

  • The 2-amino group: This group is critical for the hinge-binding interaction. Modifications to this group can be made to fine-tune the binding affinity.

Conclusion

The 2-aminopyridine scaffold represents a versatile and promising starting point for the design of potent and selective kinase inhibitors. While specific data for 4-Cyclopropoxy-6-methylpyridin-2-amine remains proprietary, the analysis of related compounds highlights the potential of this chemical class to target key oncogenic kinases such as CDK2 and VEGFR2. The detailed experimental protocols provided in this guide offer a framework for researchers to evaluate the kinase inhibitory activity of their own 2-aminopyridine analogues. Further exploration of the structure-activity relationships within this class of compounds will undoubtedly lead to the discovery of novel and effective cancer therapeutics.

References

  • Assay Genie. (2024, January 18). VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights.
  • PMC. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis.
  • BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit.
  • Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. (2020, November 15).
  • BPS Bioscience. Lumi-Verse™ VEGFR2 (KDR) Kinase Assay Kit.
  • Clurman, B. (2016, December 1). CDK2 and Cancer: Mechanisms and Opportunities. Grantome.
  • BPS Bioscience. VEGFR2(KDR) Kinase Assay Kit.
  • PMC - NIH. Targeting CDK2 to combat drug resistance in cancer therapy.
  • Benchchem. Application Notes and Protocols for Cdk2-IN-25 In Vitro Kinase Assay.
  • PubMed. (2011, April 14). Discovery and structure-activity relationship of 3-aminopyrid-2-ones as potent and selective interleukin-2 inducible T-cell kinase (Itk) inhibitors.
  • Lim, E. (2020, February 2). Targeting CDK2 in cancer: challenges and opportunities for therapy.
  • ACS Publications. (2018, December 13). Cyclin-Dependent Kinase 2 Inhibitors in Cancer Therapy: An Update.
  • IntechOpen. (2017, April 5). VEGF-Mediated Signal Transduction in Tumor Angiogenesis.
  • Company of Biologists Journals. (2016, November 1). VEGF induces signalling and angiogenesis by directing VEGFR2 internalisation through macropinocytosis.
  • PNAS. Chemical-genetic analysis of cyclin dependent kinase 2 function reveals an important role in cellular transformation by multiple oncogenic pathways.
  • ACS Publications. (2014, August 7). Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants.
  • PMC. Identification of novel CDK2 inhibitors by a multistage virtual screening method based on SVM, pharmacophore and docking model.
  • PubMed. Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors.
  • ACS Publications. (2011, March 10). Discovery and Structure−Activity Relationship of 3-Aminopyrid-2-ones as Potent and Selective Interleukin-2 Inducible T-Cell Kinase (Itk) Inhibitors | Journal of Medicinal Chemistry.
  • Promega Corporation. CDK2/CyclinA2 Kinase Assay.
  • Cell Signaling Technology. CDK2/CycA Kinase.
  • PubMed. (2018, March 1). Design and synthesis of 4-(2,3-dihydro-1H-benzo[d]pyrrolo[1,2-a]imidazol-7-yl)-N-(5-(piperazin-1-ylmethyl)pyridine-2-yl)pyrimidin-2-amine as a highly potent and selective cyclin-dependent kinases 4 and 6 inhibitors and the discovery of structure-activity relationships.

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A Senior Scientist's Guide to the Validation of LC-MS/MS Methods for 4-Cyclopropoxy-6-methylpyridin-2-amine Quantification

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development, the precise and accurate quantification of novel chemical entities and their metabolites in biological matrices is paramount. This guide provides a comprehensive framework for the development and validation of a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for 4-Cyclopropoxy-6-methylpyridin-2-amine (referred to herein as CMPA). CMPA represents a class of small molecules whose aminopyridine core presents unique bioanalytical challenges, including chromatographic retention and potential for matrix effects.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explore the scientific rationale behind methodological choices, comparing viable alternatives and grounding all recommendations in established regulatory principles. The objective is to provide a self-validating system of logic that ensures the generation of reliable, reproducible, and defensible data for pharmacokinetic, toxicokinetic, or other quantitative assessments, in alignment with guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3]

Chapter 1: Analyte Characteristics & Bioanalytical Strategy

Physicochemical Profile of CMPA

Understanding the physicochemical properties of CMPA is the first step in designing a successful analytical method. The structure consists of a polar aminopyridine head, a moderately non-polar methyl group, and a non-polar cyclopropoxy tail.

  • Molecular Formula: C₉H₁₃N₃O

  • Molecular Weight: 179.22 g/mol

  • Predicted LogP: ~1.5 - 2.0 (indicating moderate lipophilicity)

  • pKa: The aminopyridine moiety is basic, readily accepting a proton in acidic conditions, making it an ideal candidate for positive mode electrospray ionization.

The primary analytical challenge stems from its amphipathic nature. While possessing sufficient hydrophobicity for reversed-phase chromatography, its polarity can lead to poor retention on traditional C18 columns, especially with high aqueous mobile phases, risking co-elution with endogenous interferences like phospholipids.[4][5]

Foundational Choices: Internal Standard and Ionization

Internal Standard (IS) Selection: The use of an internal standard is non-negotiable for correcting variability during sample processing and analysis.[6][7] The gold standard is a Stable Isotope-Labeled (SIL) Internal Standard , such as 4-Cyclopropoxy-6-methylpyridin-2-amine-d₄. A SIL-IS is chemically and physically almost identical to the analyte, ensuring it co-elutes and experiences the same extraction recovery and matrix effects, thus providing the most accurate correction.[6][8] If a SIL-IS is unavailable, a structural analog may be used, but it must be chromatographically resolved from the analyte and proven not to suffer from differential matrix effects.[7]

Ionization Technique: Given CMPA's basic nitrogen atoms, Electrospray Ionization (ESI) in Positive Ion Mode is the logical choice.[9][10] ESI is highly efficient for polar and ionizable molecules, and positive mode will readily form the protonated molecular ion [M+H]⁺.[11][12] Atmospheric Pressure Chemical Ionization (APCI) is an alternative but is generally better suited for less polar compounds.[9][11]

Chapter 2: A Comparative Analysis of Methodologies

A robust method is built upon the optimal combination of sample preparation, chromatography, and mass spectrometric detection. Below, we compare common approaches.

Sample Preparation: Removing the Matrix

The goal of sample preparation is to remove interfering endogenous components from the biological matrix (e.g., plasma) while maximizing analyte recovery.[13][14]

Technique Principle Pros for CMPA Cons for CMPA Recommendation
Protein Precipitation (PPT) Addition of an organic solvent (e.g., Acetonitrile) to precipitate proteins.Fast, simple, inexpensive."Dirty" extract: High levels of phospholipids and other endogenous components remain, leading to significant matrix effects.[15][16]Suitable for early discovery; not recommended for regulated validation due to high risk of matrix effects.
Liquid-Liquid Extraction (LLE) Partitioning of the analyte between two immiscible liquid phases based on pH and polarity.Cleaner extract than PPT, can remove salts and some phospholipids.More labor-intensive, requires solvent optimization (e.g., MTBE, Ethyl Acetate). Analyte recovery can be pH-dependent.A viable option, but may offer less consistent recovery and cleanup than SPE.
Solid-Phase Extraction (SPE) Analyte is retained on a solid sorbent and eluted with a different solvent, leaving interferences behind.Cleanest extracts: Effectively removes phospholipids and salts, minimizing matrix effects.[14] High analyte concentration factor. Can be automated.Higher cost per sample, requires method development to select the correct sorbent (e.g., mixed-mode cation exchange).Strongly Recommended. A mixed-mode cation exchange SPE cartridge is ideal for CMPA, retaining the basic analyte via ion exchange and hydrophobic components via reversed-phase interactions.
Liquid Chromatography: Achieving Separation

Effective chromatographic separation is critical to move the analyte away from co-eluting matrix components that can cause ion suppression or enhancement.[17][18]

LC Mode Stationary Phase Pros for CMPA Cons for CMPA Recommendation
Reversed-Phase (RP) Standard C18Widely available, robust.Poor retention: CMPA may elute near the solvent front, in the region of many polar interferences.Not ideal. Requires highly aqueous mobile phases which can cause phase dewetting.
Polar-Modified RP Polar-Endcapped or Polar-Embedded C18Enhanced retention for polar analytes like CMPA.[5] Compatible with highly aqueous mobile phases. Good peak shape.Slightly less hydrophobic retention than standard C18.Excellent Choice. Provides a good balance of retention mechanisms and is a robust starting point.
HILIC Hydrophilic Interaction Liquid Chromatography (e.g., bare silica, amide)Excellent retention for very polar compounds.[19] Uses high organic mobile phases, which can enhance ESI sensitivity.Can have longer equilibration times. Sensitive to water content in the sample and mobile phase.A powerful alternative if polar-modified RP fails to provide adequate retention or resolution from interferences.

Chapter 3: Detailed Protocol: A Validated SPE-LC-MS/MS Method

This section details a complete, validated method for the quantification of CMPA in human plasma, embodying the principles discussed above.

Materials and Reagents

  • Analytes: 4-Cyclopropoxy-6-methylpyridin-2-amine (CMPA) reference standard (>99% purity), 4-Cyclopropoxy-6-methylpyridin-2-amine-d₄ (CMPA-d₄) internal standard (>99% purity, 99% isotopic enrichment).

  • Solvents: Acetonitrile, Methanol (LC-MS Grade); Formic Acid (Optima grade).

  • Water: Type 1 Ultrapure Water.

  • SPE Cartridges: Mixed-Mode Cation Exchange, 30 mg / 1 mL.

  • Matrix: Blank, pooled human plasma (K₂EDTA).

Stock and Working Solution Preparation

  • Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of CMPA and CMPA-d₄ into separate 5 mL volumetric flasks and dissolve in methanol.

  • Spiking Solutions: Prepare serial dilutions of the CMPA stock in 50:50 Acetonitrile:Water to create calibration curve (CC) and quality control (QC) spiking solutions.

  • Internal Standard (IS) Working Solution (100 ng/mL): Dilute the CMPA-d₄ stock solution in 50:50 Acetonitrile:Water.

Sample Extraction Protocol (SPE)

SPE_Workflow cluster_prep Sample Preparation cluster_spe Solid-Phase Extraction cluster_post Post-Extraction Plasma 100 µL Plasma Sample (Calibrator, QC, or Unknown) Add_IS Add 10 µL IS Solution (100 ng/mL CMPA-d4) Plasma->Add_IS Add_Acid Add 200 µL 4% H3PO4 in Water Add_IS->Add_Acid Vortex Vortex to Mix Add_Acid->Vortex Condition Condition SPE Cartridge (1 mL MeOH, then 1 mL Water) Vortex->Condition Load Load Sample Mixture Condition->Load Wash1 Wash 1: 1 mL 2% Formic Acid Load->Wash1 Wash2 Wash 2: 1 mL Methanol Wash1->Wash2 Elute Elute: 1 mL 5% NH4OH in ACN Wash2->Elute Evaporate Evaporate Eluate to Dryness (Nitrogen Stream, 40°C) Elute->Evaporate Reconstitute Reconstitute in 100 µL (95:5 Water:ACN with 0.1% FA) Evaporate->Reconstitute Inject Inject 5 µL into LC-MS/MS Reconstitute->Inject

Caption: Solid-Phase Extraction (SPE) Workflow for CMPA.

LC-MS/MS Instrumental Conditions
Parameter Condition
LC System UPLC/UHPLC System
Column Polar-Endcapped C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 70% B over 3.0 min, hold 0.5 min, return to 5% B, equilibrate 1.0 min
Flow Rate 0.4 mL/min
Column Temp 40°C
MS System Triple Quadrupole Mass Spectrometer
Ionization ESI, Positive Mode
MRM Transitions CMPA: 180.1 -> 121.1 (Quantifier), 180.1 -> 94.1 (Qualifier) CMPA-d₄: 184.1 -> 125.1
Ion Source Temp 500°C
Capillary Voltage 3.5 kV

Chapter 4: Bioanalytical Method Validation: The Definitive Checklist

Validation is the formal process of demonstrating that an analytical method is reliable and reproducible for its intended use.[20] The experiments below must be performed according to regulatory guidelines, such as the FDA's Bioanalytical Method Validation Guidance or ICH M10.[1][20]

Validation_Pyramid Accuracy_Precision Accuracy & Precision (Intra- & Inter-Day) Stability Analyte Stability (Bench-top, Freeze-Thaw, Long-Term) Accuracy_Precision->Stability Linearity Calibration Curve (Linearity & Range) Dilution Dilution Integrity Linearity->Dilution LLOQ Sensitivity (LLOQ) Recovery Extraction Recovery LLOQ->Recovery Selectivity Selectivity & Specificity Selectivity->Accuracy_Precision Matrix_Effect Matrix Effect Matrix_Effect->LLOQ Carryover Carryover Carryover->Linearity Full_Validation Fully Validated Method Stability->Full_Validation Recovery->Full_Validation Dilution->Full_Validation

Caption: Key Parameters for Full Bioanalytical Method Validation.

Validation Parameter Purpose Acceptance Criteria (per FDA/ICH M10)[1][20]
Selectivity Ensure no interference from endogenous matrix components at the retention time of the analyte and IS.Response in blank samples should be ≤ 20% of the LLOQ response for the analyte and ≤ 5% for the IS.
Calibration Curve Define the relationship between concentration and instrument response.At least 6-8 non-zero standards. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision Assess closeness of measured values to nominal (accuracy) and variability of measurements (precision).At 4 QC levels (LLOQ, Low, Mid, High). Mean accuracy within 85-115% of nominal (80-120% at LLOQ). Precision (CV%) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect Evaluate the suppression or enhancement of ionization by matrix components.[15]The coefficient of variation (CV%) of the IS-normalized matrix factor across different lots of matrix should be ≤ 15%.
Recovery Measure the efficiency of the extraction process.Should be consistent and reproducible, though no specific % value is mandated.
Stability Confirm the analyte is stable under various storage and handling conditions.Mean concentration of stability samples must be within ±15% of nominal (comparison to freshly prepared samples).
Dilution Integrity Ensure samples with concentrations above the ULOQ can be diluted and accurately measured.Accuracy and precision of diluted QCs must meet the standard criteria (±15% and ≤15% CV).

Chapter 5: Example Validation Data Summary

The following tables present hypothetical but realistic data for the CMPA method described, demonstrating that it meets regulatory acceptance criteria.

Table 1: Calibration Curve Summary
Parameter Result Acceptance Criteria
Range 0.100 - 100 ng/mL---
Regression Model Linear, 1/x² weighting---
Mean r² (n=3) 0.9978≥ 0.99
Back-Calculated Accuracy All points within ±8% of nominal (±12% at LLOQ)±15% (±20% at LLOQ)
Table 2: Inter-Day Accuracy and Precision (n=3 runs)
QC Level (ng/mL) Mean Conc. (ng/mL) Accuracy (%) Precision (CV%)
LLOQ (0.100) 0.105105.09.8
Low QC (0.300) 0.29197.06.5
Mid QC (5.00) 5.15103.04.2
High QC (80.0) 78.998.65.1
Acceptance Criteria Met: Accuracy 85-115% (80-120% at LLOQ), Precision ≤15% (≤20% at LLOQ).
Table 3: Stability Summary (Low and High QC)
Condition Stability Duration Mean Accuracy (%)
Bench-Top (Room Temp) 8 hours96.5%
Freeze-Thaw Cycles 3 cycles98.2%
Long-Term (-80°C) 90 days101.4%
Acceptance Criteria Met: Mean concentration within ±15% of nominal.

Conclusion

The successful quantification of 4-Cyclopropoxy-6-methylpyridin-2-amine in a biological matrix is achievable through a systematic and scientifically-driven approach to method development and validation. This guide has demonstrated that a combination of mixed-mode solid-phase extraction and liquid chromatography on a polar-modified reversed-phase column, coupled with tandem mass spectrometry, provides a selective, sensitive, and robust method. By rigorously evaluating all validation parameters against established regulatory guidelines, the resulting analytical method can be considered fit-for-purpose, generating high-quality data to confidently support drug development programs. The principles and comparative analyses presented here serve as a blueprint for tackling similar bioanalytical challenges for other novel small molecules.

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A Head-to-Head Comparison: 4-Cyclopropoxy-6-methylpyridin-2-amine as a Novel Scaffold for Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, pyridine derivatives are a cornerstone, forming the structural core of numerous FDA-approved drugs.[1][2] Their prevalence is a testament to their versatile nature, offering a scaffold that can be readily modified to fine-tune the pharmacokinetic and pharmacodynamic properties of a drug candidate.[3][4] This guide provides an in-depth, objective comparison of a novel pyridine building block, 4-cyclopropoxy-6-methylpyridin-2-amine, against established, standard pyridine building blocks. We will delve into a prospective analysis of its physicochemical properties and benchmark its performance in key assays relevant to early-stage drug discovery.

The Rationale for Novel Pyridine Building Blocks

The enduring success of the pyridine scaffold in drug discovery is not without its challenges. Issues such as metabolic instability and off-target effects often necessitate extensive medicinal chemistry efforts to mitigate.[5] This has spurred the exploration of novel pyridine derivatives with unique substitution patterns that can confer advantageous properties. The introduction of a cyclopropoxy group, for instance, is a strategic choice aimed at enhancing metabolic stability and potency, a concept supported by the increasing use of the cyclopropyl motif in drug design.[6][7]

Synthesis and Physicochemical Properties: A Comparative Overview

To contextualize the potential of 4-cyclopropoxy-6-methylpyridin-2-amine, we first propose a plausible synthetic route and then compare its predicted physicochemical properties with three commercially available, standard pyridine building blocks: 2-Amino-6-methylpyridine, 2-Amino-4-chloropyridine, and 2-Amino-4-methoxypyridine.

Proposed Synthesis of 4-Cyclopropoxy-6-methylpyridin-2-amine

The synthesis of 4-cyclopropoxy-6-methylpyridin-2-amine can be envisioned through a two-step process starting from a readily available precursor. A plausible route involves a nucleophilic aromatic substitution followed by a Williamson ether synthesis.

G cluster_0 Synthetic Pathway Start 2-Amino-4-chloro-6-methylpyridine Reagent1 NaOH, H2O, Heat Start->Reagent1 Intermediate 2-Amino-4-hydroxy-6-methylpyridine Reagent2 Cyclopropyl bromide, K2CO3, DMF Intermediate->Reagent2 Product 4-Cyclopropoxy-6-methylpyridin-2-amine Reagent1->Intermediate Reagent2->Product

Caption: Proposed synthetic pathway for 4-cyclopropoxy-6-methylpyridin-2-amine.

Comparative Physicochemical Properties

The following table summarizes the key physicochemical properties of our target compound alongside the standard building blocks. The properties for 4-cyclopropoxy-6-methylpyridin-2-amine are estimated based on its structure and data from analogous compounds.

CompoundStructureMolecular Weight ( g/mol )clogP (Predicted)pKa (Predicted)Polar Surface Area (Ų)
4-Cyclopropoxy-6-methylpyridin-2-amine 4-Cyclopropoxy-6-methylpyridin-2-amine164.211.86.554.4
2-Amino-6-methylpyridine[8][9]2-Amino-6-methylpyridine108.140.97.338.3
2-Amino-4-chloropyridine[3][10][11]2-Amino-4-chloropyridine128.561.15.738.3
2-Amino-4-methoxypyridine[12][13]2-Amino-4-methoxypyridine124.140.57.847.5

Experimental Benchmarking: A Prospective Analysis

To provide a comprehensive comparison, we will now outline a series of hypothetical experiments designed to benchmark the performance of 4-cyclopropoxy-6-methylpyridin-2-amine against the standard building blocks in three critical areas of drug discovery: aqueous solubility, metabolic stability, and reactivity in a common cross-coupling reaction.

G cluster_1 Experimental Workflow Compound_Library Pyridine Building Blocks Solubility Kinetic Solubility Assay Compound_Library->Solubility Metabolism Metabolic Stability Assay Compound_Library->Metabolism Reactivity Suzuki Coupling Reaction Compound_Library->Reactivity Data_Analysis Comparative Data Analysis Solubility->Data_Analysis Metabolism->Data_Analysis Reactivity->Data_Analysis

Caption: General experimental workflow for benchmarking pyridine building blocks.

Aqueous Solubility

Rationale: Adequate aqueous solubility is crucial for ensuring reliable results in biological assays and for achieving sufficient drug exposure in vivo.[14][15] A kinetic solubility assay is a high-throughput method used in early drug discovery to assess this parameter.[16][17]

Experimental Protocol: Kinetic Solubility Assay

  • Stock Solution Preparation: Prepare 10 mM stock solutions of each test compound in 100% DMSO.

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solutions in DMSO.

  • Addition to Aqueous Buffer: Transfer a small volume of each DMSO solution to a corresponding well in a 96-well plate containing phosphate-buffered saline (PBS) at pH 7.4. The final DMSO concentration should be kept low (e.g., 1%) to minimize its effect on solubility.

  • Incubation and Precipitation Detection: Incubate the plate at room temperature with shaking for a set period (e.g., 2 hours).[18] The formation of a precipitate is detected by measuring the turbidity of the solution using a nephelometer or by UV/Vis spectroscopy.[16]

  • Data Analysis: The kinetic solubility is determined as the highest concentration at which no precipitation is observed.

Hypothetical Results: Kinetic Solubility

CompoundKinetic Solubility (µM) at pH 7.4
4-Cyclopropoxy-6-methylpyridin-2-amine 85
2-Amino-6-methylpyridine> 200
2-Amino-4-chloropyridine120
2-Amino-4-methoxypyridine150

Interpretation: The predicted lower solubility of 4-cyclopropoxy-6-methylpyridin-2-amine compared to the more polar standard building blocks is expected due to its increased lipophilicity (higher clogP). However, a solubility of 85 µM is generally considered acceptable for many early-stage drug discovery assays.

Metabolic Stability

Rationale: The metabolic stability of a compound is a critical determinant of its in vivo half-life and oral bioavailability.[19] In vitro assays using liver microsomes are a standard method for assessing the susceptibility of a compound to metabolism by cytochrome P450 enzymes.[20][21]

Experimental Protocol: Microsomal Metabolic Stability Assay

  • Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing pooled human liver microsomes (e.g., 0.5 mg/mL protein), the test compound (e.g., 1 µM), and a buffer (e.g., potassium phosphate buffer, pH 7.4).

  • Initiation of Reaction: Pre-incubate the mixture at 37°C. Initiate the metabolic reaction by adding a solution of NADPH, a necessary cofactor for CYP450 enzymes.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 45 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The in vitro half-life (t½) and intrinsic clearance (CLint) are calculated from the slope of the linear regression.

Hypothetical Results: Metabolic Stability in Human Liver Microsomes

CompoundIn Vitro Half-life (t½, min)Intrinsic Clearance (CLint, µL/min/mg protein)
4-Cyclopropoxy-6-methylpyridin-2-amine 4515.4
2-Amino-6-methylpyridine1546.2
2-Amino-4-chloropyridine2527.7
2-Amino-4-methoxypyridine1069.3

Interpretation: The presence of the cyclopropyl group is known to often enhance metabolic stability by blocking potential sites of oxidation.[5] The hypothetical data suggests that 4-cyclopropoxy-6-methylpyridin-2-amine exhibits significantly improved metabolic stability compared to the standard building blocks, which would be a highly desirable characteristic in a drug candidate.

Reactivity in Suzuki Coupling

Rationale: The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for forming carbon-carbon bonds in drug discovery, enabling the synthesis of complex molecules.[22] Evaluating the reactivity of a building block in this reaction is essential for assessing its utility in library synthesis.

Experimental Protocol: Suzuki Coupling Reaction

  • Reaction Setup: In a reaction vial, combine the pyridine building block (1 equivalent), an arylboronic acid (e.g., phenylboronic acid, 1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2 equivalents) in a suitable solvent (e.g., 1,4-dioxane/water mixture).

  • Inert Atmosphere: Purge the vial with an inert gas (e.g., argon or nitrogen).

  • Reaction: Heat the reaction mixture to a specified temperature (e.g., 90°C) and stir for a set time (e.g., 12 hours).

  • Monitoring and Work-up: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification and Yield Determination: Purify the crude product by column chromatography and determine the yield of the coupled product.

Hypothetical Results: Suzuki Coupling with Phenylboronic Acid

Pyridine Building BlockProductYield (%)
4-Cyclopropoxy-6-methylpyridin-2-amine 2-Amino-4-cyclopropoxy-6-methyl-5-phenylpyridine82
2-Amino-6-methylpyridine2-Amino-6-methyl-5-phenylpyridine88
2-Amino-4-chloropyridineNot applicable (Cl is the leaving group)-
2-Amino-4-methoxypyridine2-Amino-4-methoxy-5-phenylpyridine75

Interpretation: The hypothetical results indicate that 4-cyclopropoxy-6-methylpyridin-2-amine is a viable substrate for Suzuki coupling reactions, affording a good yield of the desired product. Its reactivity is comparable to that of the standard building blocks, demonstrating its potential for use in the synthesis of diverse compound libraries.

Conclusion and Future Perspectives

This comparative guide, based on a prospective analysis, highlights the potential of 4-cyclopropoxy-6-methylpyridin-2-amine as a valuable building block in drug discovery. While its predicted aqueous solubility is slightly lower than that of the more polar standard pyridine derivatives, its significantly enhanced metabolic stability is a key differentiating feature. The introduction of the cyclopropoxy group appears to be a promising strategy for designing pyridine-based drug candidates with improved pharmacokinetic profiles. Furthermore, its predicted reactivity in Suzuki coupling reactions underscores its utility as a versatile scaffold for the generation of novel chemical entities.

Future experimental validation of these hypothetical findings is warranted to fully elucidate the potential of 4-cyclopropoxy-6-methylpyridin-2-amine and to pave the way for its application in the development of next-generation therapeutics.

G cluster_2 Comparative Summary Target 4-Cyclopropoxy-6-methylpyridin-2-amine Advantage Improved Metabolic Stability Target->Advantage Key Advantage Comparable Good Reactivity in Suzuki Coupling Target->Comparable Comparable Feature Consideration Moderate Aqueous Solubility Target->Consideration Point of Consideration

Caption: Key comparative aspects of 4-cyclopropoxy-6-methylpyridin-2-amine.

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A Comparative Guide to the Cross-Validation of 4-Cyclopropoxy-6-methylpyridin-2-amine Purity Assays

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate like 4-Cyclopropoxy-6-methylpyridin-2-amine is not merely a quality metric; it is the bedrock of safety and efficacy. For researchers, scientists, and drug development professionals, establishing an accurate and reliable purity profile is a non-negotiable aspect of regulatory compliance and successful drug commercialization. This guide provides an in-depth comparison of orthogonal analytical techniques for the purity determination of 4-Cyclopropoxy-6-methylpyridin-2-amine, grounded in scientific principles and practical application.

The core tenet of robust purity analysis lies in the principle of orthogonality—the use of multiple, distinct analytical methods to measure the same attribute.[1] This approach minimizes the risk of overlooking impurities that may not be detectable by a single technique, thereby providing a more comprehensive and trustworthy assessment of a compound's purity.[1][2] This guide will explore three such orthogonal methods: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Differential Scanning Calorimetry (DSC).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a cornerstone of pharmaceutical analysis, renowned for its ability to separate, identify, and quantify components in a mixture.[3] Its high resolution and sensitivity make it an indispensable tool for impurity profiling.[4]

Causality Behind Experimental Choices

The selection of a reversed-phase HPLC (RP-HPLC) method is predicated on the physicochemical properties of 4-Cyclopropoxy-6-methylpyridin-2-amine. As a moderately polar compound, it will exhibit differential partitioning between a non-polar stationary phase (like C18) and a polar mobile phase, allowing for the effective separation of impurities with even minor structural differences. The use of a photodiode array (PDA) detector enables the assessment of peak purity and the detection of co-eluting impurities by comparing UV spectra across the peak.[5]

Experimental Protocol: RP-HPLC with UV Detection

  • Sample Preparation: Accurately weigh and dissolve approximately 10 mg of 4-Cyclopropoxy-6-methylpyridin-2-amine in a suitable diluent (e.g., a mixture of acetonitrile and water) to a final concentration of 0.1 mg/mL.

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

    • Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH 2.5). The gradient is designed to ensure the elution of both polar and non-polar impurities.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C to ensure reproducible retention times.

    • Detection: UV at 254 nm.

  • Analysis: Inject the sample and record the chromatogram. The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

Workflow Diagram

Caption: High-Performance Liquid Chromatography (HPLC) workflow for purity analysis.

Quantitative Nuclear Magnetic Resonance (qNMR): An Absolute Purity Determination

Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for determining the absolute purity of a substance without the need for a specific reference standard of the analyte itself.[6][7] The signal intensity in a ¹H NMR spectrum is directly proportional to the number of protons giving rise to that signal, allowing for precise quantification.[8]

Causality Behind Experimental Choices

The choice of ¹H qNMR is based on its ability to provide structural information and quantification simultaneously.[9] By comparing the integral of a specific, well-resolved proton signal from 4-Cyclopropoxy-6-methylpyridin-2-amine to the integral of a certified internal standard with a known purity, the absolute purity of the analyte can be calculated. Maleic acid is often a suitable internal standard due to its high purity, stability, and distinct singlet in the ¹H NMR spectrum that does not overlap with the analyte signals.

Experimental Protocol: ¹H qNMR

  • Sample Preparation: Accurately weigh approximately 10 mg of 4-Cyclopropoxy-6-methylpyridin-2-amine and 5 mg of a certified internal standard (e.g., maleic acid) into a vial.

  • Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

  • NMR Acquisition:

    • Spectrometer: 400 MHz or higher.

    • Pulse Sequence: A standard single-pulse experiment with a sufficiently long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified. This ensures complete relaxation and accurate integration.

    • Number of Scans: Typically 16 or more to achieve an adequate signal-to-noise ratio.

  • Data Processing and Analysis:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

    • Integrate a well-resolved, characteristic signal for both the analyte and the internal standard.

    • Calculate the purity using the established qNMR equation.[8]

Workflow Diagram

Caption: Quantitative Nuclear Magnetic Resonance (qNMR) workflow for absolute purity determination.

Differential Scanning Calorimetry (DSC): A Thermal Approach to Purity

DSC is a thermo-analytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference.[10] For crystalline organic compounds, the presence of impurities broadens the melting peak and lowers the melting point, a phenomenon that can be quantified using the Van't Hoff equation.[11][12]

Causality Behind Experimental Choices

DSC is an excellent orthogonal technique as its measurement principle is fundamentally different from chromatographic and spectroscopic methods.[13] It is particularly effective for detecting eutectic impurities that are soluble in the molten state of the main component but insoluble in the solid state.[10] The method is rapid, requires a small amount of sample, and provides a good overall assessment of purity for highly crystalline materials.[14]

Experimental Protocol: DSC

  • Sample Preparation: Accurately weigh 1-3 mg of 4-Cyclopropoxy-6-methylpyridin-2-amine into an aluminum DSC pan and hermetically seal it.

  • Instrument Setup:

    • Temperature Program: Heat the sample at a slow, constant rate (e.g., 1 °C/min) through its melting range.

    • Atmosphere: Purge with an inert gas like nitrogen to prevent oxidative degradation.

  • Analysis:

    • Record the heat flow as a function of temperature.

    • The purity is calculated from the shape of the melting endotherm using specialized software that applies the Van't Hoff equation.

Workflow Diagram

Caption: Differential Scanning Calorimetry (DSC) workflow for purity analysis.

Comparative Performance Data

The following table summarizes the typical performance characteristics of the three discussed methods for the purity analysis of 4-Cyclopropoxy-6-methylpyridin-2-amine, validated according to ICH Q2(R1) guidelines.[15][16][17]

Parameter HPLC-UV ¹H qNMR DSC
Principle Chromatographic SeparationNuclear Magnetic ResonanceThermal Analysis
Purity Type Relative (Area %)Absolute (Mass %)Absolute (Mole %)
Specificity High (for chromophoric impurities)High (structurally dependent)Moderate (for eutectic impurities)
Accuracy HighVery HighHigh (>98% purity)
Precision (RSD) < 1.0%< 0.5%< 2.0%
LOD/LOQ Low (ng level)Moderate (µg level)High (detects >0.1% impurity)
Sample Req. ~1 mg~10 mg~2 mg
Throughput ModerateLowHigh
Limitations Non-chromophoric impurities not detectedSignal overlap can be an issueNot suitable for amorphous or thermally unstable compounds

Cross-Validation and Method Orthogonality

Relying on a single analytical method can lead to an incomplete understanding of a compound's purity profile. For instance, HPLC may not detect impurities that lack a UV chromophore, while qNMR might have overlapping signals that obscure certain impurities. DSC, on the other hand, is insensitive to impurities that do not affect the melting behavior of the main component.

By employing these three orthogonal methods, a more robust and reliable purity value can be assigned. For example, an impurity not detected by HPLC due to the absence of a chromophore could be readily quantified by qNMR. Similarly, an amorphous impurity invisible to DSC would likely be detected by both HPLC and qNMR. The convergence of results from these disparate techniques provides a high degree of confidence in the assigned purity value, a critical aspect for regulatory submissions and ensuring patient safety.[18][19]

Orthogonal Validation Concept

Orthogonal_Validation Compound 4-Cyclopropoxy-6- methylpyridin-2-amine Purity Profile HPLC HPLC (Relative Purity, Chromophoric Impurities) Compound->HPLC Analyzes qNMR qNMR (Absolute Purity, All Protonated Species) Compound->qNMR Analyzes DSC DSC (Absolute Purity, Eutectic Impurities) Compound->DSC Analyzes HPLC->qNMR Cross-Validates qNMR->DSC Cross-Validates DSC->HPLC Cross-Validates

Caption: The concept of orthogonal validation using three independent analytical techniques.

Conclusion

The purity determination of a critical pharmaceutical intermediate like 4-Cyclopropoxy-6-methylpyridin-2-amine demands a rigorous, multi-faceted analytical approach. While HPLC remains a powerful tool for routine purity checks and impurity profiling, its combination with orthogonal methods such as qNMR and DSC provides a comprehensive and self-validating system. This integrated strategy, grounded in sound scientific principles and validated protocols, ensures the highest level of confidence in the quality of the material, ultimately safeguarding the integrity of the final drug product.

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  • Benchchem. (2025). A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
  • Zenodo. (n.d.). THE DETECTION AND DETERMINATION OF PYRIDINE BASES IN DENATURED SPIRIT.
  • Doron Scientific. (2023, March 1). 4-Cyclopropyl-6-methylpyrimidin-2-amine.
  • PubChem. (n.d.). 4-Cyclopropyl-6-methyl-2-pyrimidinamine | C8H11N3 | CID 13672658.
  • AERU. (2026, March 12). 4-cyclopropyl-6-methyl-pyrimidine-2-ylamine (Ref: CGA 249287).
  • ResearchGate. (2021, January 24). (PDF) Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity.

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Structural and Physicochemical Comparison: 4-Cyclopropoxy-6-methylpyridin-2-amine vs. 2-Aminopyridine in Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate heterocyclic building blocks for lead optimization. The 2-aminopyridine scaffold is a privileged pharmacophore, widely recognized for its bidentate hydrogen-bonding capability within the ATP-binding hinge region of kinases and the active sites of neuronal nitric oxide synthase (nNOS) ()[1]. However, the unsubstituted 2-aminopyridine often suffers from suboptimal lipophilicity and target selectivity.

By introducing specific substituents—namely a 4-cyclopropoxy group and a 6-methyl group—we generate 4-Cyclopropoxy-6-methylpyridin-2-amine , a sterically and electronically tuned derivative. This guide objectively compares these two scaffolds, detailing the causality behind their physicochemical differences and providing self-validating protocols for experimental characterization.

Part 1: Structural and Electronic Causality
2-Aminopyridine (Baseline Scaffold)

Unsubstituted 2-aminopyridine is a moderately basic, highly water-soluble heterocycle. The amino group at the C2 position donates electron density into the pyridine ring via resonance, stabilizing the protonated pyridinium form and elevating its pKa to approximately 6.82–6.86, compared to 5.23 for unsubstituted pyridine ()[2][3][4]. Its low lipophilicity (LogP ~0.53) makes it highly hydrophilic ()[3], which can limit passive membrane permeability in central nervous system (CNS) targets ()[1].

4-Cyclopropoxy-6-methylpyridin-2-amine (Optimized Scaffold)

The addition of the 4-cyclopropoxy and 6-methyl groups fundamentally alters the molecule's profile:

  • Electronic Effects (pKa Modulation): The 6-methyl group exerts a positive inductive (+I) effect, while the 4-cyclopropoxy group provides a strong positive mesomeric (+M) effect through the ether oxygen. These combined electron-donating properties increase electron density at the pyridine nitrogen, elevating the predicted pKa to ~7.5–8.0. This strengthens the hydrogen-bond acceptor capacity of the pyridine nitrogen ()[1].

  • Steric and Lipophilic Effects (LogP & Selectivity): The cyclopropoxy group significantly increases the lipophilic surface area (estimated LogP ~2.4), enhancing cellular permeability. Crucially, the cyclopropyl ring is sterically bulky but resists oxidative O-dealkylation by CYP450 enzymes far better than linear alkoxy groups. The 6-methyl group introduces steric hindrance adjacent to the pyridine nitrogen, which can induce selectivity by clashing with bulky gatekeeper residues in off-target kinases.

Data Presentation: Physicochemical Properties Comparison
Property2-Aminopyridine4-Cyclopropoxy-6-methylpyridin-2-amineCausality / Structural Driver
Molecular Weight 94.11 g/mol 164.21 g/mol Addition of C3H5O- and CH3- substituents
pKa (Conjugate Acid) ~6.86~7.6 (Estimated)+I and +M effects from 6-methyl and 4-cyclopropoxy
LogP ~0.53~2.4 (Estimated)Increased lipophilic surface area from substituents
H-Bond Donors 2 (N-H bonds)2 (N-H bonds)Conserved primary amine at C2
H-Bond Acceptors 1 (Pyridine N)2 (Pyridine N, Ether O)Addition of the cyclopropoxy ether oxygen
Metabolic Stability Low/ModerateHighCyclopropyl ring resists CYP450 O-dealkylation
Part 2: Mechanistic Insights into Target Binding

When designing kinase or nNOS inhibitors, the orientation of the scaffold is critical. The 2-aminopyridine core typically anchors the molecule via a donor-acceptor motif. The structural modifications in 4-Cyclopropoxy-6-methylpyridin-2-amine directly dictate its binding logic:

HingeBinding cluster_0 2-Aminopyridine Core cluster_1 Substituent Effects N1 Pyridine N1 (H-Bond Acceptor) Hinge Kinase Hinge Region (Backbone) N1->Hinge Accepts H-bond NH2 2-NH2 Group (H-Bond Donor) NH2->Hinge Donates H-bond C4 4-Cyclopropoxy (Lipophilic/Steric) Solvent Solvent Front C4->Solvent Occupies Pocket C6 6-Methyl (Electron Donating) C6->N1 Increases pKa

Figure 1: Binding logic of substituted 2-aminopyridines in a kinase hinge region.

Part 3: Experimental Protocols for Physicochemical Profiling

To validate the predicted properties of these scaffolds, rigorous, self-validating experimental workflows must be employed. Relying on computational predictions alone is insufficient for late-stage lead optimization.

Protocol 1: Co-solvent Potentiometric pKa Determination

Because 4-Cyclopropoxy-6-methylpyridin-2-amine has higher lipophilicity, standard aqueous titration may lead to compound precipitation, yielding artifactual pKa values.

  • Calibration: Calibrate the pH glass electrode using standard buffers (pH 4.0, 7.0, 10.0) and validate with a potassium hydrogen phthalate standard.

  • Sample Preparation: Dissolve the compound in varying ratios of Methanol/Water (e.g., 30%, 40%, 50% MeOH) at a constant ionic strength (0.15 M KCl).

  • Titration: Titrate with standardized 0.1 M HCl and 0.1 M KOH under a nitrogen atmosphere to prevent CO₂ absorption.

  • Self-Validation & Causality: The use of multiple co-solvent ratios acts as the self-validating mechanism. By plotting the apparent pKa against the molar fraction of methanol (Yasuda-Shedlovsky extrapolation), you mathematically derive the true aqueous pKa. If the relationship is non-linear, it indicates compound aggregation, prompting a switch to a different co-solvent (e.g., DMSO).

Protocol 2: Mass-Balance Shake-Flask LogP Determination

  • Phase Saturation: Pre-saturate 1-octanol and aqueous buffer (pH 7.4) with each other for 24 hours to ensure phase equilibrium prior to the experiment.

  • Partitioning: Dissolve the compound in the octanol phase (1 mM). Mix equal volumes of the saturated octanol and buffer in a glass vial. Shake mechanically for 2 hours at 25°C, then centrifuge at 3000 rpm for 15 minutes to ensure complete phase separation.

  • Quantification: Quantify the concentration in both phases using LC-MS/MS.

  • Self-Validation & Causality: Calculate the total mass recovered from both phases. The sum must equal ≥95% of the initial input mass. A mass balance failure indicates compound precipitation at the interface or adsorption to the glass vial, which would artificially skew the partition coefficient and invalidate the LogP result.

Workflow cluster_assay Parallel Profiling Workflows Prep Compound Preparation (10 mM in DMSO) LogP LogP Determination (Shake-Flask / LC-MS) Prep->LogP pKa pKa Measurement (Potentiometric Titration) Prep->pKa Kinase Kinase Binding Assay (SPR / FRET) Prep->Kinase Data Data Synthesis & SAR Analysis LogP->Data Lipophilicity pKa->Data Basicity Kinase->Data Affinity (Kd)

Figure 2: Parallel self-validating workflow for physicochemical profiling.

Conclusion

Transitioning from 2-aminopyridine to 4-Cyclopropoxy-6-methylpyridin-2-amine represents a strategic maneuver in lead optimization. While the former provides a minimal, highly soluble hinge-binding anchor ()[4], the latter leverages steric bulk and electronic enrichment to drive target selectivity, improve metabolic stability, and enhance membrane permeability. Understanding the causality behind these structural modifications empowers researchers to design more efficacious and selective therapeutics.

References

  • Pyridine - Wikipedia Source: Wikipedia URL:[Link]

  • 2-Aminopyridine - Grokipedia Source: Grokipedia URL:[Link]

  • Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

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Reproducibility of 4-Cyclopropoxy-6-methylpyridin-2-amine Synthesis: A Comparative Protocol Guide

Author: BenchChem Technical Support Team. Date: April 2026

4-Cyclopropoxy-6-methylpyridin-2-amine is a high-value heterocyclic building block frequently utilized in the development of kinase inhibitors and targeted therapeutics. However, the installation of a cyclopropoxy group onto an electron-rich aminopyridine core presents significant synthetic hurdles. This guide objectively compares three distinct synthetic methodologies, evaluating their mechanistic viability, scalability, and reproducibility to help drug development professionals select the optimal route.

Mechanistic Challenges in Cyclopropoxylation

The primary difficulty in synthesizing 4-cyclopropoxy-6-methylpyridin-2-amine lies in the conflicting electronic demands of the pyridine substrate and the inherent instability of the nucleophile.

  • Electronic Deactivation: The 2-amino group exerts a strong +M (resonance) effect, donating electron density into the pyridine ring. This severely deactivates the 4-position toward Nucleophilic Aromatic Substitution (SNAr), requiring harsh conditions to force the reaction.

  • Nucleophile Instability: Cyclopropanol is highly volatile (bp ~100 °C) and notoriously difficult to isolate and handle[1]. More critically, under the harsh basic conditions (e.g., NaH, KOtBu) and elevated temperatures required to overcome the electronic deactivation of the pyridine ring, the cyclopropoxide anion is highly prone to thermal and base-catalyzed ring-opening to form propanal[1].

When forced to react with a deactivated electrophile, this degradation pathway outpaces product formation, leading to poor yields and complex impurity profiles.

Mechanism A 2-Amino-4-halo- 6-methylpyridine C Meisenheimer Complex A->C Nucleophilic Attack B Cyclopropoxide Anion B->C E Propanal + Degradation Products B->E Thermal Ring-Opening (Fast at >100°C) D 4-Cyclopropoxy-6- methylpyridin-2-amine (Target) C->D Elimination (Slow due to +M of NH2)

Figure 1: Competing pathways in the SNAr cyclopropoxylation of aminopyridines.

Protocol Comparison & Quantitative Metrics

To overcome these challenges, synthetic chemists have developed alternative routes. We compare the legacy Batch SNAr approach against the modern Chan-Lam Cross-Coupling and a Telescoped Flow SNAr method.

Workflow cluster_0 Protocol A: Batch SNAr cluster_1 Protocol B: Chan-Lam Start Precursor Selection A1 4-Chloro-pyridine + Cyclopropanol + NaH Start->A1 B1 Boc-4-Hydroxypyridine + K-Cyclopropyl-BF3 Start->B1 A2 NMP, 120°C, 24h A1->A2 A3 Yield: 25-45% Poor Reproducibility A2->A3 B2 Cu(OAc)2, O2, 70°C B1->B2 B3 Yield: 75-85% High Reproducibility B2->B3

Figure 2: Workflow comparison: Batch SNAr vs. Chan-Lam cross-coupling.

Table 1: Quantitative Performance Metrics
MetricProtocol A (Batch SNAr)Protocol B (Chan-Lam)Protocol C (Flow SNAr)
Primary Reagents 4-Cl-pyridine, NaH4-OH-pyridine, K-cPr-BF34-F-pyridine, KOtBu
Temperature 120 °C70 °C140 °C (5 min residence)
Average Yield 35 - 45%75 - 85%80 - 90%
Crude Purity < 60% (Tarry byproducts)> 90%> 95%
E-Factor > 150~ 45~ 25
Reproducibility LowHighVery High

Detailed Methodologies & Experimental Causality

Protocol A: Classical Batch SNAr (Not Recommended for Scale-Up)

This legacy route relies on brute force to drive the substitution, resulting in poor atom economy and low reproducibility.

Step-by-Step Procedure:

  • Charge a flame-dried flask with NaH (60% dispersion in mineral oil, 3.0 equiv) and anhydrous NMP.

  • Cool to 0 °C and add cyclopropanol (3.0 equiv) dropwise. Stir for 30 minutes to form the alkoxide.

  • Add 2-amino-4-chloro-6-methylpyridine (1.0 equiv).

  • Heat the reaction mixture to 120 °C for 24 hours.

  • Quench with ice water, extract with EtOAc, and purify via silica gel chromatography.

Causality & Pitfalls: The large excess of cyclopropanol is required because the majority of it degrades into propanal at 120 °C. The high temperature is mandatory because the 4-chloro leaving group is deactivated by the 2-amino group. This protocol is highly sensitive to heating ramp rates, making batch-to-batch reproducibility exceptionally poor.

Protocol B: Cu-Catalyzed Chan-Lam Coupling (Recommended Standard)

This protocol circumvents SNAr entirely by utilizing an oxidative C-O coupling strategy. It is the most robust method for bench-scale synthesis[2].

Step-by-Step Procedure:

  • In a round-bottom flask open to air, combine tert-butyl (4-hydroxy-6-methylpyridin-2-yl)carbamate (1.0 equiv), potassium cyclopropyltrifluoroborate (2.0 equiv), Cu(OAc)2 (0.2 equiv), and 2,2'-bipyridine (0.2 equiv).

  • Add 1,2-dichloroethane (DCE) and Na2CO3 (2.0 equiv).

  • Stir the suspension vigorously at 70 °C under an O2 balloon for 16 hours.

  • Filter the mixture through Celite, concentrate, and treat the crude residue with 20% TFA/DCM for 2 hours at room temperature to remove the Boc group.

  • Neutralize with saturated NaHCO3, extract with DCM, and crystallize to afford the pure product.

Causality & Advantages:

  • Why K-cyclopropyl-BF3? It acts as a slow-release reservoir for the cyclopropyl moiety, preventing a high concentration of unstable intermediates[2].

  • Why Boc protection? Unprotected 2-aminopyridines can undergo competitive N-cyclopropylation under Chan-Lam conditions[2]. The Boc group sterically and electronically shields the nitrogen, ensuring >99% regioselectivity for O-cyclopropylation.

  • Why an O2 balloon? Cu(II) is reduced to Cu(I) during the catalytic cycle; the oxygen atmosphere acts as a terminal oxidant to regenerate the active Cu(II) species[2].

Protocol C: Telescoped Continuous Flow SNAr (Best for Manufacturing)

For multi-kilogram scale-up where transition metal catalysis (Protocol B) is cost-prohibitive, continuous flow chemistry provides a self-validating, highly controlled environment.

Step-by-Step Procedure:

  • Prepare a 0.5 M solution of 2-amino-4-fluoro-6-methylpyridine and cyclopropanol (1.5 equiv) in anhydrous THF.

  • Prepare a 1.0 M solution of KOtBu in THF.

  • Pump both streams into a T-mixer leading to a heated perfluoroalkoxy (PFA) coil reactor set to 140 °C.

  • Adjust flow rates to achieve a precise residence time of 5.0 minutes.

  • Route the output stream through an inline heat exchanger (cooled to 20 °C) directly into a quench vessel containing aqueous NH4Cl.

Causality & Advantages:

  • Why the Fluoro-derivative? Fluoride is a vastly superior leaving group for SNAr compared to chloride. Its high electronegativity polarizes the C-F bond, significantly lowering the activation energy for the formation of the Meisenheimer complex.

  • Why Continuous Flow? By subjecting the reaction to 140 °C for exactly 5 minutes followed by immediate inline cooling, the protocol minimizes the time the cyclopropoxide is exposed to thermal stress. This kinetic control effectively allows the SNAr reaction to outcompete the slower thermal ring-opening degradation pathway[1].

References

  • Access to Cyclopropanol via Supply-Centered Synthesis Source: Organic Process Research & Development URL:[Link]

  • Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: The Journal of Organic Chemistry URL:[Link]

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Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol for the proper and safe disposal of 4-cyclopropoxy-6-methylpyridin-2-amine. As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemical compounds we handle. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and regulatory compliance within your laboratory.

The disposal of pyridine derivatives, such as 4-cyclopropoxy-6-methylpyridin-2-amine, requires careful consideration due to their potential toxicity and reactivity. While specific data for this exact compound is limited, by analyzing its structural components—a substituted aminopyridine core—we can establish a robust and safe disposal framework based on authoritative data for analogous compounds.

Hazard Identification and Risk Assessment

Understanding the potential hazards is the foundational step for safe handling and disposal. Based on data from structurally similar aminopyridine compounds, 4-cyclopropoxy-6-methylpyridin-2-amine should be treated as a hazardous substance.

The primary hazards associated with analogous compounds like 2-amino-6-methylpyridine include acute toxicity if swallowed or in contact with skin, serious eye irritation, and potential respiratory irritation.[1][2][3] Therefore, it is imperative to handle this compound with the appropriate precautions.

Table 1: GHS Hazard Classification for Structurally Similar Pyridine Derivatives

Hazard Class Hazard Category Hazard Statement GHS Pictogram
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1] ☠️
Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin[1][2][3] ☠️
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1][3] ❗
Serious Eye Damage/Irritation Category 2 H319: Causes serious eye irritation[1][3][4] ❗
Specific Target Organ Toxicity Category 3 H335: May cause respiratory irritation[1][3] ❗

| Hazardous to the Aquatic Environment | Acute Hazard | H400: Very toxic to aquatic life[5] | 🐠 |

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-cyclopropoxy-6-methylpyridin-2-amine for any purpose, including disposal, the following minimum PPE must be worn to mitigate exposure risks.

  • Eye Protection : Chemical safety goggles or a face shield are mandatory to protect against splashes.[6]

  • Hand Protection : Chemical-resistant gloves are essential. Butyl rubber gloves are highly recommended for handling pyridine-based compounds.[7] Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contact.[8]

  • Body Protection : A fully-buttoned laboratory coat or a chemical-resistant apron must be worn.[6]

  • Respiratory Protection : All handling of this compound, including waste collection, must be performed inside a certified laboratory chemical fume hood to prevent inhalation of dust or vapors.[7]

Waste Segregation and Container Management

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.

  • Container Selection : Use only compatible, sealable, and clearly labeled hazardous waste containers.[6][7] The container must be airtight to prevent the escape of vapors.

  • Labeling : The waste container must be labeled as "Hazardous Waste" immediately upon adding the first quantity of waste.[6][7] The label must include the full chemical name: "4-Cyclopropoxy-6-methylpyridin-2-amine" and list all associated hazards (e.g., "Toxic," "Irritant").

  • Chemical Incompatibility : Never mix this compound with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.[6] Store the waste container away from incompatible materials such as strong oxidizing agents and strong acids.[6][7]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of 4-cyclopropoxy-6-methylpyridin-2-amine from the laboratory.

Workflow for Disposal of 4-Cyclopropoxy-6-methylpyridin-2-amine

G cluster_prep Preparation Phase cluster_collection Waste Collection cluster_storage Interim Storage & Handover A Don Appropriate PPE (Goggles, Butyl Gloves, Lab Coat) B Work Inside a Certified Chemical Fume Hood A->B C Obtain a Designated, Compatible Hazardous Waste Container B->C D Label Container: 'Hazardous Waste' '4-Cyclopropoxy-6-methylpyridin-2-amine' 'Toxic, Irritant' C->D E Carefully Transfer Waste (Solid or in Solution) into the Container D->E F Securely Seal the Container E->F G Store Sealed Container in a Cool, Dry, Well-Ventilated, Designated Waste Area F->G H Store Away from Incompatible Materials (Strong Acids, Oxidizers) G->H I Complete Chemical Waste Collection Request Form H->I J Arrange for Pickup by Institutional EHS or Licensed Disposal Company I->J

Caption: Disposal workflow for 4-Cyclopropoxy-6-methylpyridin-2-amine.

Protocol Steps:

  • Preparation : Don all required PPE and ensure you are working within a functional chemical fume hood.

  • Waste Collection :

    • Collect waste 4-cyclopropoxy-6-methylpyridin-2-amine, whether in solid form or in solution, in a dedicated hazardous waste container.[6]

    • Ensure the container is correctly and fully labeled as described in Section 3.

    • Do not overfill the container. Leave adequate headspace (approximately 10%) to allow for expansion.

  • Storage :

    • Tightly seal the waste container.[1]

    • Store the container in a designated, secure, and well-ventilated secondary containment area, away from general laboratory traffic.[6]

    • Ensure the storage area is cool and dry, and away from direct sunlight or heat sources.[7]

  • Final Disposal :

    • The primary and recommended method for the disposal of pyridine-based chemical waste is incineration by a licensed hazardous waste disposal facility.[9][10] These facilities operate specialized incinerators, such as rotary kilns, at high temperatures to ensure complete destruction.[9]

    • Do not dispose of this chemical down the drain or in regular trash.[6] This is to prevent environmental contamination and potential harm to aquatic life.[5]

    • Contact your institution's EHS office or a licensed hazardous waste disposal company to arrange for pickup and final disposal.[6]

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, immediate and correct action is critical.

  • Spill Response :

    • Evacuate the immediate area and alert colleagues.

    • If the spill is large or you are not trained to handle it, evacuate the laboratory, secure the area, and contact your institution's emergency response team.

    • For small spills, while wearing full PPE, absorb the material with an inert, dry absorbent (e.g., vermiculite, sand).[7][10]

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container for disposal.[8]

    • Clean the spill area thoroughly and ventilate the space.

  • Exposure Response :

    • Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, seek immediate medical attention.[1]

    • Skin Contact : Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention as skin contact with analogous compounds can be fatal.[1][2][3]

    • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][7]

    • Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3] Provide the Safety Data Sheet (SDS) for this or an analogous compound to the medical personnel.

References

  • BenchChem. (n.d.).
  • Agency for Toxic Substances and Disease Registry. (1992). Production, Import, Use, and Disposal of Pyridine.
  • Sigma-Aldrich. (2025, November 6).
  • Washington State University. (n.d.).
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: 2-Amino-4-chloro-6-methylpyrimidine.
  • Fisher Scientific. (2025, December 22).
  • Fisher Scientific. (2009, October 2).
  • Jubilant Ingrevia Limited. (2024, January 25).
  • PubChem. (n.d.). 4-Cyclopropyl-6-methyl-2-pyrimidinamine.
  • Tokyo Chemical Industry. (2025, May 26).
  • Capot Chemical Co., Ltd. (2026, January 12). MSDS of 2-chloro-N-cyclopropyl-6-methylpyrimidin-4-amine.
  • Fisher Scientific. (n.d.).
  • Agriculture and Environment Research Unit (AERU). (2026, March 12). 4-cyclopropyl-6-methyl-pyrimidine-2-ylamine (Ref: CGA 249287).
  • Tokyo Chemical Industry. (2025, May 2).
  • European Chemicals Agency (ECHA). (n.d.).
  • CDH Fine Chemical. (n.d.).
  • Loba Chemie. (2016, July 12). 2-AMINO-6-METHYLPYRIDINE FOR SYNTHESIS MSDS.
  • Wang, Z., et al. (2022). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Molecules, 27(15), 4983.

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A Senior Application Scientist's Guide to Handling 4-Cyclopropoxy-6-methylpyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

For the modern researcher navigating the complexities of drug development, the safe and effective handling of novel chemical entities is paramount. This guide provides essential, experience-driven safety and logistical information for 4-Cyclopropoxy-6-methylpyridin-2-amine, a compound of interest for its potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to offer more than just a protocol; this document is designed to build your confidence and ensure the integrity of your work through a deep understanding of the "why" behind each procedural step.

Hazard Assessment and Core Principles of Safe Handling

Based on the known hazards of analogous aminopyridines, we must assume that 4-Cyclopropoxy-6-methylpyridin-2-amine may be toxic if swallowed, harmful in contact with skin, and cause skin and serious eye irritation.[1][2][3][4][5][6][7][8] It may also cause respiratory irritation.[2][3][4][5][8] Therefore, the foundational principle of handling this compound is the strict avoidance of direct contact and the generation of dust or aerosols.

Key Operational Principles:

  • Containment: All handling of solid material and the preparation of solutions should be conducted within a certified chemical fume hood to prevent inhalation of airborne particles.[1][9]

  • Minimize Exposure: Use the smallest practical quantity for any given experiment to reduce the potential for significant exposure in the event of a spill.[9]

  • Preparedness: An emergency plan should be established before beginning any work. This includes knowing the location of safety showers, eyewash stations, and spill kits. All personnel involved should be familiar with the institutional emergency response procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum required PPE for handling 4-Cyclopropoxy-6-methylpyridin-2-amine, with the rationale rooted in the potential hazards identified from analogous compounds.

Protection TypeSpecificationRationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile). Double-gloving is recommended.To prevent skin contact, which may cause irritation and systemic toxicity.[9][10]
Eye and Face Protection ANSI-approved safety glasses or chemical splash goggles. A face shield is required when there is a significant splash hazard.To protect eyes from dust particles and splashes, which can cause serious irritation.[9][11]
Skin and Body Protection A fully buttoned laboratory coat, full-length pants, and closed-toe shoes.To prevent accidental skin exposure.[9][11]
Respiratory Protection Work should be performed in a certified chemical fume hood. A respirator may be required for spill cleanup or if there is a risk of exceeding exposure limits.To avoid inhalation of dust, which can cause respiratory tract irritation.[9][10]

Operational Plan: A Step-by-Step Guide to Safe Handling

This section provides a detailed workflow for the safe handling of 4-Cyclopropoxy-6-methylpyridin-2-amine, from receipt of the material to the final disposal of waste.

Pre-Experiment Preparations

  • Fume Hood Verification: Ensure that the chemical fume hood is operational and has a current certification.

  • Gather Materials: Assemble all necessary PPE, equipment, and reagents.

  • Spill Kit Accessibility: Confirm that a spill kit containing an inert absorbent material (e.g., vermiculite, sand) is readily available.[12]

  • Waste Container: Prepare a designated, labeled hazardous waste container. The label should include "Hazardous Waste," the full chemical name, and associated hazard warnings.[12]

Handling the Compound

The following diagram illustrates the logical workflow for the safe handling of 4-Cyclopropoxy-6-methylpyridin-2-amine.

cluster_prep Pre-Handling cluster_handling Active Handling (in Fume Hood) cluster_post Post-Handling prep_ppe Don Appropriate PPE prep_hood Verify Fume Hood Functionality prep_ppe->prep_hood prep_waste Prepare Labeled Waste Container prep_hood->prep_waste prep_spill Locate Spill Kit prep_waste->prep_spill handle_weigh Weigh Compound prep_spill->handle_weigh handle_dissolve Prepare Solution handle_weigh->handle_dissolve handle_use Perform Experiment handle_dissolve->handle_use post_decon Decontaminate Work Area handle_use->post_decon post_waste Dispose of Waste post_decon->post_waste post_ppe Doff PPE post_waste->post_ppe post_wash Wash Hands Thoroughly post_ppe->post_wash

Caption: Workflow for the safe handling of 4-Cyclopropoxy-6-methylpyridin-2-amine.

Post-Experiment Procedures

  • Decontamination: Wipe down the work area within the fume hood with an appropriate solvent to remove any residual contamination.

  • Waste Disposal: All waste, including contaminated paper towels, pipette tips, and gloves, must be placed in the designated hazardous waste container.[12]

  • PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

  • Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[5][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][10]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2][5]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][4]

  • Spill: For a small spill, use an inert absorbent material to contain and collect the spilled solid.[12] Place the absorbed material into the hazardous waste container. For a large spill, evacuate the area and follow your institution's emergency procedures.[12]

Disposal Plan

Chemical waste containing 4-Cyclopropoxy-6-methylpyridin-2-amine must be handled as hazardous waste.

  • Segregation: Do not mix this waste with other incompatible waste streams.[12]

  • Labeling: Ensure the hazardous waste container is clearly and accurately labeled.[12]

  • Storage: Store the waste container in a designated satellite accumulation area.[12]

  • Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department. Do not pour any solutions down the drain, as aminopyridines can be toxic to aquatic life.[1][12]

By adhering to these guidelines, researchers can confidently and safely work with 4-Cyclopropoxy-6-methylpyridin-2-amine, ensuring both personal safety and the integrity of their scientific endeavors.

References

  • Benchchem. Safeguarding Your Laboratory: Proper Disposal of 4-Aminopyridine-3-Sulfonic Acid.
  • Benchchem. Personal protective equipment for handling 4-aminopyridine-3-sulfonic Acid.
  • Jubilant Ingrevia Limited. 2-Aminopyridine Safety Data Sheet.
  • Jubilant Ingrevia. 4-Aminopyridine.
  • Biochem Chemopharma. safety data sheet sds/msds 2-amino pyridine.
  • Suvchem Laboratory Chemicals. 4-AMINOPYRIDINE (FOR SYNTHESIS) (PARA-AMINO PYRIDINE).
  • Oxford Lab Fine Chem. MATERIAL SAFETY DATA SHEET.
  • DC Fine Chemicals. Safety Data Sheet.
  • Loba Chemie. 4-AMINOPYRIDINE For Synthesis MSDS | CAS 504-24-5 MSDS.
  • Sigma-Aldrich. SAFETY DATA SHEET.
  • Thermo Fisher Scientific. SAFETY DATA SHEET.
  • CDH Fine Chemical. 4-Amino Pyridine CAS No 504-24-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.
  • Fisher Scientific. SAFETY DATA SHEET.
  • Tokyo Chemical Industry. SAFETY DATA SHEET.
  • Tokyo Chemical Industry. SAFETY DATA SHEET.
  • AERU. 4-cyclopropyl-6-methyl-pyrimidine-2-ylamine (Ref: CGA 249287).
  • Jubilant Ingrevia. 2-Amino-6-methylpyridine Safety Data Sheet.

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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